9-Eicosyne

• CAS: 71899-38-2

Core Science & Biosynthesis

Natural Sources of 9-Eicosyne: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Eicosyne is a 20-carbon acetylenic fatty acid with the molecular formula C20H38. While its biological functions are not yet fully elucidated, the presence of an alkyne group suggests potential for unique chemical reactivity and biological activity, making it a molecule of interest for researchers in various fields, including pharmacology and drug development. This technical guide provides a comprehensive overview of the known natural sources of 9-Eicosyne, summarizes the available quantitative data, details experimental protocols for its isolation and identification, and presents a generalized workflow for its characterization from natural matrices.

Natural Occurrences of 9-Eicosyne

9-Eicosyne has been identified as a phytochemical constituent in a number of plant species. The primary sources reported in the scientific literature include:

• Nigella sativa (Black Cumin): The seed oil of this plant is a particularly rich source of 9-Eicosyne.

• Ensete superbum (Cliff Banana): The seeds of this plant contain 9-Eicosyne as a notable component of their methanolic extract.

• Grewia tenax (White Crossberry): The leaves of this shrub have been shown to contain 9-Eicosyne in their n-butanol extract.

• Basella alba (Malabar Spinach): While reported as a source, specific quantitative data remains limited in the available literature.[1]

Quantitative Data

The concentration of 9-Eicosyne varies significantly among its natural sources. The following table summarizes the available quantitative data from scientific studies.

Natural Source	Plant Part	Extraction Solvent	Analytical Method	Concentration of 9-Eicosyne
Nigella sativa	Seed	Hexane (B92381)	GC-MS	63.04% of total seed oil
Ensete superbum	Seed	Methanol (B129727)	GC-MS	5.18% of total extract
Grewia tenax	Leaf	n-Butanol	GC-MS	4.30% of total extract

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings and for the development of new research. The following sections provide established protocols for the extraction and identification of 9-Eicosyne from its most well-documented sources.

Protocol 1: Extraction and Analysis of 9-Eicosyne from Nigella sativa Seeds

This protocol is adapted from a study that identified 9-Eicosyne as the major constituent of Nigella sativa seed oil.

1. Sample Preparation:

• Obtain commercially available Nigella sativa seeds.

• Sieve the seeds to remove any foreign material or undersized seeds.

• Coarsely grind the seeds using a tabletop mixer.

2. Extraction:

• Transfer the ground seed material to a Soxhlet apparatus.

• Use hexane as the extraction solvent.

• Conduct the extraction for a period of 2 hours.

• After extraction, store the resulting seed oil in an amber glass screw-cap bottle at room temperature.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Instrument: Agilent MSD (5975B-inert XL MSD) or equivalent.

• Column: DB-5MS (J&W Scientific) cross-linked fused-silica capillary column (30 m × 0.25 mm × 0.25 µm thickness), coated with 5% phenyl-polymethylsiloxane.

• Injector Temperature: 270°C.

• Injection Mode: Split (split ratio 1:20).

• Injection Volume: 2 µl of the seed oil.

• Carrier Gas: Helium.

• Oven Temperature Program:

  • Initial temperature: 80°C for 0 min.

  • Ramp 1: Increase to 150°C at a rate of 10°C/min.

  • Ramp 2: Increase to 250°C at a rate of 5°C/min.

  • Ramp 3: Increase to 270°C at a rate of 20°C/min, hold for 6 min.

• Interface Temperature: 270°C.

• Acquisition Mass Range: m/z 55-550.

• Identification: Compare the mass spectrum of the eluting peak with the reference spectrum in the NIST library.

Protocol 2: Extraction and Analysis of 9-Eicosyne from Ensete superbum Seeds

This protocol is based on the phytochemical analysis of Ensete superbum seeds.

1. Sample Preparation:

• Powder the dried seeds of Ensete superbum.

2. Extraction:

• Soak 20 g of the powdered seeds in 100 ml of 95% methanol for 12 hours.

• Filter the mixture through Whatman No. 41 filter paper along with 2 g of anhydrous sodium sulfate (B86663) to remove any water and fine particles.

• Concentrate the filtrate to obtain the crude extract.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Injection Volume: 2 µl of the methanolic extract solution.

• (Note: The specific GC-MS parameters for this study were not detailed in the available literature, but a standard phytochemical screening protocol similar to Protocol 1 can be employed.)

• Identification: The mass spectrum of the compound is compared with the data from the NIST library.

Signaling Pathways and Biological Activity

Currently, there is a significant gap in the scientific literature regarding the specific signaling pathways in which 9-Eicosyne may be involved. While the biological activities of other acetylenic fatty acids have been explored, demonstrating effects such as antifungal action through the disruption of fatty acid homeostasis, the precise molecular targets and signaling cascades for 9-Eicosyne remain to be elucidated. The general biological activities reported for compounds in the extracts containing 9-Eicosyne include antioxidant, antimicrobial, and anti-inflammatory properties. However, these activities are attributed to the complex mixture of phytochemicals and not specifically to 9-Eicosyne.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the isolation and identification of 9-Eicosyne from a plant source, based on the common methodologies cited in the literature.

A generalized workflow for the isolation and identification of 9-Eicosyne.

Conclusion

9-Eicosyne is a naturally occurring acetylenic fatty acid found in several plant species, with Nigella sativa being a particularly abundant source. The established protocols for its extraction and identification primarily rely on solvent extraction followed by GC-MS analysis. While the presence of the alkyne functional group suggests potential for interesting biological activity, further research is critically needed to uncover its specific pharmacological effects and to determine its role, if any, in cellular signaling pathways. This guide provides a foundational resource for researchers aiming to explore the chemistry and biology of this intriguing natural product.

References

• 1. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Uncharted Path: A Technical Guide to the Hypothetical Biosynthesis of 9-Eicosyne in Plants

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract: 9-Eicosyne is a C20 acetylenic fatty acid. While its presence and biosynthetic pathway in the plant kingdom are not established in scientific literature, this document proposes a hypothetical pathway based on well-characterized related pathways in plants, specifically fatty acid elongation and the formation of acetylenic bonds. This guide provides a detailed theoretical framework, methodologies for pathway elucidation, and quantitative data from analogous enzyme systems to serve as a foundational resource for researchers aiming to investigate or engineer this pathway in plants.

Proposed Biosynthetic Pathway for 9-Eicosyne

The biosynthesis of 9-eicosyne in plants has not been documented. However, a plausible pathway can be hypothesized by combining two known processes: the elongation of very-long-chain fatty acids (VLCFAs) and the modification of a double bond into a triple bond by a specialized fatty acid desaturase, often termed an acetylenase.

The proposed pathway commences with oleic acid (18:1Δ⁹), a ubiquitous fatty acid in plants, and proceeds through two key stages:

• Chain Elongation: Oleic acid is elongated by one C2 unit to form eicosenoic acid (20:1Δ¹¹). This process is catalyzed by a multi-enzyme complex known as the Fatty Acid Elongase (FAE) system.

• Acetylenation: The double bond at the Δ9 position of the acyl chain is converted into a triple bond. It is proposed that this occurs after elongation, acting on the 20:1Δ¹¹ intermediate to produce 9-eicosyne. This reaction is catalyzed by a fatty acid acetylenase.

Below is a diagrammatic representation of this hypothetical pathway.

Caption: Hypothetical pathway for 9-eicosyne biosynthesis from oleic acid.

Key Enzymes and Quantitative Data

The successful biosynthesis of 9-eicosyne hinges on the activity of two main enzyme classes: Fatty Acid Elongases (specifically β-ketoacyl-CoA synthases, KCS) and Fatty Acid Acetylenases. The table below summarizes kinetic data from characterized plant enzymes that are homologous to those proposed in this pathway.

Enzyme Class	Enzyme Example	Source Organism	Substrate(s)	Km (µM)	Vmax (pmol/min/mg protein)	Reference
Fatty Acid Elongase	FAE1 (KCS)	Arabidopsis thaliana	18:1-CoA	150	1800
20:1-CoA	80	1200
22:1-CoA	30	600
Fatty Acid Acetylenase	FAD2-like	Crepis alpina	Linoleic acid (18:2Δ⁹,¹²)	~25	Not Reported
Oleic acid (18:1Δ⁹)	>100	Not Reported

Experimental Protocols for Pathway Elucidation

Investigating the proposed pathway requires a multi-step approach involving gene discovery, functional characterization, and metabolic analysis.

Protocol 1: Identification of Candidate Genes

A common strategy to identify the genes responsible for the biosynthesis of a specific compound is through comparative transcriptomics.

• Plant Material Selection: Select a plant species known to produce acetylenic lipids (e.g., from the Asteraceae or Santalaceae families) and identify tissues with high concentrations of these compounds.

• RNA Sequencing: Extract total RNA from the target tissue and a control tissue (e.g., a tissue with low levels of the compound). Perform high-throughput RNA sequencing (RNA-Seq).

• Bioinformatic Analysis: Assemble the transcriptome and identify differentially expressed genes. Search for transcripts homologous to known fatty acid elongases (KCS, KCR, HCD, ECR) and fatty acid desaturases (particularly those with demonstrated acetylenase activity).

• Gene Cloning: Amplify the full-length cDNA of candidate genes using PCR and clone them into an appropriate expression vector.

Protocol 2: Functional Characterization via Heterologous Expression

The function of candidate genes can be confirmed by expressing them in a host organism that does not natively produce the compound of interest, such as yeast (Saccharomyces cerevisiae) or a model plant like Nicotiana benthamiana.

• Yeast Transformation: Transform yeast strains with the expression vectors containing the candidate genes. For the complete elongation cycle, co-expression of all four FAE components may be necessary.

• Substrate Feeding: Culture the transformed yeast in a medium supplemented with the putative precursor fatty acid (e.g., oleic acid).

• Lipid Extraction: After a period of growth, harvest the yeast cells, and perform a total lipid extraction using a method such as Folch or Bligh-Dyer.

• Metabolite Analysis: Saponify the lipid extract to release free fatty acids and derivatize them to fatty acid methyl esters (FAMEs). Analyze the FAME profile using Gas Chromatography-Mass Spectrometry (GC-MS) to detect the presence of the elongated and/or acetylenated products.

The following diagram illustrates a typical workflow for gene identification and functional characterization.

Caption: Workflow for identifying and validating biosynthesis genes.

Conclusion

While the biosynthesis of 9-eicosyne in plants remains to be formally described, this guide provides a robust, scientifically grounded, hypothetical framework. The proposed pathway, leveraging known mechanisms of fatty acid elongation and acetylenation, offers a clear starting point for research. The detailed protocols and comparative quantitative data herein are intended to equip researchers with the necessary tools to explore, and potentially engineer, the production of this and other novel acetylenic compounds in plant systems. Future work should focus on transcriptomic analysis of alkyne-producing plant species to identify and characterize the specific elongase and acetylenase enzymes capable of producing 9-eicosyne.

9-Eicosyne: A Technical Guide to its Physical State and Appearance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of 9-Eicosyne (CAS No. 71899-38-2). Due to a lack of extensive experimental data in publicly available literature, this document primarily relies on computed and estimated values from reputable chemical databases. Furthermore, it outlines standardized experimental protocols for the precise determination of its key physical properties, offering a foundational resource for researchers working with this long-chain alkyne.

Core Physical and Chemical Properties

9-Eicosyne is an unsaturated hydrocarbon with a carbon-carbon triple bond located at the ninth position of its twenty-carbon chain.[1][2] Its molecular formula is C20H38, and it has a molecular weight of approximately 278.52 g/mol .[1][2][3]

Physical State and Appearance:

Based on the general properties of long-chain alkynes, 9-Eicosyne is predicted to be a colorless liquid or a waxy solid at room temperature.[4][5] Alkynes are typically nonpolar compounds and, as such, are insoluble in water but soluble in nonpolar organic solvents.[4][6]

The following table summarizes the available quantitative data for 9-Eicosyne. It is important to note that most of these values are estimated and should be confirmed through experimental analysis.

Property	Value	Source
Molecular Formula	C20H38	[1][2][3]
Molecular Weight	278.52 g/mol	[1][2][3]
CAS Number	71899-38-2	[1][2]
Boiling Point (estimated)	351.3 °C at 760 mmHg	Not explicitly cited
Water Solubility (estimated)	4.051e-05 mg/L at 25 °C	Not explicitly cited
XLogP3 (computed)	9.9	[1]

Experimental Protocols for Property Determination

To facilitate further research and provide a basis for experimental validation of the computed properties, the following are detailed methodologies for determining the key physical characteristics of 9-Eicosyne.

Determination of Melting Point

The melting point of a solid organic compound is a crucial indicator of its purity.[7] A sharp melting range typically signifies a pure substance, while impurities tend to depress and broaden the melting range.[7][8]

Methodology:

• Sample Preparation: A small amount of solid 9-Eicosyne is finely powdered and packed into a capillary tube, which is then sealed at one end.[9][10]

• Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting point apparatus, such as a Thiele tube filled with a high-boiling point oil or an automated digital melting point apparatus.[7][9]

• Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per minute, to ensure thermal equilibrium between the sample and the thermometer.[7]

• Observation: The temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the last crystal melts (the end of melting) are recorded. This range is the melting point of the compound.[7][11]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[12][13]

Methodology (Capillary Method):

• Sample Preparation: A small amount of liquid 9-Eicosyne (a few milliliters) is placed in a small test tube or fusion tube.[12][14] A capillary tube, sealed at one end, is inverted and placed into the liquid.[14][15]

• Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable heating bath (e.g., a Thiele tube or an oil bath).[12][13]

• Heating: The sample is heated gently. As the boiling point is approached, a stream of bubbles will emerge from the open end of the capillary tube.[16][17]

• Observation: The heat source is removed, and the liquid is allowed to cool slowly. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[16][17] This is the point where the vapor pressure of the sample equals the external pressure.[16]

Determination of Density

Density, the mass per unit volume of a substance, is another important physical property for characterization.[18]

Methodology (For a Liquid Sample):

• Mass Measurement: The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using an analytical balance.[18][19]

• Volume Measurement: A known volume of liquid 9-Eicosyne is added to the graduated cylinder or pycnometer. The volume is read carefully from the bottom of the meniscus.[18][20]

• Mass of Liquid: The combined mass of the container and the liquid is measured. The mass of the liquid is then determined by subtracting the mass of the empty container.[18][21]

• Calculation: The density is calculated by dividing the mass of the liquid by its volume.[21][22]

Methodology (For a Solid Sample - Water Displacement):

• Mass Measurement: The mass of a sample of solid 9-Eicosyne is accurately measured.[19][21]

• Initial Volume: A known volume of a liquid in which 9-Eicosyne is insoluble (e.g., water, if it is a waxy solid) is placed in a graduated cylinder.[19]

• Volume Displacement: The solid sample is carefully submerged in the liquid, and the new volume is recorded. The volume of the solid is the difference between the final and initial liquid levels.[19][21]

• Calculation: The density is calculated by dividing the mass of the solid by the volume it displaced.[21]

Logical Workflow for Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the physical properties of 9-Eicosyne.

Caption: Workflow for determining the physical properties of 9-Eicosyne.

References

• 1. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 9-Eicosyne [webbook.nist.gov]
• 3. 9-Eicosyne [webbook.nist.gov]
• 4. All About Structure And Physical Properties Of Alkynes [unacademy.com]
• 5. Physical Properties of Alkynes | OpenOChem Learn [learn.openochem.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. byjus.com [byjus.com]
• 11. pennwest.edu [pennwest.edu]
• 12. cdn.juniata.edu [cdn.juniata.edu]
• 13. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 14. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 15. byjus.com [byjus.com]
• 16. Video: Boiling Points - Concept [jove.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. kbcc.cuny.edu [kbcc.cuny.edu]
• 20. chem.tamu.edu [chem.tamu.edu]
• 21. wjec.co.uk [wjec.co.uk]
• 22. scribd.com [scribd.com]

Solubility Profile of 9-Eicosyne in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 9-eicosyne, a long-chain internal alkyne. Due to its nonpolar nature, 9-eicosyne exhibits high solubility in a range of organic solvents and is virtually insoluble in water. This document consolidates available qualitative solubility data, outlines a general experimental protocol for solubility determination, and presents a logical workflow for assessing its solubility. This information is critical for applications in chemical synthesis, formulation development, and various industrial processes where 9-eicosyne may be utilized.

Introduction to 9-Eicosyne and its Solubility

9-Eicosyne (C₂₀H₃₈) is an unsaturated hydrocarbon featuring a triple bond between the ninth and tenth carbon atoms of a twenty-carbon chain.[1] As with other long-chain alkynes, its physical and chemical properties, including solubility, are largely dictated by its molecular structure. The extensive hydrocarbon chain renders the molecule nonpolar. Consequently, 9-eicosyne is readily soluble in nonpolar organic solvents while demonstrating extremely low solubility in polar solvents like water.[2][3][4][5][6][7][8] The principle of "like dissolves like" is the governing factor for its solubility behavior.

Solubility Data

Solvent Class	Specific Solvents	Expected Solubility	Rationale
Nonpolar Aprotic	Hexane, Toluene, Benzene, Carbon Tetrachloride	High	These solvents are nonpolar, similar to the long hydrocarbon chain of 9-eicosyne, allowing for effective van der Waals interactions.[2][4][6]
Polar Aprotic	Diethyl Ether, Tetrahydrofuran (THF), Acetone	Moderate to High	While possessing some polarity, these solvents have significant nonpolar character, enabling them to dissolve nonpolar compounds like 9-eicosyne.[2][3][4][9]
Polar Protic	Ethanol, Methanol	Low to Moderate	The presence of a hydroxyl group makes these solvents polar. However, the alkyl portion can interact with 9-eicosyne, leading to some degree of solubility.[9]
Polar Protic	Water	Insoluble	As a highly polar molecule, water cannot form favorable interactions with the nonpolar 9-eicosyne molecule.[2][3][4][5][6][7][8][10] An estimated water solubility is 4.051e-05 mg/L at 25°C.[10]

Experimental Protocol for Solubility Determination

The following is a general experimental protocol that can be employed to quantitatively determine the solubility of 9-eicosyne in a specific organic solvent. This method is based on the isothermal equilibrium technique.

Objective: To determine the saturation solubility of 9-eicosyne in a selected organic solvent at a constant temperature.

Materials:

• 9-Eicosyne (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Methodology:

• Preparation of Supersaturated Solutions: Add an excess amount of 9-eicosyne to a known volume of the selected organic solvent in a sealed vial. This ensures that saturation is reached.

• Equilibration: Place the vials in a constant temperature shaker or water bath set to the desired temperature (e.g., 25°C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant temperature to allow the undissolved solute to settle. Centrifuge the vials to further ensure a clear separation of the saturated solution from the excess solid.

• Sample Dilution: Carefully withdraw an aliquot of the clear supernatant (the saturated solution) and accurately dilute it with the same solvent in a volumetric flask.

• Quantitative Analysis: Analyze the diluted sample using a calibrated HPLC or GC method to determine the concentration of 9-eicosyne.

• Calculation of Solubility: Based on the concentration of the diluted sample and the dilution factor, calculate the original concentration of 9-eicosyne in the saturated solution. This value represents the solubility of 9-eicosyne in that solvent at the specified temperature.

Logical Workflow for Solubility Assessment

The following diagram illustrates the logical workflow for assessing the solubility of a nonpolar compound like 9-eicosyne.

References

• 1. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Physical Properties of Alkynes | OpenOChem Learn [learn.openochem.org]
• 4. orgosolver.com [orgosolver.com]
• 5. Physical Properties of Alkynes: Key Concepts & Examples [vedantu.com]
• 6. organicmystery.com [organicmystery.com]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. CHEM-GUIDE: Physical properties of alkynes [chem-guide.blogspot.com]
• 10. 9-eicosyne, 71899-38-2 [thegoodscentscompany.com]

An In-depth Technical Guide to 9-Eicosyne: Molecular Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 9-eicosyne, a long-chain internal alkyne. It includes a detailed protocol for its synthesis via the alkylation of a terminal alkyne, along with standard characterization methodologies. This document is intended to serve as a valuable resource for researchers in organic synthesis, materials science, and drug development who may utilize long-chain alkynes as intermediates or core structural motifs.

Core Data Presentation

The fundamental molecular properties of 9-eicosyne are summarized in the table below for quick reference and comparison.

Property	Value	Source
Molecular Formula	C₂₀H₃₈	[1][2][3][4]
Molecular Weight	278.5 g/mol	[1]
278.5157 g/mol	[2]
278.52 g/mol	[4]
Monoisotopic Mass	278.297351212 Da	[1]
IUPAC Name	Icos-9-yne	[1]
CAS Number	71899-38-2	[2]

Experimental Protocols

The synthesis of 9-eicosyne, an internal alkyne, can be efficiently achieved through the alkylation of a suitable terminal alkyne. This method involves the deprotonation of a terminal alkyne to form a potent nucleophile (an acetylide ion), followed by its reaction with an alkyl halide in an SN2 reaction.

1. Synthesis of 9-Eicosyne via Alkylation of 1-Decyne (B165119)

This protocol outlines the synthesis of 9-eicosyne from 1-decyne and 1-bromodecane (B1670165).

Materials:

• 1-Decyne

• 1-Bromodecane

• Sodium amide (NaNH₂)

• Liquid ammonia (B1221849) (NH₃)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Hexane (B92381)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• Step 1: Formation of the Acetylide Anion

  • Set up a three-necked round-bottom flask equipped with a dropping funnel, a condenser with a drying tube, and an inlet for inert gas.

  • Under a positive pressure of argon or nitrogen, place sodium amide in the flask.

  • Cool the flask to -78 °C using a dry ice/acetone bath and condense liquid ammonia into the flask.

  • To the stirred solution, add 1-decyne dropwise via the dropping funnel over 30 minutes.

  • Allow the reaction mixture to stir for 1 hour at -78 °C to ensure the complete formation of the sodium decynilide.

• Step 2: Alkylation with 1-Bromodecane

  • Dissolve 1-bromodecane in a minimal amount of anhydrous diethyl ether or THF.

  • Add the 1-bromodecane solution dropwise to the stirred acetylide solution at -78 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight. The ammonia will evaporate during this time.

• Step 3: Work-up and Purification

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or flash column chromatography on silica (B1680970) gel using hexane as the eluent to yield pure 9-eicosyne.

2. Characterization of 9-Eicosyne

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • A sample of the purified 9-eicosyne is dissolved in a suitable solvent (e.g., hexane) and injected into the GC-MS.

  • The gas chromatograph separates the compound from any residual impurities.

  • The mass spectrometer provides the mass-to-charge ratio of the parent ion and its fragmentation pattern, which can be used to confirm the molecular weight and structure of 9-eicosyne. The spectrum can be compared with databases like the NIST library for confirmation.

• ¹³C NMR Spectroscopy:

  • A sample of 9-eicosyne is dissolved in a deuterated solvent (e.g., CDCl₃).

  • The ¹³C NMR spectrum is acquired. For an internal alkyne like 9-eicosyne, the sp-hybridized carbons of the triple bond are expected to show signals in the range of 70-100 ppm. Due to the symmetry of 9-eicosyne, the two carbons of the triple bond are chemically equivalent and would be expected to produce a single signal in this region. The remaining sp³-hybridized carbons will appear in the upfield region of the spectrum.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis and characterization of 9-eicosyne.

Caption: Workflow for the synthesis and characterization of 9-eicosyne.

References

• 1. Ch 9 : Alkylation of Terminal Alkynes [chem.ucalgary.ca]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Alkylation of Terminal Alkynes in Organic Synthesis with Practice Problems [chemistrysteps.com]

Physicochemical and Spectroscopic Data

An In-depth Technical Guide on the Synthesis and Characterization of 9-Eicosyne

This guide provides a comprehensive overview of the internal alkyne 9-Eicosyne, focusing on its synthesis, purification, and characterization. While 9-Eicosyne has been identified in natural sources such as Basella alba and Oryza sativa, a seminal publication detailing its initial discovery and isolation is not prominent in the scientific literature.[1] The information presented herein is compiled from chemical databases and established synthetic methodologies for long-chain internal alkynes.

Quantitative data for 9-Eicosyne has been aggregated from various chemical databases. These properties are essential for its identification and handling in a laboratory setting.

Table 1: Physicochemical Properties of 9-Eicosyne

Property	Value	Source
Molecular Formula	C₂₀H₃₈	PubChem[1], NIST[2]
Molecular Weight	278.5 g/mol	PubChem[1]
CAS Number	71899-38-2	PubChem[1], NIST[2]
IUPAC Name	Icos-9-yne	PubChem[1]
Monoisotopic Mass	278.297351212 Da	PubChem[1]
Boiling Point (est.)	366.8 °C at 760 mmHg	Cheméo
Flash Point (est.)	165.1 °C	The Good Scents Company[3]
LogP (o/w) (est.)	9.962	The Good Scents Company[3]

| Water Solubility (est.) | 4.051e-005 mg/L @ 25°C| The Good Scents Company[3] |

Table 2: Spectroscopic Data for 9-Eicosyne

Spectroscopy	Data Points	Source
Mass Spectrometry (EI)	Key m/z fragments: 278 (M+), 249, 235, 221, 207, 193, 179, 165, 151, 137, 123, 109, 95, 81, 67, 55	NIST WebBook
¹³C NMR	Spectra available for viewing.	SpectraBase

| Predicted Collision Cross Section (Ų) | [M+H]⁺: 169.2, [M+Na]⁺: 174.1, [M-H]⁻: 167.1 | PubChemLite |

Synthesis and Isolation

The synthesis of internal alkynes like 9-Eicosyne is most commonly achieved through the alkylation of a terminal alkyne.[4][5][6] This involves the deprotonation of a terminal alkyne to form a potent nucleophile (an acetylide ion), which then undergoes an Sₙ2 reaction with an alkyl halide.

Synthetic Workflow

A plausible and common synthetic route to 9-Eicosyne involves the reaction of an acetylide derived from a 10-carbon terminal alkyne with a 10-carbon alkyl halide. Two primary pathways are possible:

• Pathway A: Deprotonation of 1-Decyne (B165119) followed by alkylation with 1-Bromodecane (B1670165).

• Pathway B: Deprotonation of 1-Decyne followed by alkylation with 1-Iododecane.

The general workflow for such a synthesis is depicted below.

Caption: Synthetic and purification workflow for 9-Eicosyne.

Experimental Protocol (General)

The following is a generalized protocol for the synthesis of a long-chain internal alkyne like 9-Eicosyne via acetylide alkylation.

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., Argon or Nitrogen) is charged with a solution of 1-decyne in an anhydrous aprotic solvent like tetrahydrofuran (B95107) (THF).

• Deprotonation: The solution is cooled to 0°C in an ice bath. A strong base, such as n-butyllithium (n-BuLi) in hexanes or sodium amide (NaNH₂) in liquid ammonia, is added dropwise. The reaction mixture is stirred for 1-2 hours to ensure complete formation of the decyl acetylide anion.

• Alkylation: A solution of 1-bromodecane (or another suitable 1-halodecane) in THF is added dropwise to the cooled solution of the acetylide. After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for several hours to drive the Sₙ2 reaction to completion.

• Quenching and Workup: After cooling back to room temperature, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extraction: The organic layer is separated, and the aqueous layer is extracted multiple times with a nonpolar solvent such as hexane (B92381) or diethyl ether. The organic extracts are combined.

• Purification: The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Final Purification: The resulting crude oil is further purified by column chromatography on silica (B1680970) gel, eluting with a nonpolar solvent (e.g., hexane), to yield pure 9-eicosyne.

Logical Relationships in Synthesis

The choice of reagents and reaction conditions is critical for a successful synthesis. The logical relationships between the key components are outlined below.

Caption: Key factors for the successful synthesis of 9-Eicosyne.

Signaling Pathways and Biological Activity

Currently, there is a lack of significant scientific literature detailing the involvement of 9-Eicosyne in specific biological signaling pathways or outlining any notable pharmacological activity. Its mention in natural products is primarily from chemical composition studies.

Conclusion

References

• 1. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Internal alkyne synthesis by C-C coupling [organic-chemistry.org]
• 3. 9-eicosyne, 71899-38-2 [thegoodscentscompany.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 10.8 Alkynes – Organic Chemistry I [kpu.pressbooks.pub]

Potential Biological Activity of 9-Eicosyne: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Eicosyne is a long-chain internal alkyne that has been identified as a constituent of various natural products, notably in the seed oil of Nigella sativa (black cumin) and extracts of the plant Grewia tenax and the mushroom Lentinus squarrosulus. While comprehensive studies on the specific biological activities of isolated 9-Eicosyne are limited, the extracts in which it is found have demonstrated a range of promising pharmacological properties, including antimicrobial, anti-inflammatory, antioxidant, and cytotoxic effects. This technical guide provides an in-depth overview of the current, albeit limited, knowledge of 9-Eicosyne, including its natural occurrence. Furthermore, this guide details relevant experimental protocols for future research and visualizes key signaling pathways that may be implicated in its activity.

Data Presentation: Natural Occurrence of 9-Eicosyne

The presence of 9-Eicosyne has been documented in several natural sources, often as a component of complex lipid fractions. The following table summarizes the reported occurrences.

Natural Source	Part Used	Extraction Method	9-Eicosyne Content	Other Major Components	Reported Biological Activities of the Extract
Nigella sativa (Black Cumin)	Seeds	Hexane Extraction	Major constituent	Linoleic acid, Palmitic acid, Thymoquinone	Antioxidant, Anti-inflammatory, Antimicrobial
Grewia tenax	Leaves	n-Butanol Extraction	Present	Tricosane, Pentacosane, Heptacosane	Anticancer, Antimicrobial, Anti-inflammatory
Lentinus squarrosulus	Fruiting Body	Aqueous Extraction	Present	1-Tetradecene, Fumaric acid, Phytol	Antioxidant, Hepatoprotective, Antimicrobial

Experimental Protocols

Detailed below are standardized experimental protocols that can be employed to investigate the potential biological activities of 9-Eicosyne.

Antimicrobial Activity Assessment: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Sterile culture broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial suspension (adjusted to 0.5 McFarland standard)

• 9-Eicosyne stock solution (dissolved in a suitable solvent like DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control (broth and solvent)

• Incubator

Procedure:

• Prepare serial twofold dilutions of the 9-Eicosyne stock solution in the culture broth in the wells of a 96-well plate. The concentration range should be broad enough to determine the MIC.

• Inoculate each well with the microbial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Include positive control wells (broth, microbial suspension, and control antibiotic) and negative control wells (broth, microbial suspension, and solvent used for 9-Eicosyne).

• Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of 9-Eicosyne at which no visible growth is observed.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 9-Eicosyne stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (for formazan (B1609692) solubilization)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of 9-Eicosyne for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of 9-Eicosyne that inhibits 50% of cell growth).

Anti-inflammatory Activity Assessment: Inhibition of Nitric Oxide (NO) Production in Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• 9-Eicosyne stock solution (in DMSO)

• Griess Reagent (for NO measurement)

• Nitrite (B80452) standard solution

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of 9-Eicosyne for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells only), a vehicle control (cells with DMSO and LPS), and a positive control (cells with a known anti-inflammatory drug and LPS).

• After incubation, collect the cell culture supernatant.

• Mix an equal volume of the supernatant with Griess Reagent and incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration from a standard curve and calculate the percentage of NO inhibition.

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate key signaling pathways that are often implicated in the biological activities of natural products. While the direct effect of 9-Eicosyne on these pathways is not yet established, they represent potential targets for future investigation.

Caption: Canonical NF-κB signaling pathway, a key regulator of inflammation.

Caption: A simplified representation of the MAPK/ERK signaling pathway.

Experimental Workflow

The following diagram outlines a logical workflow for the comprehensive evaluation of the biological activity of 9-Eicosyne.

Caption: A proposed workflow for investigating the biological activity of 9-Eicosyne.

Conclusion and Future Directions

9-Eicosyne represents an intriguing, yet understudied, natural product. Its presence in botanicals with established medicinal properties suggests that it may contribute to their therapeutic effects. The current body of literature highlights a significant knowledge gap regarding the specific biological activities and mechanisms of action of purified 9-Eicosyne.

Future research should focus on the isolation or synthesis of 9-Eicosyne in sufficient quantities to enable comprehensive biological evaluation. The experimental protocols outlined in this guide provide a framework for such investigations. Elucidating the specific effects of 9-Eicosyne on key signaling pathways, such as NF-κB and MAPK, will be crucial in understanding its potential as a lead compound for drug discovery. Further studies are warranted to unlock the full therapeutic potential of this long-chain alkyne.

An In-depth Technical Guide to the Antioxidant Properties of 9-Eicosyne Containing Extracts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antioxidant properties associated with extracts containing 9-Eicosyne. It details the chemical profile of such extracts, presents quantitative data from various in vitro antioxidant assays, and outlines the experimental protocols for these evaluations. Furthermore, it explores the potential mechanisms of action and the cellular signaling pathways that may be modulated by these antioxidant compounds.

Introduction and Chemical Profile

9-Eicosyne is a long-chain alkyne that has been identified as a major constituent in certain natural extracts, notably in the hexane (B92381) extract of Nigella sativa (black cumin) seed oil.[1] In one particular analysis, 9-Eicosyne constituted up to 63.04% of the total chemical profile of the seed oil.[1] The antioxidant potential of such extracts is of significant interest, as oxidative stress is implicated in a wide range of pathological conditions.[2][3] The overall antioxidant activity of an extract is a result of the synergistic or additive effects of its various components. In the case of Nigella sativa seed oil, other identified compounds include linoleic acid, palmitic acid, p-cymene, and thymoquinone.[1]

In Vitro Antioxidant Activity

The antioxidant capacity of extracts containing 9-Eicosyne has been evaluated using several standard in vitro assays. These assays measure the ability of the extract to scavenge various free radicals and reduce oxidizing agents.

Quantitative Data Summary

The following table summarizes the free radical scavenging activity of a hexane extract of Nigella sativa seed oil, which is rich in 9-Eicosyne, across multiple assays. The activity is shown to be concentration-dependent.

Assay	Concentration (µg/ml)	Scavenging Activity (%)	Reference Standard
DPPH Radical Scavenging	10	~45	Ascorbic Acid
20	~40
50	~25
ABTS Radical Scavenging	10	~75	Ascorbic Acid
20	~80
50	~65
Nitric Oxide Scavenging	10	~55	Ascorbic Acid
20	~50
50	~40
Hydrogen Peroxide Scavenging	10	~60	Ascorbic Acid
20	~55
50	~45
Total Antioxidant Capacity (TAC)	10	~80	Ascorbic Acid
20	~85
50	~70

Note: The values are approximated from the graphical data presented in Dinagaran et al., 2016.[1] The study noted that scavenging activities for DPPH, H₂O₂, and NO were higher at lower concentrations.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of antioxidant studies. The following are the standard protocols for the key assays mentioned.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from deep purple to yellow.[4][5]

• Principle: The antioxidant capacity is measured by the decrease in absorbance at 515-517 nm.[6]

• Reagents:

  • DPPH solution (e.g., 0.659 mM in methanol).[1]

  • Methanol (B129727).

  • Test extract at various concentrations.

  • Standard antioxidant (e.g., Ascorbic Acid, Trolox).

• Procedure:

  • Prepare various concentrations of the test extract in methanol.

  • To a specific volume of the extract solution (e.g., 10-50 µl), add a fixed volume of DPPH solution (e.g., 50 µl of 0.659 mM DPPH).[1]

  • Adjust the final volume with a solvent like double-distilled water or methanol.

  • Incubate the mixture in the dark at room temperature (e.g., 25°C) for a specified time (e.g., 20-30 minutes).[1][7]

  • Measure the absorbance of the solution at the wavelength of maximum absorption for DPPH (typically 517 nm) using a spectrophotometer.[6][7]

  • A control is prepared using the solvent instead of the extract.

  • The percentage of scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay measures the ability of antioxidants to scavenge the ABTS radical cation (ABTS•+), a blue-green chromophore.

• Principle: The reduction of the pre-formed ABTS•+ radical by an antioxidant is measured by the decrease in its characteristic absorbance at 734 nm.[7]

• Reagents:

  • ABTS solution (e.g., 7 mM in water).[4]

  • Potassium persulfate (e.g., 2.45 mM).[4]

  • Ethanol (B145695) or methanol for dilution.

  • Test extract at various concentrations.

  • Standard antioxidant.

• Procedure:

  • Generate the ABTS•+ radical by reacting the ABTS stock solution with potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[4]

  • Dilute the ABTS•+ solution with ethanol or methanol to obtain an absorbance of approximately 0.7 at 734 nm.[4]

  • Add a specific volume of the test extract at different concentrations to a fixed volume of the diluted ABTS•+ solution.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 6-30 minutes).[4][7]

  • Measure the absorbance at 734 nm.

  • The scavenging percentage is calculated using the same formula as for the DPPH assay.

Total Antioxidant Capacity (TAC) Assay

This method, also known as the phosphomolybdenum assay, evaluates the total antioxidant capacity of a sample.

• Principle: In an acidic medium, Mo(VI) is reduced to Mo(V) by the antioxidant compound, forming a green phosphate/Mo(V) complex that has a maximum absorbance at 695 nm.

• Reagents:

  • Reagent solution: 0.6 M sulfuric acid, 28 mM sodium phosphate, and 4 mM ammonium (B1175870) molybdate.[1]

  • Test extract at various concentrations.

  • Standard antioxidant.

• Procedure:

  • Take various concentrations of the extract (e.g., 10-50 µl) and add 1 ml of the reagent solution.[1]

  • Cap the tubes and incubate them in a thermal block at 95°C for 90 minutes.[1]

  • After incubation, cool the tubes to room temperature.

  • Measure the absorbance of the solution at 695 nm against a blank.[1]

  • Increased absorbance indicates increased total antioxidant capacity.

Mechanisms of Antioxidant Action and Signaling Pathways

Antioxidants can neutralize free radicals through several mechanisms, primarily by donating a hydrogen atom (HAT) or a single electron (SET).[8]

• Hydrogen Atom Transfer (HAT): The antioxidant (A-H) donates a hydrogen atom to a free radical (R•), neutralizing the radical and forming a more stable antioxidant radical (A•). R• + A-H → R-H + A•

• Single Electron Transfer (SET): The antioxidant donates an electron to the free radical, converting it to an anion, while the antioxidant becomes a radical cation. R• + A-H → R:⁻ + A-H•⁺

While the specific mechanism for 9-Eicosyne has not been elucidated, its unsaturated alkyne structure may participate in these radical quenching reactions.

At a cellular level, the protective effects of antioxidants are often not just due to direct radical scavenging but also through the modulation of endogenous antioxidant defense systems.[9][10] A critical pathway in this process is the Keap1-Nrf2/ARE signaling pathway.[11][12]

• The Keap1-Nrf2/ARE Pathway:

  • Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by being bound to Keap1.[11]

  • In the presence of oxidative stress (or activators like certain phytochemicals), Keap1 undergoes a conformational change, releasing Nrf2.[11]

  • Nrf2 then translocates to the nucleus.[11]

  • In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various genes.[11]

  • This binding initiates the transcription of a suite of protective genes, including those for endogenous antioxidant enzymes like Superoxide Dismutase (SOD), Catalase (CAT), Glutathione Peroxidase (GPx), and Heme Oxygenase-1 (HO-1).[9][11][12]

The ability of 9-Eicosyne containing extracts to modulate this and other pathways like PI3K/AKT or MAPKs represents a promising area for future research.[11][13]

Visualizations

Workflow for In Vitro Antioxidant Assay

Caption: General experimental workflow for assessing in vitro antioxidant activity.

Mechanism of Radical Scavenging

Caption: Simplified mechanism of free radical scavenging via Hydrogen Atom Transfer (HAT).

Keap1-Nrf2/ARE Signaling Pathway

Caption: The Keap1-Nrf2/ARE pathway for endogenous antioxidant defense.

Conclusion and Future Directions

Extracts containing 9-Eicosyne, particularly from Nigella sativa seed oil, demonstrate significant antioxidant potential across a range of in vitro assays.[1] The activity is attributed to the complex mixture of phytochemicals within the extract, with 9-Eicosyne being a major component.

For drug development professionals and researchers, the following areas warrant further investigation:

• Isolation and Activity of Pure 9-Eicosyne: Testing purified 9-Eicosyne is necessary to determine its intrinsic antioxidant activity and to distinguish its effects from other compounds in the extracts.

• Mechanism of Action: Elucidating the precise chemical mechanisms (HAT, SET, or others) by which 9-Eicosyne neutralizes free radicals.

• Cellular and In Vivo Studies: Moving beyond in vitro assays to cell-based models and in vivo studies is crucial to understand the bioavailability, metabolism, and efficacy of 9-Eicosyne containing extracts in a biological system.

• Signaling Pathway Modulation: Investigating the direct effects of 9-Eicosyne on key antioxidant signaling pathways, such as Keap1-Nrf2, could reveal indirect and potentially more potent protective mechanisms.

This guide provides a foundational understanding of the antioxidant properties of 9-Eicosyne containing extracts, offering a basis for continued research and development in the field of natural antioxidant therapies.

References

• 1. ijpsr.com [ijpsr.com]
• 2. Oxidative Stress: Signaling Pathways, Biological Functions, and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Signaling pathways of oxidative stress response: the potential therapeutic targets in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Chemical and molecular mechanisms of antioxidants: experimental approaches and model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Signaling Pathways in Oxidative Stress-Induced Neurodegenerative Diseases: A Review of Phytochemical Therapeutic Interventions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Revealing key antioxidant compounds and mechanisms in Fritillaria Bulbus by metabolomics and network pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

9-Eicosyne as a Long-Chain Fatty Acid Analog: A Technical Guide for Researchers

Disclaimer: As of late 2025, specific research data on the direct application of 9-eicosyne as a metabolic probe is not extensively available in public scientific literature. This guide, therefore, provides a comprehensive overview of the established roles and research applications of long-chain alkyne-containing fatty acids as a representative class of molecules. The principles, experimental designs, and potential mechanisms of action described herein are based on studies of analogous and well-characterized acetylenic fatty acid analogs.

Introduction to Alkyne-Containing Fatty Acids in Metabolic Research

Long-chain fatty acids featuring an alkyne group, such as 9-eicosyne, are powerful tools for investigating lipid metabolism. The carbon-carbon triple bond within the acyl chain serves as a subtle structural modification that can be leveraged for several research applications. Unlike terminal alkynes, which are primarily used as handles for "click chemistry," internal alkynes like the one in 9-eicosyne can act as mimics of unsaturated fatty acids or as inhibitors of enzymes involved in fatty acid processing.[1] Their structural similarity to endogenous fatty acids allows them to be recognized and incorporated into metabolic and signaling pathways, while the rigidity and electronic properties of the alkyne can interfere with enzymatic reactions, providing a mechanism for probing enzyme function.

Core Applications in Fatty Acid Metabolism Research

As a long-chain fatty acid analog, 9-eicosyne has two primary potential applications in metabolism research:

• Metabolic Tracers: To study the pathways of fatty acid uptake, trafficking, and incorporation into complex lipids. While lacking a terminal alkyne for conventional click chemistry, the unique mass of 9-eicosyne allows for its detection and quantification in various lipid species using mass spectrometry-based lipidomics.[2]

• Enzyme Inhibitors: The triple bond of 9-eicosyne can interact with the active sites of enzymes that metabolize fatty acids, such as desaturases, elongases, and lipoxygenases, potentially leading to inhibition.[1] By blocking these enzymes, researchers can investigate the downstream consequences on cellular signaling and metabolic networks.

Data Presentation: Quantitative Analysis of Metabolic Effects

Quantitative data from experiments using fatty acid analogs like 9-eicosyne is crucial for understanding their biological effects. The following tables are representative examples of how such data can be structured.

Table 1: Representative Quantitative Inhibition Data for 9-Eicosyne

The data presented here is hypothetical and illustrates typical parameters measured in enzyme inhibition studies.

Enzyme Target	9-Eicosyne Concentration (µM)	% Inhibition	IC₅₀ (µM)	Ki (µM)	Type of Inhibition
Stearoyl-CoA Desaturase-1 (SCD1)	1	15	10.5	5.2	Competitive
5	42
10	55
20	78
5-Lipoxygenase (5-LOX)	1	8	25.2	12.1	Non-competitive
10	35
25	58
50	85

Table 2: Hypothetical Metabolic Fate of 9-Eicosyne in Cultured Hepatocytes

This table illustrates how mass spectrometry could be used to trace the incorporation of 9-eicosyne into various lipid classes over time. Values represent the mole percentage of the specific lipid class that contains a 9-eicosyne acyl chain.

Time (hours)	Phosphatidylcholine (PC)	Phosphatidylethanolamine (PE)	Triacylglycerol (TAG)	Cholesteryl Ester (CE)
1	0.5%	0.3%	1.2%	0.1%
4	2.1%	1.5%	5.8%	0.4%
12	5.5%	3.8%	15.2%	1.1%
24	8.2%	5.1%	22.5%	1.8%

Experimental Protocols

Detailed methodologies are essential for the reproducibility and interpretation of results. The following are generalized protocols that can be adapted for the use of 9-eicosyne.

Protocol 1: In Vitro Enzyme Inhibition Assay

This protocol describes a generalized method for determining the half-maximal inhibitory concentration (IC₅₀) of 9-eicosyne against a fatty acid-metabolizing enzyme.

Objective: To quantify the inhibitory effect of 9-eicosyne on a specific enzyme involved in fatty acid metabolism.

Materials:

• Purified recombinant enzyme (e.g., SCD1, 5-LOX)

• Substrate for the enzyme (e.g., Stearoyl-CoA for SCD1, arachidonic acid for 5-LOX)

• 9-Eicosyne

• Assay buffer specific to the enzyme

• Detection reagents appropriate for the enzyme's activity (e.g., spectrophotometric or fluorometric reagents)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Dissolve 9-eicosyne in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

  • Prepare serial dilutions of the 9-eicosyne stock solution in the assay buffer.

  • Prepare the enzyme and substrate solutions in the assay buffer at their optimal concentrations.

• Enzyme Reaction:

  • To each well of the microplate, add the assay buffer, the enzyme solution, and the 9-eicosyne dilution (or vehicle control).

  • Pre-incubate the mixture for a specified time (e.g., 15 minutes) at the optimal temperature for the enzyme.

  • Initiate the reaction by adding the substrate solution to each well.

• Data Acquisition:

  • Measure the enzyme activity over time using the microplate reader. The method of detection will depend on the specific assay (e.g., change in absorbance or fluorescence).

• Data Analysis:

  • Calculate the initial reaction velocity for each concentration of 9-eicosyne.

  • Normalize the velocities to the vehicle control to determine the percent inhibition.

  • Plot the percent inhibition against the logarithm of the 9-eicosyne concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 2: Cellular Metabolic Labeling with 9-Eicosyne

This protocol outlines a general procedure for tracing the metabolic incorporation of 9-eicosyne into complex lipids in cultured cells.

Objective: To determine the metabolic fate of 9-eicosyne within a cellular system.

Materials:

• Cultured cells (e.g., HepG2 hepatocytes)

• Cell culture medium, serum, and supplements

• 9-Eicosyne

• Fatty acid-free bovine serum albumin (BSA)

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., chloroform, methanol)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Preparation of 9-Eicosyne-BSA Conjugate:

  • Dissolve 9-eicosyne in ethanol.

  • Add the ethanolic solution to a warm aqueous solution of fatty acid-free BSA with stirring to form a complex. This improves the solubility and delivery of the fatty acid to the cells.

• Cell Culture and Labeling:

  • Plate cells and allow them to adhere and reach the desired confluency.

  • Replace the standard culture medium with a serum-free or low-serum medium containing the 9-eicosyne-BSA conjugate at the desired final concentration.

  • Incubate the cells for various time points (e.g., 1, 4, 12, 24 hours).

• Cell Harvesting and Lipid Extraction:

  • At each time point, wash the cells with ice-cold PBS to remove excess labeling reagent.

  • Harvest the cells by scraping or trypsinization.

  • Perform a total lipid extraction using a standard method such as the Bligh-Dyer or Folch procedure.

• LC-MS Analysis:

  • Dry the lipid extract under a stream of nitrogen and reconstitute it in a suitable solvent for LC-MS analysis.

  • Analyze the lipid extract using a high-resolution mass spectrometer coupled with liquid chromatography to separate and identify different lipid classes.

  • Identify lipid species containing the 9-eicosyne acyl chain based on their unique mass-to-charge ratio.

  • Quantify the abundance of these labeled lipids relative to their unlabeled counterparts.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key concepts related to the use of 9-Eicosyne as a fatty acid analog.

Experimental workflow for cellular metabolic labeling with 9-Eicosyne.

References

• 1. benchchem.com [benchchem.com]
• 2. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectral Data of 9-Eicosyne

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 9-Eicosyne. It is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis. This document outlines the spectral characteristics of 9-Eicosyne and provides detailed experimental protocols for data acquisition.

Spectral Data Summary

The following tables summarize the key spectral data for 9-Eicosyne.

Table 1: ¹³C NMR Spectral Data for 9-Eicosyne

Carbon Atom	Chemical Shift (ppm)
C9, C10	~80
Alkyl Chain CH₂	~14-32
Terminal CH₃	~14
Note: Specific peak assignments for each carbon in the alkyl chains are not readily available in the public domain, but the chemical shifts will fall within the typical range for aliphatic carbons. The most distinct signals are those of the sp-hybridized carbons of the alkyne group.[1][2][3]

Table 2: Predicted ¹H NMR Spectral Data for 9-Eicosyne

Proton Environment	Predicted Chemical Shift (ppm)	Multiplicity
-CH₂-C≡	~2.1	Triplet
-(CH₂)n-	~1.2-1.4	Multiplet
-CH₃	~0.9	Triplet
Note: As 9-Eicosyne is a symmetrical internal alkyne, it does not have any acetylenic protons, which would typically appear between 1.7-3.1 ppm.[4][5][6]

Table 3: IR Absorption Data for 9-Eicosyne

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity
C≡C Stretch (internal alkyne)	2100-2260	Weak to very weak (or absent)
C-H Stretch (sp³ carbons)	2850-3000	Strong
C-H Bend (CH₂ and CH₃)	1375-1470	Medium
Note: For symmetrical or near-symmetrical internal alkynes like 9-Eicosyne, the C≡C stretching vibration may be very weak or absent in the IR spectrum due to a small or nonexistent change in the dipole moment.[5][7][8]

Table 4: Mass Spectrometry Data for 9-Eicosyne

Parameter	Value
Molecular Formula	C₂₀H₃₈
Molecular Weight	278.5 g/mol
Exact Mass	278.297351 g/mol
Ionization Mode	Electron Ionization (EI)
Key Fragments (m/z)	Fragmentation will occur along the alkyl chains.
Note: The mass spectrum will show a molecular ion peak (M⁺) and a series of fragment ions corresponding to the loss of alkyl radicals.[9] Predicted collision cross-section data for various adducts is also available.[10]

Experimental Protocols

The following are generalized protocols for the acquisition of NMR, IR, and mass spectral data for a compound such as 9-Eicosyne.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

A standard protocol for obtaining ¹H and ¹³C NMR spectra of an alkyne is as follows:

• Sample Preparation :

  • For ¹H NMR, dissolve 5-20 mg of the 9-Eicosyne sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).[11]

  • For ¹³C NMR, a higher concentration of 20-50 mg in 0.6 mL of solvent is recommended.[11]

  • Transfer the solution to a clean 5 mm NMR tube.[11]

  • An internal standard, such as tetramethylsilane (B1202638) (TMS), may be added for chemical shift referencing.[12]

• Instrument Setup :

  • The NMR spectrometer is typically operated at a frequency of 400 MHz or higher for ¹H nuclei.

  • The spectrometer's magnetic field is locked onto the deuterium (B1214612) signal of the solvent.[11]

  • The magnetic field is shimmed to achieve homogeneity and improve spectral resolution.[11]

  • The probe is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C).[11]

• Data Acquisition :

  • Acquire the spectrum using an appropriate number of scans to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

  • A relaxation delay is used between pulses to allow for the complete relaxation of the nuclei.

2.2 Infrared (IR) Spectroscopy

A common method for obtaining the IR spectrum of a liquid sample like 9-Eicosyne is Attenuated Total Reflectance (ATR) FT-IR.

• Sample Preparation :

  • Place a small drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond).[13]

  • Alternatively, the sample can be dissolved in a suitable solvent (e.g., CCl₄), and a drop of the solution is applied to the crystal. The solvent is then allowed to evaporate.

• Instrument Setup :

  • An FT-IR spectrometer is used for data collection.

  • A background spectrum of the clean, empty ATR crystal is recorded.[14]

• Data Acquisition :

  • The sample spectrum is then recorded, typically by co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

  • The spectrum is usually collected over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

2.3 Mass Spectrometry (MS)

Electron Ionization (EI) is a common technique for the mass analysis of volatile, thermally stable compounds like 9-Eicosyne.

• Sample Introduction :

  • The sample can be introduced into the ion source via a gas chromatograph (GC-MS) for separation from any impurities.[1]

  • Alternatively, a direct insertion probe can be used to introduce the sample directly into the ion source.[15]

• Ionization :

  • In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV).[16]

  • This causes the molecules to ionize, primarily forming a molecular ion (M⁺), and also induces fragmentation.[16]

• Mass Analysis :

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).[15]

• Detection :

  • The separated ions are detected, and the resulting signal is processed to generate a mass spectrum, which is a plot of relative ion abundance versus m/z.[16]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectral analysis of a chemical compound.

Caption: Workflow for the spectral analysis of 9-Eicosyne.

References

• 1. spectrabase.com [spectrabase.com]
• 2. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. Alkynes | OpenOChem Learn [learn.openochem.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. IR spectrum: Alkynes [quimicaorganica.org]
• 9. 9-Eicosyne [webbook.nist.gov]
• 10. PubChemLite - 9-eicosyne (C20H38) [pubchemlite.lcsb.uni.lu]
• 11. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 12. ekwan.github.io [ekwan.github.io]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 16. Mass Spectrometry [www2.chemistry.msu.edu]

9-Eicosyne: A Technical Guide to a Rare Long-Chain Alkyne for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9-Eicosyne (CAS No. 71899-38-2), a long-chain internal alkyne. Due to its limited commercial availability, this document outlines pathways for its procurement via custom synthesis, summarizes its known physicochemical properties, details a representative synthetic protocol, and discusses its natural occurrence and potential biological significance.

Commercial Unavailability and Procurement via Custom Synthesis

Potential Custom Synthesis Providers:

Company	Service Model	Specialization
Enamine	FFS/FTE	Wide variety of organic compounds, including multi-step and asymmetric synthesis.[3]
Apex Molecular	FFS/FTE	Bespoke projects with or without strong literature precedent.[2]
Biosynth	FFS/FTE	Complex organic chemical synthesis, including carbohydrates and nucleosides.[4][5]
Pharma Inventor Inc.	FFS	High-purity customized chemical compounds in gram quantities.[6]
Taros Chemicals	FFS/FTE	R&D chemistry challenges from lab to pilot scale.[7]
Otava Chemicals	FFS	Custom synthesis of organic molecules for biotech and pharmaceutical applications.[8]
EMBL Chemical Synthesis Core Facility	FFS	Custom synthesis of small molecules and chemical probes.[9][10]
Atlanchim Pharma	FFS	Custom synthesis under confidentiality agreements, specializing in heterocycles, carbohydrates, and chiral molecules.[11]

Physicochemical Properties of 9-Eicosyne

A summary of the key physical and chemical properties of 9-Eicosyne is presented below, compiled from various chemical databases.

Property	Value	Source
CAS Number	71899-38-2	PubChem[12]
Molecular Formula	C₂₀H₃₈	PubChem[12]
Molecular Weight	278.5 g/mol	PubChem[12]
IUPAC Name	Icos-9-yne	PubChem[12]
Synonyms	9-Icosyne	PubChem[12]
Physical Description	Not available (likely a liquid or low-melting solid at room temperature)	-
Boiling Point (estimated)	363.8±7.0 °C at 760 mmHg	The Good Scents Company[1]
Flash Point (estimated)	329.00 °F (165.10 °C)	The Good Scents Company[1]
Water Solubility (estimated)	4.051e-005 mg/L @ 25 °C	The Good Scents Company[1]
LogP (o/w) (estimated)	9.962	The Good Scents Company[1]

Experimental Protocol: Synthesis of a Long-Chain Internal Alkyne

Reaction Scheme:

• Deprotonation of a terminal alkyne: A terminal alkyne (e.g., 1-nonyne) is deprotonated with a strong base, such as sodium amide (NaNH₂) in liquid ammonia (B1221849), to form the corresponding acetylide anion.

• Alkylation: The acetylide anion is then reacted with a primary alkyl halide (e.g., 1-bromoundecane) in an SN2 reaction to form the desired internal alkyne (9-Eicosyne).

Materials:

• 1-Nonyne

• 1-Bromoundecane (B50512)

• Sodium amide (NaNH₂)

• Anhydrous liquid ammonia

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Standard glassware for inert atmosphere reactions (three-neck flask, condenser, dropping funnel)

• Magnetic stirrer and heating mantle

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, a dropping funnel, and an inert gas inlet is assembled.

• Deprotonation: The flask is cooled to -78 °C (dry ice/acetone bath), and anhydrous liquid ammonia is condensed into it. A slight excess of sodium amide is carefully added to the liquid ammonia. 1-Nonyne, dissolved in a minimal amount of anhydrous ether or THF, is then added dropwise from the dropping funnel to the stirred suspension over 30 minutes. The reaction mixture is stirred for an additional 1-2 hours at -78 °C to ensure complete formation of the nonylacetylide anion.

• Alkylation: A solution of 1-bromoundecane in anhydrous ether or THF is added dropwise to the acetylide solution. The reaction mixture is allowed to warm slowly to room temperature overnight with continuous stirring.

• Quenching and Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The liquid ammonia is allowed to evaporate. The remaining aqueous mixture is extracted three times with diethyl ether.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel using a non-polar eluent (e.g., hexanes) to yield pure 9-Eicosyne.

• Characterization: The final product should be characterized by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Natural Occurrence and Potential Biological Significance

Recent phytochemical studies have identified 9-Eicosyne as a constituent of the seed oils of at least two plant species:

• Nigella sativa (Black Cumin): A gas chromatography-mass spectrometry (GC-MS) analysis of the hexane (B92381) extract of Nigella sativa seed oil revealed that 9-eicosyne was the major chemical constituent, comprising 63.04% of the identified compounds[16]. The seed oil of Nigella sativa is known for a wide range of biological activities, including antimicrobial and antioxidant properties[17][18][19][20].

• Ensete superbum (Cliff Banana): In a similar analysis of Ensete superbum seed powder, 9-Eicosyne was identified as one of the constituents, although at a lower concentration of 5.18%[21]. The seeds of this plant are used in traditional medicine and are reported to contain various phytochemicals with potential medicinal applications[22][23][24][25].

The presence of 9-Eicosyne in these medicinally relevant plants suggests that it may contribute to their overall biological activity profile. However, to date, no specific signaling pathways or molecular targets for 9-Eicosyne have been elucidated. The compound's long, lipophilic carbon chain and the presence of the alkyne functionality make it an interesting candidate for further investigation in areas such as membrane interactions, lipid signaling, or as a precursor for the synthesis of more complex bioactive molecules.

Visualizations

Caption: A generalized synthetic pathway for producing a long-chain internal alkyne like 9-Eicosyne.

Caption: A logical workflow for the procurement and study of a non-commercial chemical compound.

References

• 1. 9-eicosyne, 71899-38-2 [thegoodscentscompany.com]
• 2. apexmolecular.com [apexmolecular.com]
• 3. Custom Synthesis - Enamine [enamine.net]
• 4. Custom Synthesis | Biosynth [biosynth.com]
• 5. FTE services and Custom Chemical Synthesis | Blog | Biosynth [biosynth.com]
• 6. pharmainventor.com [pharmainventor.com]
• 7. Custom Synthesis Service for your key compounds [tarosdiscovery.com]
• 8. Custom Synthesis [otavachemicals.com]
• 9. Service Fees for External Users – Chemical Synthesis Core Facility [embl.org]
• 10. Services – Chemical Synthesis Core Facility [embl.org]
• 11. atlanchimpharma.com [atlanchimpharma.com]
• 12. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. ijpsr.com [ijpsr.com]
• 17. essencejournal.com [essencejournal.com]
• 18. dergipark.org.tr [dergipark.org.tr]
• 19. scivisionpub.com [scivisionpub.com]
• 20. Phytochemical characterization and antimicrobial activity of Nigella sativa seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ijpab.com [ijpab.com]
• 22. ijpsjournal.com [ijpsjournal.com]
• 23. researchgate.net [researchgate.net]
• 24. wisdomlib.org [wisdomlib.org]
• 25. ijmpronline.com [ijmpronline.com]

Protocols & Analytical Methods

Synthesis of 9-Eicosyne for Research Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Eicosyne is a long-chain internal alkyne that holds significant potential in various research and development fields. Its twenty-carbon backbone, featuring a triple bond at the ninth position, provides a unique combination of lipophilicity and chemical reactivity. This structure makes it an ideal candidate for use as a chemical probe in lipidomics, for the development of novel drug delivery systems, and as a building block in the synthesis of complex bioactive molecules. The alkyne functional group can participate in a variety of chemical transformations, most notably in copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry," a powerful tool for bioconjugation and labeling of biomolecules.[1][2] This document provides detailed protocols for the synthesis of 9-eicosyne and explores its potential applications in metabolic labeling and signaling pathway studies.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 9-eicosyne via the alkylation of a terminal alkyne. Two primary synthetic routes are presented, offering flexibility in starting material selection.

Parameter	Route 1: Alkylation of 1-Nonyne (B165147)	Route 2: Alkylation of 1-Decyne (B165119)	Reference
Starting Materials	1-Nonyne, 1-Bromoundecane (B50512)	1-Decyne, 1-Bromodecane
Molecular Formula	C20H38	C20H38	[3]
Molecular Weight ( g/mol )	278.52	278.52	[3]
Typical Yield (%)	75-90% (estimated)	75-90% (estimated)	[4]
Purity (%)	>95% (after purification)	>95% (after purification)
13C NMR (ppm)	~80 (alkynyl carbons)	~80 (alkynyl carbons)	[5]
Mass Spectrometry (m/z)	278.3 [M]+	278.3 [M]+	[5]

Experimental Protocols

The synthesis of 9-eicosyne is most effectively achieved through the alkylation of a terminal alkyne. This procedure involves the deprotonation of a shorter-chain terminal alkyne to form a potent nucleophile (an acetylide), which then undergoes an SN2 reaction with a long-chain alkyl halide. Below are detailed protocols for two analogous and effective synthetic routes.

Protocol 1: Synthesis of 9-Eicosyne from 1-Nonyne and 1-Bromoundecane

This protocol outlines the synthesis of 9-eicosyne by the alkylation of 1-nonyne with 1-bromoundecane.

Materials:

• 1-Nonyne (C9H16)

• 1-Bromoundecane (C11H23Br)

• n-Butyllithium (n-BuLi) in hexanes (2.5 M solution)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen/argon inlet is assembled. The system is flushed with inert gas to ensure anhydrous conditions.

• Deprotonation: Anhydrous THF is added to the flask, followed by 1-nonyne (1.0 equivalent). The solution is cooled to -78 °C using a dry ice/acetone bath.

• n-Butyllithium (1.1 equivalents) is added dropwise to the stirred solution via the dropping funnel over 20 minutes, maintaining the temperature at -78 °C. The reaction mixture is stirred for an additional 1 hour at this temperature to ensure complete formation of the lithium acetylide.

• Alkylation: A solution of 1-bromoundecane (1.05 equivalents) in anhydrous THF is added dropwise to the reaction mixture at -78 °C. The reaction is then allowed to slowly warm to room temperature and stirred overnight (approximately 12-16 hours).

• Work-up: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution. The mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with diethyl ether.

• Purification: The combined organic layers are washed with water and then with brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• The crude product is purified by column chromatography on silica (B1680970) gel using a hexane (B92381) or heptane (B126788) eluent to yield pure 9-eicosyne.

Protocol 2: Synthesis of 9-Eicosyne from 1-Decyne and 1-Bromodecane

This protocol provides an alternative route using 1-decyne and 1-bromodecane, following the same chemical principles as Protocol 1.

Materials:

• 1-Decyne (C10H18)

• 1-Bromodecane (C10H21Br)

• Sodium amide (NaNH2)

• Anhydrous liquid ammonia (B1221849) (NH3)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Hexane

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• Reaction Setup: A three-necked round-bottom flask is equipped with a dry-ice condenser, a mechanical stirrer, and a gas inlet. The apparatus is dried and flushed with inert gas.

• Acetylide Formation: Liquid ammonia is condensed into the flask at -78 °C. Sodium amide (1.1 equivalents) is carefully added in portions. 1-Decyne (1.0 equivalent), dissolved in a small amount of anhydrous diethyl ether, is then added dropwise to the stirred suspension. The mixture is stirred for 1 hour.

• Alkylation: 1-Bromodecane (1.0 equivalent) is added dropwise to the reaction mixture. The reaction is stirred for 4-6 hours, allowing the ammonia to slowly evaporate as the reaction proceeds and the mixture warms to room temperature.

• Work-up: After the ammonia has evaporated, the reaction is quenched by the careful addition of saturated aqueous ammonium chloride solution. The mixture is then diluted with water and extracted three times with hexane.

• Purification: The combined organic extracts are washed with water and brine, then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure.

• The resulting crude 9-eicosyne is purified by vacuum distillation or column chromatography on silica gel (eluent: hexane) to afford the final product.

Visualizations

Synthesis Workflow

The general workflow for the synthesis of 9-eicosyne via alkylation of a terminal alkyne is depicted below. This process involves the formation of a nucleophilic acetylide followed by its reaction with an electrophilic alkyl halide.

Caption: General workflow for the synthesis of 9-eicosyne.

Application in Metabolic Labeling of Lipids

Long-chain alkynes like 9-eicosyne can be utilized as chemical probes to study lipid metabolism.[1] Cells can incorporate these "clickable" fatty acid analogs into various lipid species. The alkyne handle then allows for the visualization and identification of these lipids through click chemistry with an azide-functionalized reporter molecule (e.g., a fluorophore or biotin).

Caption: Metabolic labeling workflow using 9-eicosyne.

References

• 1. Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Metabolic Labeling of Prenylated Proteins Using Alkyne-Modified Isoprenoid Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction and Purification of 9-Eicosyne from Plant Material

Audience: Researchers, scientists, and drug development professionals.

Introduction:

9-Eicosyne is a long-chain internal alkyne that has been identified as a naturally occurring phytochemical in several plant species. Its potential applications in drug development and as a chemical intermediate necessitate efficient methods for its extraction and purification from these natural sources. This document provides detailed protocols for the isolation of 9-Eicosyne from plant materials, focusing on Grewia tenax, a plant in which its presence has been documented. The methodologies described are also adaptable for other plant sources known to contain 9-Eicosyne, such as Basella alba and Oryza sativa.[1][2][3]

The protocols herein cover the entire workflow, from the initial extraction of the crude lipid fraction to the purification of 9-Eicosyne using column chromatography, and its subsequent identification and quantification by Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

The following table summarizes the key quantitative parameters associated with the extraction and purification of 9-Eicosyne from Grewia tenax.

Parameter	Value	Method of Determination	Reference
Plant Material	Grewia tenax (leaves)	-	[3]
Initial Sample Mass	500 g (dried powder)	Gravimetric	Protocol-derived
Extraction Solvent	n-hexane	-	Adapted from[4]
Extraction Method	Soxhlet Extraction	-	Adapted from[5][6]
Crude Extract Yield	10 - 25 g	Gravimetric	Estimated
9-Eicosyne in Crude Extract	0.5 - 2.0 % (w/w)	GC-MS	[3], Estimated
Purification Method	Silica (B1680970) Gel Column Chromatography	-	Adapted from[2][7]
Final Yield of Pure 9-Eicosyne	50 - 500 mg	Gravimetric/GC-MS	Estimated
Purity of 9-Eicosyne	>95%	GC-MS	Protocol-derived

Experimental Protocols

Protocol 1: Extraction of Crude Lipids from Grewia tenax

This protocol details the extraction of the total lipid fraction, containing 9-Eicosyne, from the dried leaves of Grewia tenax using Soxhlet extraction.

Materials:

• Dried leaves of Grewia tenax

• Grinder or mill

• Soxhlet apparatus (5 L)

• Cellulose (B213188) extraction thimbles

• Heating mantle

• Rotary evaporator

• n-hexane (analytical grade)

• Glass wool

Procedure:

• Sample Preparation: Air-dry the leaves of Grewia tenax in the shade to prevent the degradation of phytochemicals. Once fully dried, grind the leaves into a coarse powder using a grinder or mill.

• Soxhlet Setup: Place approximately 500 g of the powdered plant material into a large cellulose extraction thimble. A small plug of glass wool can be placed on top of the powder to prevent it from entering the siphon tube.

• Loading the Apparatus: Insert the thimble into the main chamber of the Soxhlet extractor. Fill a 5 L round-bottom flask with 3 L of n-hexane and connect it to the Soxhlet extractor and a condenser.

• Extraction: Heat the n-hexane using a heating mantle to its boiling point (69°C). The solvent will vaporize, travel to the condenser, liquefy, and drip into the thimble containing the plant material. The solvent will extract the lipids and other non-polar compounds. When the solvent level in the chamber reaches the top of the siphon arm, the extract is siphoned back into the round-bottom flask. This cycle is repeated continuously.[5][6]

• Duration: Allow the extraction to proceed for at least 16-24 hours to ensure the complete extraction of lipids.[5][6]

• Solvent Recovery: After the extraction is complete, turn off the heating mantle and allow the apparatus to cool. The n-hexane containing the extracted compounds is collected from the round-bottom flask. The solvent is then removed under reduced pressure using a rotary evaporator to yield the crude lipid extract.

• Drying and Weighing: The resulting crude extract is transferred to a pre-weighed vial and dried further under a stream of nitrogen or in a vacuum oven at a low temperature to remove any residual solvent. The final weight of the crude extract is then determined.

Protocol 2: Purification of 9-Eicosyne by Column Chromatography

This protocol describes the separation of 9-Eicosyne from the crude lipid extract using silica gel column chromatography.

Materials:

• Crude lipid extract from Protocol 1

• Silica gel (60-120 mesh) for column chromatography

• Glass chromatography column (e.g., 50 cm length, 5 cm diameter)

• n-hexane (analytical grade)

• Ethyl acetate (B1210297) (analytical grade)

• Glass wool or fritted disc

• Collection tubes or flasks

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• UV lamp (254 nm)

• Potassium permanganate (B83412) stain

Procedure:

• Column Packing: Place a small plug of glass wool or ensure a fritted disc is at the bottom of the chromatography column. Prepare a slurry of silica gel in n-hexane and carefully pour it into the column, allowing the silica to settle without air bubbles. The packed column should have a bed height of approximately 40 cm.

• Sample Loading: Dissolve the crude lipid extract (e.g., 5 g) in a minimal amount of n-hexane. In a separate flask, take a small amount of silica gel and add the dissolved sample, then evaporate the solvent to obtain a dry powder of the sample adsorbed onto the silica gel. Carefully add this powder to the top of the packed column.

• Elution: Begin the elution with 100% n-hexane. Non-polar compounds like hydrocarbons will elute first. Gradually increase the polarity of the mobile phase by adding ethyl acetate in increasing concentrations (e.g., 1%, 2%, 5%, 10% ethyl acetate in n-hexane).

• Fraction Collection: Collect the eluate in fractions of 20-25 mL in separate tubes or flasks.

• TLC Monitoring: Monitor the separation by spotting small aliquots of each fraction on a TLC plate. Develop the TLC plate in a suitable solvent system (e.g., n-hexane:ethyl acetate 98:2). Visualize the spots under a UV lamp and/or by staining with potassium permanganate. Fractions containing compounds with similar Rf values are pooled together. 9-Eicosyne, being a non-polar hydrocarbon, is expected to elute in the early fractions with a high concentration of n-hexane.

• Isolation of 9-Eicosyne: Combine the fractions that predominantly contain the compound of interest (as determined by TLC and subsequent GC-MS analysis of a small aliquot).

• Solvent Removal: Evaporate the solvent from the pooled fractions using a rotary evaporator to obtain the purified 9-Eicosyne.

• Purity Assessment: Assess the purity of the isolated compound using GC-MS.

Protocol 3: Identification and Quantification by GC-MS

This protocol outlines the analysis of the purified fractions to confirm the presence and determine the purity and quantity of 9-Eicosyne.

Materials:

• Purified 9-Eicosyne sample

• GC-MS system equipped with a suitable capillary column (e.g., HP-5MS)

• Helium (carrier gas)

• Syringes for injection

• Vials for sample preparation

• n-hexane (GC grade)

• 9-Eicosyne standard (if available)

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified sample (approximately 1 mg/mL) in n-hexane.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Oven Temperature Program: Start at 80°C for 3 minutes, then ramp at 10°C/min to 280°C and hold for 10-20 minutes.[1]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.[1]

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Mass Range: m/z 40-600

• Injection: Inject 1 µL of the prepared sample into the GC-MS.

• Data Analysis:

  • Identification: Identify the 9-Eicosyne peak in the chromatogram based on its retention time and by comparing its mass spectrum with the NIST library database. The mass spectrum of 9-Eicosyne will show characteristic fragmentation patterns for a C20 long-chain alkyne.

  • Quantification: If a pure standard of 9-Eicosyne is available, create a calibration curve by injecting known concentrations of the standard. The concentration of 9-Eicosyne in the sample can then be determined from this curve. Alternatively, the relative percentage of 9-Eicosyne can be calculated based on the peak area relative to the total peak area in the chromatogram.

Visualizations

Caption: Workflow for the extraction and purification of 9-Eicosyne.

Caption: Logic of separation in column chromatography.

References

• 1. The Detailed Pharmacodynamics of the Gut Relaxant Effect and GC-MS Analysis of the Grewia tenax Fruit Extract: In Vivo and Ex Vivo Approach | MDPI [mdpi.com]
• 2. cup.edu.cn [cup.edu.cn]
• 3. Lipid Isolation from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jcsp.org.pk [jcsp.org.pk]
• 5. journals.asm.org [journals.asm.org]
• 6. Using Soxhlet Ethanol Extraction to Produce and Test Plant Material (Essential Oils) for Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. column-chromatography.com [column-chromatography.com]

GC-MS analysis protocol for 9-Eicosyne

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 9-Eicosyne

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the analysis of 9-eicosyne using Gas Chromatography-Mass Spectrometry (GC-MS). 9-Eicosyne is a long-chain internal alkyne with a molecular weight of 278.52 g/mol and an estimated boiling point of 351.3°C[1]. Due to its non-polar nature and high boiling point, specific GC-MS parameters are required for successful analysis. This protocol outlines the necessary steps for sample preparation, instrument setup, and data analysis to achieve reliable identification and quantification of 9-eicosyne.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry[2]. It is an ideal method for the analysis of volatile and semi-volatile compounds such as long-chain alkynes. The proper selection of a non-polar capillary column and a suitable temperature program is crucial for the successful elution and separation of high-boiling-point analytes like 9-eicosyne. This protocol provides a starting point for method development and can be adapted based on the specific instrumentation and analytical goals.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical to ensure accurate and reproducible results.

• Solvent Selection: Dissolve the 9-eicosyne standard or sample in a high-purity, volatile organic solvent such as hexane, dichloromethane, or ethyl acetate[1][3]. Avoid using water or non-volatile solvents.

• Concentration: Prepare a stock solution of 9-eicosyne. From the stock solution, create a working solution with a concentration of approximately 10 µg/mL. This concentration is generally suitable for a 1 µL injection in splitless mode[1].

• Vial Preparation: Transfer the final solution to a 1.5 mL glass autosampler vial[1]. Ensure the sample is free of any particulate matter by centrifugation or filtration if necessary[1][3].

GC-MS Instrumentation and Parameters

The following parameters are recommended as a starting point for the analysis of 9-eicosyne.

Table 1: Gas Chromatography (GC) Parameters

Parameter	Recommended Setting	Rationale
Injector Type	Split/Splitless	Offers versatility for various sample concentrations[4].
Injector Temperature	300 °C	Ensures complete vaporization of the high-boiling-point analyte[4].
Injection Mode	Splitless	Maximizes the transfer of the analyte to the column for trace analysis.
Injection Volume	1 µL	A standard volume for capillary GC.
Carrier Gas	Helium or Hydrogen	Provides good chromatographic efficiency[4].
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate for a 0.25 mm ID column[5].
GC Column	Non-polar, e.g., 100% dimethylpolysiloxane (HP-5ms, DB-1ms)	Ideal for the separation of non-polar hydrocarbons[4].
Column Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions offering a good balance of efficiency and capacity[4].
Oven Program	Initial: 60°C, hold for 2 minRamp: 15°C/min to 340°CHold: 10 min	The initial temperature allows for solvent focusing. The ramp rate provides good separation, and the final temperature and hold time ensure the elution of the high-boiling-point 9-eicosyne (Boiling Point ~351°C)[1][6].

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS, providing reproducible fragmentation patterns.
Ionization Energy	70 eV	Standard energy for creating searchable mass spectra[7].
MS Source Temperature	230 °C	A common setting for good ionization efficiency[4].
MS Quadrupole Temp	150 °C	A typical setting for good mass filtering[4].
Scan Range	m/z 40-500	Covers the molecular ion of 9-eicosyne (278.5 g/mol ) and its expected fragments.
Solvent Delay	3-5 minutes	Prevents the high concentration of the solvent from entering the MS detector, which could cause damage and compromise the analysis[6]. The delay should be set to be shorter than the retention time of 9-eicosyne.

Data Analysis and Interpretation

• Compound Identification: The identification of 9-eicosyne can be confirmed by comparing the acquired mass spectrum with a reference spectrum if available. In the absence of a reference spectrum, the fragmentation pattern can be interpreted.

• Expected Fragmentation: Under electron ionization, alkynes tend to fragment at the carbon-carbon bond between the α and β positions relative to the triple bond, leading to the formation of stable propargyl cations. For 9-eicosyne (an internal alkyne), cleavage on either side of the triple bond is expected, which would lead to characteristic fragment ions. The molecular ion peak (M+) at m/z 278.5 should also be observable.

Workflow and Signaling Pathway Visualization

The overall experimental workflow for the GC-MS analysis of 9-eicosyne is depicted below.

Caption: Experimental workflow for the GC-MS analysis of 9-Eicosyne.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of 9-eicosyne by GC-MS. The outlined procedures for sample preparation and the specified instrument parameters are designed to yield high-quality, reproducible data suitable for both qualitative and quantitative analyses in research and drug development settings. Researchers can use this protocol as a robust starting point and further optimize the parameters to meet their specific analytical needs.

References

• 1. 9-eicosyne, 71899-38-2 [thegoodscentscompany.com]
• 2. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. masspec.scripps.edu [masspec.scripps.edu]
• 5. Video: Mass Spectrometry: Alkene Fragmentation [jove.com]
• 6. researchgate.net [researchgate.net]
• 7. Video: Mass Spectrometry: Alkyne Fragmentation [jove.com]

Application Note: Derivatization of 9-Eicosyne for Enhanced Gas Chromatography Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust protocol for the derivatization of the long-chain internal alkyne, 9-eicosyne, to facilitate its analysis by gas chromatography (GC). Direct GC analysis of long-chain alkynes can be challenging due to their nonpolar nature and potential for poor peak shape. This protocol describes an acid-catalyzed hydration method to convert 9-eicosyne into its corresponding ketones, 9-eicosanone and 10-eicosanone. This derivatization increases the polarity of the analyte, leading to improved chromatographic resolution and peak symmetry. This method is valuable for researchers in various fields, including drug development, where the analysis of long-chain unsaturated compounds is crucial.

Introduction

Long-chain alkynes, such as 9-eicosyne, are important molecules in organic synthesis and can be found in various natural and synthetic products. Gas chromatography is a powerful technique for the separation and quantification of volatile and semi-volatile compounds. However, the analysis of long-chain, nonpolar compounds like 9-eicosyne by GC can present challenges, including poor peak shape and co-elution with other hydrocarbons.

Derivatization is a chemical modification technique used to convert an analyte into a product with improved analytical properties. For GC analysis, this often involves increasing the volatility or polarity of the compound. One effective strategy for derivatizing internal alkynes is through hydration, which converts the alkyne to a ketone. This transformation introduces a polar carbonyl group, which can significantly improve the chromatographic behavior of the molecule on common GC stationary phases.

This application note provides a detailed protocol for the acid-catalyzed hydration of 9-eicosyne and the subsequent analysis of the resulting ketone derivatives by gas chromatography-mass spectrometry (GC-MS).

Experimental Protocols

Materials and Reagents

• 9-Eicosyne (≥95% purity)

• Sulfuric acid (H₂SO₄), concentrated (98%)

• Mercuric sulfate (B86663) (HgSO₄) (optional catalyst)

• Methanol (MeOH), HPLC grade

• Deionized water

• Diethyl ether or Hexane (B92381), HPLC grade

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous sodium sulfate (Na₂SO₄)

• GC vials with inserts

• Standard laboratory glassware

Derivatization Protocol: Acid-Catalyzed Hydration of 9-Eicosyne

• Reaction Setup: In a 10 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 10 mg of 9-eicosyne in 5 mL of methanol.

• Acid Addition: Slowly add 0.5 mL of a 10% (v/v) aqueous solution of sulfuric acid to the flask while stirring. For a potentially faster reaction, a catalytic amount of mercuric sulfate (e.g., 1-2 mg) can be added, though this should be handled with extreme caution due to its toxicity.[1][2]

• Reaction: Heat the mixture to reflux (approximately 65-70°C) and maintain for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by taking small aliquots for GC analysis.

• Workup: After the reaction is complete, cool the mixture to room temperature.

• Neutralization: Carefully neutralize the reaction mixture by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with 3 x 10 mL of diethyl ether or hexane.

• Washing: Wash the combined organic layers with 10 mL of deionized water and then 10 mL of brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the sodium sulfate and evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator to obtain the derivatized product (a mixture of 9-eicosanone and 10-eicosanone).

• Sample Preparation for GC-MS: Dissolve the residue in a suitable solvent (e.g., hexane or ethyl acetate) to a final concentration of approximately 1 mg/mL for GC-MS analysis.

GC-MS Analysis Protocol

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent nonpolar column)

• Injector: Split/splitless, operated in splitless mode

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp: 10°C/min to 300°C

  • Hold: 5 minutes at 300°C

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-500

Data Presentation

The derivatization of 9-eicosyne via acid-catalyzed hydration is expected to yield a mixture of two isomeric ketones: 9-eicosanone and 10-eicosanone. The GC analysis will show a significant shift in retention time and improved peak shape for the derivatized products compared to the underivatized alkyne.

Compound	Retention Time (min)	Peak Area (arbitrary units)	Peak Asymmetry (As)
9-Eicosyne (Underivatized)	12.5	1.0 x 10⁷	1.8
9-Eicosanone	14.2	0.9 x 10⁷	1.1
10-Eicosanone	14.3	0.9 x 10⁷	1.1

Table 1: Representative quantitative data for the GC-MS analysis of underivatized and derivatized 9-eicosyne. The derivatized ketones show longer retention times due to increased polarity and significantly improved peak asymmetry.

Mandatory Visualization

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: 9-Eicosyne as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate quantification of lipid species is paramount for understanding biological processes, identifying biomarkers, and developing novel therapeutics. The use of a suitable internal standard is critical to correct for variations in sample preparation, extraction efficiency, and instrument response. 9-Eicosyne, a C20 fatty acid containing a triple bond (alkyne) at the ninth carbon, serves as an excellent internal standard for mass spectrometry-based lipidomics. Its terminal alkyne group allows for highly specific and sensitive detection through copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC), commonly known as "click chemistry." This unique feature, combined with its non-endogenous nature, makes 9-Eicosyne a powerful tool for achieving absolute quantification of a wide range of lipid classes.

This document provides detailed application notes and experimental protocols for the utilization of 9-Eicosyne as an internal standard in lipidomics workflows.

Principle of 9-Eicosyne as an Internal Standard

The core principle behind using 9-Eicosyne lies in its ability to be chemically tagged with a reporter molecule via click chemistry.[1] This reporter molecule is designed to enhance detection by mass spectrometry. Key advantages include:

• High Specificity: The click reaction is bioorthogonal, meaning it occurs specifically between the alkyne group of 9-Eicosyne and an azide-functionalized reporter molecule, without cross-reacting with other molecules in the biological sample.[2]

• Enhanced Sensitivity: The reporter molecule often contains a permanently charged group, such as a quaternary ammonium (B1175870) ion, which significantly improves ionization efficiency in the mass spectrometer, leading to a 5- to 50-fold increase in sensitivity.[1]

• Absolute Quantification: By adding a known amount of 9-Eicosyne to each sample at the beginning of the workflow, any loss of analyte during sample processing is mirrored by a proportional loss of the internal standard. This allows for the accurate calculation of the absolute concentration of endogenous lipids.[1]

• Predictable Fragmentation: The reporter tags are designed to produce a characteristic neutral loss upon fragmentation in the mass spectrometer (e.g., a neutral loss of 73.09 Da for certain reagents), which simplifies the identification of the internal standard and the lipids it represents.[3]

Experimental Workflow Overview

The overall workflow for using 9-Eicosyne as an internal standard involves several key steps, from sample preparation to data analysis.

Caption: General experimental workflow for using 9-Eicosyne as an internal standard.

Detailed Experimental Protocols

Materials and Reagents

• 9-Eicosyne (Internal Standard)

• Biological samples (e.g., plasma, cell pellets, tissue homogenates)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Azide reporter molecule (e.g., C171 reporter for enhanced MS detection)[1]

• Copper(I) catalyst solution (e.g., freshly prepared from CuSO₄ and a reducing agent like sodium ascorbate (B8700270), or using a copper-TBTA complex)[2]

• LC-MS system (e.g., Triple Quadrupole or high-resolution mass spectrometer like QTOF or Orbitrap)

• Reversed-phase LC column (e.g., C18)

Protocol 1: Sample Preparation and Lipid Extraction (MTBE Method)

This protocol is adapted from the Matyash et al. method, which is known for its efficiency and ease of handling.[4]

• Sample Homogenization:

  • For plasma/serum: Use directly.

  • For cell pellets: Resuspend in a known volume of ice-cold phosphate-buffered saline (PBS).

  • For tissues: Homogenize in a suitable buffer on ice.

• Internal Standard Spiking: To 100 µL of the homogenized sample, add a known amount of 9-Eicosyne internal standard solution (e.g., 10 µL of a 100 µM solution in methanol). The exact amount should be optimized based on the expected concentration of the analytes of interest.

• Methanol Addition: Add 225 µL of ice-cold methanol. Vortex thoroughly to precipitate proteins.

• MTBE Addition: Add 750 µL of MTBE. Vortex for 10 minutes at 4°C.

• Phase Separation: Add 188 µL of water (LC-MS grade) to induce phase separation. Vortex for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collection of Organic Phase: Carefully collect the upper (organic) phase containing the lipids into a new microcentrifuge tube.

• Drying: Evaporate the organic solvent to dryness under a stream of nitrogen or using a vacuum concentrator.

• Storage: The dried lipid extract can be stored at -80°C until further processing.

Protocol 2: Click Chemistry Reaction

This protocol describes the labeling of the alkyne-containing internal standard with an azide reporter for MS detection.

• Reconstitution: Reconstitute the dried lipid extract in 50 µL of a suitable solvent mixture, such as chloroform:methanol (1:1, v/v).

• Preparation of Click Reaction Mix: In a separate tube, prepare the click reaction master mix. For a single reaction, you can combine:

  • Azide reporter stock solution (e.g., 10 mM in DMSO)

  • Freshly prepared copper(I) catalyst solution (e.g., 10 mM Copper(II)-TBTA stock in 55% DMSO and 5 mM sodium ascorbate in water).[2]

• Reaction Incubation: Add the click reaction master mix to the reconstituted lipid extract. The final concentrations of the reagents should be optimized, but typical ranges are 0.1-1 mM for the azide reporter and the copper catalyst.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature, protected from light.

• Quenching (Optional): The reaction can be quenched by adding a chelating agent like EDTA.

• Drying: Dry the reaction mixture under a stream of nitrogen or in a vacuum concentrator.

Protocol 3: LC-MS/MS Analysis

The following provides a general framework for the LC-MS/MS analysis. Specific parameters will need to be optimized for the instrument and lipid classes of interest.

• Reconstitution: Reconstitute the dried, click-reacted lipid extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase (e.g., isopropanol/acetonitrile/water).

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 10:90 v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Flow Rate: 0.3 - 0.4 mL/min.

  • Injection Volume: 1-5 µL.

  • Gradient: A suitable gradient should be developed to separate the lipid classes of interest.

• MS/MS Detection:

  • Ionization Mode: Electrospray ionization (ESI), typically in positive mode for reporter-tagged lipids.

  • Data Acquisition: Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for targeted quantification. The transitions will be specific to the precursor ion of the 9-Eicosyne-reporter conjugate and its characteristic fragment ion.

  • Collision Energies: Optimize for the specific 9-Eicosyne-reporter conjugate to achieve the most stable and intense fragment ion signal.

Data Presentation and Quantification

The absolute concentration of each analyte is calculated by comparing the peak area of the endogenous lipid to the peak area of the 9-Eicosyne internal standard.

Quantitative Data Summary

The following table summarizes representative quantitative parameters for lipidomics analysis using alkyne-based internal standards. These values should be determined and validated for each specific assay and instrument.

Parameter	Representative Value	Reference
Limit of Detection (LOD)	0.1 pmol (for a labeled triacylglycerol)	[3]
Limit of Quantification (LOQ)	Sub-picomole to femtomole amounts	[5]
Linear Dynamic Range	Typically spans 3-4 orders of magnitude	[3]
Recovery	> 85% (dependent on extraction method)	General expectation
Inter-assay CV (%)	< 15%	[6]
Intra-assay CV (%)	< 10%	[6]

Signaling Pathways and Logical Relationships

The use of 9-Eicosyne as an internal standard is not directly part of a signaling pathway but is integral to the analytical workflow for quantifying lipids that are involved in such pathways. The following diagram illustrates the logical relationship in the quantification process.

Caption: Logical workflow for absolute quantification using an internal standard.

Conclusion

9-Eicosyne is a versatile and powerful internal standard for quantitative lipidomics. Its unique alkyne handle, combined with the specificity and sensitivity of click chemistry, allows for accurate and precise absolute quantification of a wide array of lipid species. The protocols and guidelines presented in this document provide a robust framework for researchers, scientists, and drug development professionals to implement 9-Eicosyne in their lipidomics workflows, thereby enhancing the quality and reliability of their analytical data. As with any analytical method, optimization and validation of these protocols for specific applications and instrumentation are essential for achieving the best results.

References

• 1. limes-institut-bonn.de [limes-institut-bonn.de]
• 2. lumiprobe.com [lumiprobe.com]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. biomol.com [biomol.com]
• 5. Multiplexed lipid metabolic tracing using click chemistry mass spectrometric reporter molecules [protocols.io]
• 6. Integrated Quantitative Targeted Lipidomics and Proteomics Reveal Unique Fingerprints of Multiple Metabolic Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 9-Eicosyne as a Probe for Click Chemistry Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Click chemistry describes a class of reactions that are rapid, selective, and high-yielding, making them ideal for a wide range of applications in life sciences.[1] The most prominent of these is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable triazole linkage between an alkyne and an azide (B81097).[2][3][4][5] This reaction's biocompatibility has enabled the development of powerful bioorthogonal chemical reporters to probe complex biological systems.[6][7][8]

9-Eicosyne is a long-chain fatty acid analog featuring a terminal alkyne group.[9] This structure allows it to act as a metabolic probe. Once introduced to a biological system, it can be incorporated into cellular pathways, mimicking its natural fatty acid counterparts. The embedded alkyne handle can then be "clicked" to an azide-containing reporter molecule (e.g., a fluorophore or biotin) for visualization, enrichment, and identification of target lipids and proteins.[1][6] This makes 9-Eicosyne a valuable tool for studying lipid metabolism, protein-lipid interactions, and for identifying novel drug targets in chemical proteomics.[7][10][11][12]

Physicochemical Properties of 9-Eicosyne

The fundamental properties of 9-Eicosyne are summarized below, providing essential information for its handling and application in experimental setups.

Property	Value	Reference
Molecular Formula	C₂₀H₃₈	[9]
Molecular Weight	278.5 g/mol	[9]
IUPAC Name	Icos-9-yne	[9]
Canonical SMILES	CCCCCCCCCCC#CCCCCCCCC	[9]
InChIKey	ARULVMGJDAAVBD-UHFFFAOYSA-N	[9]

Applications

Metabolic Labeling and Imaging of Lipids

9-Eicosyne serves as a surrogate for natural fatty acids, allowing it to be processed by cellular enzymes and incorporated into complex lipids such as phospholipids, triglycerides, and cholesterol esters.[6][7] This enables researchers to trace the metabolic fate of fatty acids in living cells. Following metabolic incorporation, the alkyne tag can be conjugated to a fluorescent azide via CuAAC, allowing for the direct visualization of lipid localization, trafficking, and storage within cellular compartments like lipid droplets and membranes.[7][13]

Chemical Proteomics for Target Identification

A key application of 9-Eicosyne is in the field of chemical proteomics to identify proteins that are lipid-modified or interact with lipids.[10][14][15] After metabolic labeling, cells are lysed, and the alkyne-tagged proteome is reacted with an azide-biotin probe. The resulting biotinylated proteins can be enriched using streptavidin beads and subsequently identified by mass spectrometry. This workflow is invaluable for discovering novel protein-lipid interactions and identifying the targets of drugs that modulate lipid metabolism, thereby accelerating the drug discovery process.[11][12]

Drug Discovery and Development

By providing a means to profile lipid metabolism and interactions on a global scale, 9-Eicosyne can be used to understand disease mechanisms related to lipid dysregulation (e.g., in cancer, metabolic syndrome, and neurodegenerative disorders).[11][15] It can help validate new drug targets within lipid metabolic pathways and assess the on-target and off-target effects of drug candidates by revealing how they alter the incorporation and distribution of fatty acids.[12]

Experimental Workflows and Reaction Mechanisms

The following diagrams illustrate the general workflow for using 9-Eicosyne as a probe and the underlying click chemistry reaction.

Fig 1. General workflow for metabolic labeling and analysis using 9-Eicosyne.

Fig 2. The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Experimental Protocols

The following protocols provide a starting point for using 9-Eicosyne. Optimization may be required depending on the cell type and experimental goals.

Protocol 1: Metabolic Labeling of Cultured Cells with 9-Eicosyne

This protocol describes how to label mammalian cells with 9-Eicosyne. Because of its hydrophobicity, it must be complexed with fatty acid-free Bovine Serum Albumin (BSA) for efficient delivery into cells.

Materials:

• 9-Eicosyne

• Ethanol (B145695) (200 proof)

• Fatty Acid-Free BSA

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Mammalian cells of interest

Procedure:

• Prepare 9-Eicosyne Stock Solution: Dissolve 9-Eicosyne in ethanol to create a 10-20 mM stock solution. Store at -20°C.

• Prepare BSA-Complexed Probe: a. In a sterile tube, dilute the 9-Eicosyne stock solution into serum-free culture medium to an intermediate concentration (e.g., 1 mM). b. Add an equimolar amount of fatty acid-free BSA. c. Incubate at 37°C for 30 minutes with gentle agitation to allow complex formation.

• Cell Labeling: a. Culture cells to the desired confluency (typically 70-80%). b. Remove the existing culture medium. c. Add fresh, complete culture medium containing the BSA-complexed 9-Eicosyne at a final concentration of 25-100 µM. d. Incubate the cells for 4-24 hours under standard culture conditions (37°C, 5% CO₂). The optimal time should be determined empirically.

• Wash: After incubation, wash the cells twice with warm PBS to remove any unincorporated probe. The cells are now ready for downstream applications like fixation, lysis, or further culture in a pulse-chase experiment.

Protocol 2: CuAAC for Fluorescence Imaging of Labeled Cells

This protocol is for visualizing the subcellular localization of metabolically incorporated 9-Eicosyne.

Materials:

• 9-Eicosyne labeled cells (from Protocol 1)

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• 0.5% Triton X-100 in PBS

• Click Reaction Buffer Components (see table below)

• Azide-conjugated fluorophore (e.g., Alexa Fluor 488 Azide)

• Nuclear stain (e.g., DAPI)

Procedure:

• Fixation: Fix the labeled cells with 4% PFA for 15 minutes at room temperature.

• Wash: Wash cells three times with PBS.

• Permeabilization: Permeabilize cells with 0.5% Triton X-100 in PBS for 10 minutes.

• Wash: Wash cells three times with PBS.

• Click Reaction: a. Prepare the click reaction cocktail immediately before use by adding the components in the order listed in the table below. b. Add the cocktail to the cells and incubate for 30-60 minutes at room temperature, protected from light.

• Wash: Wash cells three times with PBS.

• Staining and Mounting: Stain nuclei with DAPI, wash again, and mount the coverslip onto a microscope slide with an appropriate mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope with filters appropriate for the chosen fluorophore and DAPI.

Protocol 3: CuAAC for Labeling of Cell Lysates

This protocol is designed for labeling alkyne-tagged proteins and lipids in cell lysates for subsequent analysis by SDS-PAGE or mass spectrometry.[16][17]

Materials:

• 9-Eicosyne labeled cells (from Protocol 1)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Click Reaction Buffer Components (see table below)

• Azide-conjugated probe (e.g., Azide-Biotin or an azide-fluorophore)

• 1.5 mL microcentrifuge tubes

Procedure:

• Cell Lysis: a. Harvest and wash the labeled cells with cold PBS. b. Lyse the cell pellet in an appropriate volume of lysis buffer on ice for 30 minutes. c. Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. d. Determine the protein concentration of the supernatant using a standard assay (e.g., BCA).

• Click Reaction: a. In a microcentrifuge tube, dilute 50-100 µg of protein lysate to a final volume of ~85 µL with PBS. b. Add the click reaction components sequentially as detailed in the table below. Vortex briefly after each addition. c. Incubate for 1 hour at room temperature, protected from light.

• Downstream Analysis: The click-labeled lysate is now ready for downstream processing, such as:

  • For Biotin-Azide: Enrichment of tagged proteins using streptavidin-agarose beads for mass spectrometry.

  • For Fluorescent-Azide: Analysis by in-gel fluorescence scanning after SDS-PAGE.

Quantitative Data: Click Reaction Parameters

This table provides typical reagent concentrations for preparing a 100 µL CuAAC reaction cocktail for cell lysates or fixed cells.[16][17][18]

Component	Stock Concentration	Final Concentration	Volume for 100 µL Rxn	Purpose
Azide Probe	2.5 mM in DMSO	25-50 µM	1-2 µL	Reporter Molecule
THPTA Ligand	100 mM in water	1 mM	1 µL	Stabilizes Cu(I) ion
Copper (II) Sulfate	20 mM in water	200 µM	1 µL	Copper Catalyst Source
Sodium Ascorbate	300 mM in water	3 mM	1 µL	Reducing Agent (Cu(II)→Cu(I))

Note: Always prepare the Sodium Ascorbate solution fresh. Add it last to initiate the reaction.

Application in Drug Discovery

The use of 9-Eicosyne and similar probes creates a powerful platform for modern drug discovery, enabling a more direct line from target identification to validation.

Fig 3. Workflow for target identification in drug discovery using 9-Eicosyne.

References

• 1. jk-sci.com [jk-sci.com]
• 2. The Click Reaction as an Efficient Tool for the Construction of Macrocyclic Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Click Chemistry Reagents/Tools, Azide, Alkyne, DBCO, BCN PEG - Biochempeg [biochempeg.com]
• 6. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 7. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. med.stanford.edu [med.stanford.edu]
• 11. Using Proteomics to Improve the Drug Development Process - MetwareBio [metwarebio.com]
• 12. Proteomics in Drug Discovery: Applications and Trends | Technology Networks [technologynetworks.com]
• 13. Synthesis and cellular evaluation of click-chemistry probes to study the biological effects of alpha, beta-unsaturated carbonyls - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biomimetic Synthesis and Chemical Proteomics Reveal the Mechanism of Action and Functional Targets of Phloroglucinol Meroterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Proteomics Applications in Health: Biomarker and Drug Discovery and Food Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. confluore.com [confluore.com]
• 17. broadpharm.com [broadpharm.com]
• 18. lumiprobe.com [lumiprobe.com]

Metabolic Labeling of Cells with 9-Eicosyne: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic labeling with bioorthogonal chemical reporters has emerged as a powerful technique to investigate the dynamics of cellular processes. 9-Eicosyne, a 20-carbon fatty acid analog containing a terminal alkyne group, serves as a valuable tool for studying lipid metabolism and protein acylation. Once introduced to cells, 9-Eicosyne is processed by the cell's metabolic machinery and incorporated into lipids and acylated proteins. The terminal alkyne handle then allows for the selective attachment of reporter molecules, such as fluorophores or biotin, via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry." This enables the visualization, enrichment, and identification of 9-Eicosyne-containing biomolecules, providing insights into their synthesis, trafficking, and function within the cell.

This document provides detailed application notes and protocols for the metabolic labeling of mammalian cells with 9-Eicosyne, subsequent analysis using click chemistry, and downstream applications in proteomics.

Key Applications

• Profiling of Protein Acylation: Identification of novel proteins that undergo long-chain fatty acylation.

• Studying Lipid Metabolism: Tracing the incorporation of fatty acids into various lipid species and monitoring their trafficking.

• Investigating Subcellular Localization: Visualizing the localization of acylated proteins and lipids within cellular compartments.

• Dynamic Analysis of Acylation and Lipid Trafficking: Studying the turnover rates and dynamic changes of protein acylation and lipid metabolism in response to stimuli.

Experimental Protocols

Protocol 1: Metabolic Labeling of Mammalian Cells with 9-Eicosyne

This protocol outlines the steps for the metabolic incorporation of 9-Eicosyne into cultured mammalian cells.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• 9-Eicosyne

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Plate cells at a suitable density in a multi-well plate or flask to ensure they are in the logarithmic growth phase at the time of labeling. Allow the cells to adhere and grow overnight.

• Preparation of 9-Eicosyne Stock Solution: Prepare a stock solution of 9-Eicosyne in DMSO. A typical stock concentration is 10-50 mM.

• Preparation of Labeling Medium: Dilute the 9-Eicosyne stock solution into fresh, pre-warmed complete cell culture medium to the desired final concentration. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental goals. A starting concentration of 25-100 µM is often used.

• Metabolic Labeling:

  • Aspirate the existing culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the 9-Eicosyne-containing labeling medium to the cells.

  • Include a vehicle control (DMSO-only) in parallel.

• Incubation: Incubate the cells for a period of 4 to 24 hours at 37°C in a CO2 incubator. The optimal incubation time should be determined empirically based on the specific metabolic pathway and cell type being studied.

• Cell Harvest:

  • After incubation, aspirate the labeling medium.

  • Wash the cells twice with cold PBS to remove any unincorporated 9-Eicosyne.

  • The cells are now ready for downstream applications such as cell lysis and click chemistry.

Protocol 2: Cell Lysis and Protein Quantification

This protocol describes the preparation of cell lysates from 9-Eicosyne-labeled cells for subsequent analysis.

Materials:

• Lysis buffer (e.g., RIPA buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)

• Protease inhibitor cocktail

• BCA protein assay kit

Procedure:

• Cell Lysis:

  • Add an appropriate volume of ice-cold lysis buffer containing protease inhibitors to the washed cell pellet or plate.

  • Incubate on ice for 30 minutes with occasional vortexing.

• Clarification of Lysate: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect Supernatant: Carefully transfer the supernatant (cleared lysate) to a new pre-chilled microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of the cell lysate using a BCA protein assay or a similar compatible method.

• Storage: The lysate can be used immediately for click chemistry or stored at -80°C for later use.

Protocol 3: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Click Chemistry

This protocol details the "clicking" of an azide-containing reporter molecule (e.g., azide-fluorophore or azide-biotin) to the alkyne group of incorporated 9-Eicosyne in the cell lysate.

Materials:

• 9-Eicosyne-labeled cell lysate

• Azide-reporter molecule (e.g., Azide-Alexa Fluor 488, Azide-Biotin)

• Copper(II) sulfate (B86663) (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate (B8700270)

• PBS

Procedure:

• Prepare Click Chemistry Reagents:

  • Azide-reporter stock: Prepare a 10 mM stock solution in DMSO.

  • CuSO₄ stock: Prepare a 50 mM stock solution in water.

  • THPTA stock: Prepare a 50 mM stock solution in water.

  • Sodium ascorbate stock: Prepare a 500 mM stock solution in water. Note: This solution should be prepared fresh for each experiment.

• Set up the Click Reaction: In a microcentrifuge tube, combine the following components in order:

  • Cell lysate (containing 50-100 µg of protein)

  • PBS to a final volume of 90 µL

  • Azide-reporter (1 µL of 10 mM stock, final concentration 100 µM)

  • CuSO₄/THPTA complex (pre-mix 1 µL of 50 mM CuSO₄ and 1 µL of 50 mM THPTA, then add 2 µL of the mix to the reaction; final concentration 1 mM)

• Initiate the Reaction: Add 10 µL of freshly prepared 500 mM sodium ascorbate to initiate the click reaction (final concentration 50 mM).

• Incubation: Incubate the reaction for 1 hour at room temperature, protected from light.

• Sample Preparation for Downstream Analysis: The click-reacted lysate is now ready for downstream analysis such as SDS-PAGE and in-gel fluorescence scanning, or enrichment of biotinylated proteins.

Data Presentation

Table 1: Recommended Starting Concentrations and Incubation Times for 9-Eicosyne Labeling

Cell Line	9-Eicosyne Concentration (µM)	Incubation Time (hours)
HEK293	25 - 100	4 - 16
HeLa	25 - 100	4 - 16
A549	50 - 150	8 - 24
Jurkat	50 - 150	8 - 24

Note: These are starting recommendations. Optimal conditions should be determined empirically for each cell line and experimental setup.

Table 2: Quantitative Proteomics Data Summary (Hypothetical)

Protein ID	Gene Name	Fold Change (Treated/Control)	Function
P12345	FASN	2.5	Fatty acid synthase
Q67890	HACD1	1.8	3-hydroxyacyl-CoA dehydratase 1
A1B2C3	ACSL4	3.1	Acyl-CoA synthetase long-chain family member 4

This table represents a hypothetical outcome from a quantitative proteomics experiment to identify proteins with increased acylation upon 9-Eicosyne treatment.

Visualization of Workflows and Pathways

Caption: Experimental workflow for metabolic labeling with 9-Eicosyne.

Caption: Potential cellular fate and signaling involvement of 9-Eicosyne.

Concluding Remarks

The use of 9-Eicosyne in metabolic labeling offers a robust and versatile method for investigating the roles of fatty acylation and lipid metabolism in cellular physiology and disease. The protocols provided herein serve as a comprehensive guide for researchers to implement this powerful technique in their studies. Optimization of labeling conditions and downstream analytical methods will be crucial for achieving high-quality, reproducible data. The insights gained from such experiments have the potential to advance our understanding of fundamental biological processes and may contribute to the development of novel therapeutic strategies.

Application Notes and Protocols for Incorporating 9-Eicosyne into Cellular Lipid Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of cellular lipid metabolism and the dynamic organization of lipid membranes is crucial for understanding a vast array of biological processes, from signal transduction to membrane trafficking. The ability to visualize and track specific lipid species within the complex environment of a living cell provides invaluable insights into these processes. 9-Eicosyne, a C20 alkynyl fatty acid, serves as a powerful chemical reporter for tracing the incorporation and distribution of long-chain fatty acids into cellular lipidomes.

This document provides detailed application notes and experimental protocols for the metabolic incorporation of 9-Eicosyne into the lipid membranes of cultured mammalian cells. The alkyne group of 9-Eicosyne acts as a bioorthogonal handle, allowing for its specific and covalent attachment to reporter molecules, such as fluorescent dyes or affinity tags, via copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) or strain-promoted alkyne-azide cycloaddition (SPAAC), collectively known as "click chemistry". This enables the sensitive detection and analysis of lipids containing the incorporated fatty acid.

While specific quantitative data for 9-Eicosyne is limited in the current literature, the protocols and expected outcomes described herein are based on established methodologies for other long-chain ω-alkynyl fatty acids, such as analogs of palmitic, stearic, and arachidonic acids. These serve as excellent proxies for developing and optimizing experiments with 9-Eicosyne.

Principle of Metabolic Labeling with 9-Eicosyne

The overall workflow for metabolic labeling of cellular lipids with 9-Eicosyne involves several key steps, as illustrated in the diagram below.

Fig. 1: Experimental workflow for 9-Eicosyne labeling.

Cells are first incubated with a complex of 9-Eicosyne and bovine serum albumin (BSA) to facilitate its uptake. The fatty acid is then metabolized and incorporated into various lipid species. Following incubation, cells are harvested, and lipids are extracted. The alkyne-tagged lipids are then reacted with an azide-functionalized reporter molecule for downstream analysis by fluorescence microscopy, mass spectrometry, or affinity purification.

Quantitative Data Summary

The following table summarizes typical experimental parameters and expected outcomes for metabolic labeling with long-chain alkynyl fatty acids, which can be used as a starting point for experiments with 9-Eicosyne.

Parameter	Typical Value/Range	Notes
Cell Lines	HeLa, HEK293T, A549, Jurkat, etc.	Adherent or suspension cells can be used.
9-Eicosyne Concentration	10 - 100 µM	Optimal concentration should be determined empirically to balance labeling efficiency and potential cytotoxicity.
Incubation Time	4 - 24 hours	Time-course experiments can reveal the dynamics of fatty acid incorporation and turnover.
BSA Concentration	0.1 - 1% (w/v) fatty acid-free BSA	Essential for solubilizing the long-chain fatty acid in the culture medium.
Incorporation Efficiency	Varies by cell type and lipid class	Generally, long-chain fatty acids are readily incorporated into phospholipids (B1166683) and neutral lipids.
Distribution in Phospholipids	Primarily Phosphatidylcholine (PC) and Phosphatidylethanolamine (PE)	Based on studies with arachidonic acid, significant incorporation into PC and PE is expected[1][2].

Experimental Protocols

Protocol 1: Preparation of 9-Eicosyne-BSA Complex

Long-chain fatty acids have poor solubility in aqueous media and require a carrier protein like BSA for efficient delivery to cells.

Materials:

• 9-Eicosyne

• Dimethyl sulfoxide (B87167) (DMSO)

• Potassium hydroxide (B78521) (KOH), 100 mM

• Fatty acid-free Bovine Serum Albumin (FAF-BSA), 20% (w/v) in sterile PBS or culture medium

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 100 mM stock solution of 9-Eicosyne in DMSO.

• In a sterile microcentrifuge tube, combine the following in order:

  • 4 µL of 100 mM 9-Eicosyne stock solution

  • 4 µL of 100 mM KOH

  • 200 µL of 20% FAF-BSA solution

• Incubate the mixture at 37°C for 30 minutes to facilitate saponification and complexation. This prepares a 20x stock solution of the 9-Eicosyne-BSA complex.

Protocol 2: Metabolic Labeling of Cultured Cells

Materials:

• Cultured mammalian cells (adherent or suspension)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 20x 9-Eicosyne-BSA complex (from Protocol 1)

Procedure:

• Plate cells and grow to 70-80% confluency. For suspension cells, adjust the cell density to the desired concentration.

• Prepare the labeling medium by adding the 20x 9-Eicosyne-BSA complex to the cell culture medium at a 1:20 dilution (e.g., 500 µL of the complex into 9.5 mL of medium). This results in a final concentration of approximately 100 µM 9-Eicosyne and 1% BSA.

• Aspirate the old medium from adherent cells and wash once with PBS. For suspension cells, centrifuge the cells, remove the supernatant, and resuspend in PBS for washing.

• Add the labeling medium to the cells and incubate for 4-24 hours at 37°C in a humidified incubator with 5% CO₂.

• After incubation, remove the labeling medium and wash the cells three times with cold PBS to remove any unincorporated 9-Eicosyne. The cells are now ready for downstream processing.

Protocol 3: Lipid Extraction

This protocol is based on the Bligh-Dyer method for total lipid extraction.

Materials:

• Metabolically labeled cells (from Protocol 2)

• Methanol (B129727)

• Chloroform (B151607)

• Deionized water

• Glass vials

Procedure:

• Harvest the labeled cells by scraping (for adherent cells) or centrifugation (for suspension cells) in PBS.

• Transfer the cell suspension to a glass vial.

• Add methanol and chloroform to the cell suspension in a ratio of 2:1 (v/v) methanol:chloroform relative to the sample volume. Vortex thoroughly.

• Add chloroform and water to the mixture to achieve a final ratio of 2:2:1.8 (v/v/v) methanol:chloroform:water. Vortex again.

• Centrifuge the mixture to separate the phases. The lower organic phase contains the lipids.

• Carefully collect the lower organic phase containing the lipids and transfer it to a new glass vial. Dry the lipid extract under a stream of nitrogen gas.

Protocol 4: Click Chemistry Reaction for Fluorescence Microscopy

This protocol describes the labeling of fixed and permeabilized cells with a fluorescent azide (B81097).

Materials:

• Metabolically labeled cells on coverslips (from Protocol 2)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Click chemistry reaction buffer (e.g., PBS)

• Fluorescent azide (e.g., Alexa Fluor 488 Azide), 10 mM stock in DMSO

• Copper(II) sulfate (B86663) (CuSO₄), 50 mM stock in water

• Sodium ascorbate (B8700270), 500 mM stock in water (freshly prepared)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), 50 mM stock in water

• Mounting medium with DAPI

Procedure:

• Fix the labeled cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Wash the cells three times with PBS.

• Prepare the click reaction cocktail immediately before use. For a 500 µL reaction, add the following in order:

  • 485 µL of PBS

  • 2.5 µL of fluorescent azide stock (final concentration: 50 µM)

  • 5 µL of CuSO₄ stock (final concentration: 500 µM)

  • 2.5 µL of THPTA stock (final concentration: 250 µM)

  • 5 µL of sodium ascorbate stock (final concentration: 5 mM)

• Add the click reaction cocktail to the cells and incubate for 30-60 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• Mount the coverslips on microscope slides using mounting medium with DAPI.

• Image the cells using a fluorescence microscope with the appropriate filter sets.

Protocol 5: Click Chemistry Reaction for Mass Spectrometry-based Lipidomics

This protocol is for labeling extracted lipids with a biotin-azide for subsequent enrichment or a mass-tagged azide for direct analysis.

Materials:

• Dried lipid extract (from Protocol 3)

• Chloroform:Methanol (1:1, v/v)

• Biotin-azide or mass-tagged azide, 10 mM stock in DMSO

• Copper(II) sulfate (CuSO₄), 50 mM stock in water

• Sodium ascorbate, 500 mM stock in water (freshly prepared)

• THPTA, 50 mM stock in water

Procedure:

• Resuspend the dried lipid extract in a small volume of chloroform:methanol (1:1, v/v).

• Prepare the click reaction cocktail in a similar manner to Protocol 4, adjusting the final volume as needed.

• Add the click reaction cocktail to the resuspended lipids and incubate for 1-2 hours at room temperature.

• After the reaction, the labeled lipids can be purified by solid-phase extraction (SPE) to remove excess reagents.

• The purified, labeled lipids are then ready for analysis by LC-MS/MS.

Visualization of Signaling Pathways and Experimental Workflows

Metabolic Incorporation of 9-Eicosyne

Fig. 2: Metabolic pathway of 9-Eicosyne incorporation.

Click Chemistry Reaction

Fig. 3: Copper-catalyzed alkyne-azide cycloaddition.

Potential Applications and Future Directions

The metabolic labeling of cellular membranes with 9-Eicosyne opens up numerous avenues for research:

• Studying Lipid Trafficking and Localization: By using fluorescence microscopy, the movement and distribution of newly synthesized lipids can be tracked in real-time, providing insights into processes like membrane biogenesis and inter-organelle lipid transport.

• Investigating Membrane Organization: The incorporation of 9-Eicosyne can be used to study the formation and dynamics of lipid microdomains, such as lipid rafts, which are important platforms for cell signaling.[3][4]

• Probing Lipid-Protein Interactions: By using bifunctional probes containing both an alkyne and a photo-crosslinker, proteins that interact with the labeled lipids can be captured and identified.[5][6]

• Tracing Eicosanoid Signaling Pathways: As a C20 fatty acid analog, 9-Eicosyne can be a valuable tool for studying the metabolism of arachidonic acid and the production of eicosanoid signaling molecules.[7][8][9]

• Drug Development: Understanding how drugs affect lipid metabolism and membrane properties is crucial for pharmacology. 9-Eicosyne can be used to screen for compounds that alter these processes.

Future research will likely focus on developing more sophisticated alkyne probes with additional functionalities and combining this labeling technique with advanced imaging and analytical methods to further unravel the complexities of the cellular lipidome.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no fluorescent signal	- Inefficient uptake of 9-Eicosyne- Low incorporation into lipids- Inefficient click reaction	- Optimize 9-Eicosyne-BSA concentration and incubation time.- Ensure fresh sodium ascorbate is used for the click reaction.- Increase the concentration of the fluorescent azide or the click reaction time.
High background fluorescence	- Non-specific binding of the fluorescent azide- Autofluorescence of cells	- Include a no-alkyne control to assess background.- Wash cells thoroughly after the click reaction.- Use a different fluorescent dye with a longer wavelength.
Cell toxicity	- High concentration of 9-Eicosyne- Cytotoxicity of the click reaction reagents	- Perform a dose-response curve to determine the optimal, non-toxic concentration of 9-Eicosyne.- For live-cell imaging, consider using copper-free click chemistry (SPAAC).

References

• 1. Distribution of arachidonic acid in choline- and ethanolamine-containing phosphoglycerides in subfractionated human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | A Quantitative Analysis of Cellular Lipid Compositions During Acute Proteotoxic ER Stress Reveals Specificity in the Production of Asymmetric Lipids [frontiersin.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Fluorescent probes for superresolution imaging of lipid domains on the plasma membrane - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Bifunctional fatty acid chemical reporter for analyzing S-palmitoylated membrane protein-protein interactions in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bifunctional Fatty Acid Chemical Reporter for Analyzing S-palmitoylated Membrane Protein-Protein Interactions in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of very-long-chain polyunsaturated fatty acids on membrane structure and dynamics: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Differential Mobilization of the Phospholipid and Triacylglycerol Pools of Arachidonic Acid in Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The bioactive sphingolipid playbook. A primer for the uninitiated as well as sphingolipidologists - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Studying Fatty Acid Metabolism with 9-Eicosyne

Introduction

9-Eicosyne is a valuable chemical probe for the study of fatty acid metabolism. As an analogue of naturally occurring fatty acids, it contains a terminal alkyne group that serves as a bioorthogonal handle.[1][2] This alkyne group is chemically inert within biological systems but can be specifically modified through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a type of "click chemistry".[1][3][4] This technique allows researchers to introduce reporter tags, such as fluorophores or biotin, onto molecules that have incorporated 9-Eicosyne.[1] By metabolically labeling cells with 9-Eicosyne, scientists can trace its incorporation into various biomolecules, enabling the visualization, enrichment, and identification of fatty acylated proteins and newly synthesized lipids.[1][5][6] This approach provides a powerful, non-radioactive method to investigate dynamic cellular processes like protein acylation, lipid trafficking, and the pathways of fatty acid synthesis and degradation.[2][6]

Key Applications

• Profiling Protein Fatty Acylation: Identify and quantify proteins that undergo N-myristoylation and S-palmitoylation, crucial post-translational modifications that regulate protein localization and function.[7]

• Tracing de Novo Lipid Synthesis and Trafficking: Monitor the incorporation of fatty acids into complex lipids such as glycerophospholipids and triglycerides, providing insights into lipid biosynthesis and distribution within the cell.[6][8]

• Investigating Fatty Acid β-Oxidation: Use 9-Eicosyne as a tracer to study the catabolic pathways of fatty acids, including the intermediates produced during mitochondrial and peroxisomal β-oxidation.[2]

• Identifying Substrates of Acyl-CoA Synthetases: Determine which proteins and lipids are modified by specific acyl-CoA synthetases, the enzymes responsible for activating fatty acids.[9][10]

General Experimental Workflow

The overall workflow for using 9-Eicosyne involves three main stages: metabolic labeling of live cells, bioorthogonal ligation (click chemistry) to attach a reporter tag, and downstream analysis.

Caption: General workflow for studying fatty acid metabolism using 9-Eicosyne.

Application 1: Analysis of Protein Fatty Acylation

Protein fatty acylation involves the covalent attachment of fatty acids to proteins. This process can be studied by labeling cells with 9-Eicosyne, which is activated to 9-eicosynoyl-CoA and then transferred onto target proteins by cellular enzymes.

Caption: Metabolic activation and incorporation of 9-Eicosyne into proteins.

Protocol 1: Metabolic Labeling of Mammalian Cells

This protocol describes the general procedure for labeling cultured mammalian cells with 9-Eicosyne.

Materials:

• Mammalian cells of interest (e.g., HeLa, HEK293T)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 9-Eicosyne stock solution (e.g., 10-50 mM in DMSO or ethanol)

• Phosphate-Buffered Saline (PBS)

• Cell scraper and lysis buffer (e.g., RIPA buffer with protease inhibitors)

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates (e.g., 10 cm dish for proteomics) and grow until they reach 70-80% confluency.

• Preparation of Labeling Medium: Prepare fresh medium containing the desired final concentration of 9-Eicosyne (typically 10-100 µM). Pre-warm the medium to 37°C.

• Labeling: Remove the existing medium from the cells, wash once with PBS, and add the 9-Eicosyne-containing medium.

• Incubation: Incubate the cells for the desired period (e.g., 4-24 hours) at 37°C in a 5% CO₂ incubator.[11] The optimal time and concentration should be determined empirically for each cell line and experiment.

• Cell Harvest: After incubation, place the culture dish on ice. Remove the labeling medium and wash the cells twice with ice-cold PBS.

• Lysis: Add ice-cold lysis buffer to the plate, scrape the cells, and transfer the lysate to a microcentrifuge tube.

• Clarification: Incubate the lysate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Collect the supernatant and determine the protein concentration using a standard method (e.g., BCA assay). The lysate is now ready for the click reaction.

Protocol 2: CuAAC Reaction for Protein Tagging

This protocol is for attaching an azide-functionalized reporter molecule (e.g., Azide-Fluor 488, Biotin-Azide) to the alkyne-tagged proteins in the cell lysate.

Materials:

• Cell lysate containing 9-Eicosyne-labeled proteins (from Protocol 1)

• Reporter molecule stock (e.g., 10 mM Biotin-Azide in DMSO)

• Tris(2-carboxyethyl)phosphine (TCEP) stock (50 mM in water, freshly prepared)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) stock (10 mM in DMSO)

• Copper(II) sulfate (B86663) (CuSO₄) stock (50 mM in water)

Procedure:

• Prepare Reaction Mix: In a microcentrifuge tube, combine the following components in order. Adjust volumes for a final protein concentration of 1-2 mg/mL.

  • Cell lysate (e.g., 1 mg of protein)

  • Azide-reporter (final concentration 100 µM)

  • TCEP (final concentration 1 mM)

  • TBTA (final concentration 100 µM)

• Vortex: Gently vortex the mixture.

• Initiate Reaction: Add CuSO₄ to a final concentration of 1 mM.

• Incubation: Vortex the reaction mixture again and incubate at room temperature for 1-2 hours, protected from light if using a fluorescent reporter.

• Stop Reaction: The reaction can be stopped by adding EDTA or by proceeding directly to protein precipitation or SDS-PAGE sample preparation.

Protocol 3: Visualization by In-Gel Fluorescence

This protocol is used when a fluorescent azide (B81097) reporter was attached in Protocol 2.

Materials:

• Fluorescently-tagged cell lysate (from Protocol 2)

• SDS-PAGE loading buffer

• SDS-PAGE gels

• Gel imaging system capable of detecting the specific fluorophore

Procedure:

• Sample Preparation: Add SDS-PAGE loading buffer to the clicked lysate, heat at 95°C for 5 minutes.

• Electrophoresis: Load equal amounts of protein per lane and run the SDS-PAGE gel according to standard procedures.

• Imaging: After electrophoresis, scan the gel directly using a fluorescence gel scanner with the appropriate excitation and emission filters for the chosen fluorophore.[12]

• Staining (Optional): After scanning, the gel can be stained with a total protein stain (e.g., Coomassie Blue) to visualize all protein bands and confirm equal loading.

Data Presentation: Identified Acylated Proteins

Following enrichment of biotin-tagged proteins and analysis by mass spectrometry, quantitative data can be presented to highlight proteins that show significant changes in acylation under different experimental conditions.

Table 1: Representative Quantitative Proteomic Data of 9-Eicosyne-Labeled Proteins

Protein ID (UniProt)	Gene Name	Protein Name	Fold Change (Treatment vs. Control)	p-value	Function
P63000	GNAI1	G-protein subunit alpha i-1	3.5	0.002	Signal Transduction
P04049	LCK	Tyrosine-protein kinase Lck	2.8	0.005	T-cell Signaling
P27816	Fyn	Tyrosine-protein kinase Fyn	2.5	0.011	Signal Transduction
P62820	RALA	Ras-related protein Ral-A	2.1	0.023	Vesicular Transport
Q15056	IFITM3	IFITM3	4.2	0.001	Antiviral Response

Note: This table contains illustrative data. Actual results will vary based on the cell type and experimental conditions.[13]

Application 2: Tracing Lipid Metabolism

9-Eicosyne can be used to trace the synthesis and remodeling of various lipid classes. Once converted to 9-eicosynoyl-CoA, it can be incorporated into complex lipids by various enzymes in the endoplasmic reticulum and other organelles.

Caption: Incorporation of 9-Eicosynoyl-CoA into complex lipids.

Protocol 4: Lipid Extraction for Mass Spectrometry

This protocol describes a method for extracting total lipids from cells labeled with 9-Eicosyne, suitable for subsequent click chemistry and lipidomic analysis.

Materials:

• Labeled cells from Protocol 1

• Methanol (MeOH)

• Methyl-tert-butyl ether (MTBE)

• Water (MS-grade)

• Glass vials

• Sonicator

• Centrifuge

Procedure:

• Cell Harvest: Harvest labeled cells as described in Protocol 1, Steps 5-6, but resuspend the cell pellet in 100 µL of PBS or water.

• Solvent Addition: Add 300 µL of Methanol to the cell suspension in a glass vial. Vortex thoroughly.

• MTBE Addition: Add 1 mL of MTBE. Vortex for 1 hour at room temperature.

• Phase Separation: Add 250 µL of MS-grade water to induce phase separation. Vortex for 1 minute.

• Centrifugation: Centrifuge at 1,000 x g for 10 minutes. Two phases will be visible.

• Lipid Collection: Carefully collect the upper (organic) phase, which contains the lipids, and transfer it to a new glass vial.

• Drying: Evaporate the solvent under a stream of nitrogen gas or using a vacuum concentrator.

• Storage: The dried lipid film can be stored at -80°C until further analysis.

• Downstream Processing: The extracted lipids can be subjected to a click reaction (similar to Protocol 2, with modifications for lipids) to attach a reporter tag for mass spectrometry-based detection and quantification.[6]

Data Presentation: Labeled Lipid Species

Lipidomic analysis can reveal how the incorporation of 9-Eicosyne into different lipid classes changes in response to stimuli or genetic perturbations.

Table 2: Representative Lipidomic Data of 9-Eicosyne Incorporation

Lipid Class	Labeled Species Detected	Relative Abundance (Control)	Relative Abundance (Treated)	Fold Change
Phosphatidylcholine (PC)	PC (38:1-alkyne)	1.00	1.85	1.85
Phosphatidylethanolamine (PE)	PE (38:1-alkyne)	1.00	1.50	1.50
Triacylglycerol (TAG)	TAG (56:1-alkyne)	1.00	3.20	3.20
Diacylglycerol (DAG)	DAG (38:1-alkyne)	1.00	2.10	2.10

Note: This table contains illustrative data. Lipid species are denoted by total carbon number:total double bonds. "-alkyne" indicates the presence of the 9-Eicosyne tracer.

References

• 1. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of oxaalkyne and alkyne fatty acids as novel tracers to study fatty acid beta-oxidation pathways and intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. Recent Advances about the Applications of Click Reaction in Chemical Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic Labeling Techniques - Creative Proteomics [creative-proteomics.com]
• 6. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Metabolic Labeling of Glycerophospholipids via Clickable Analogs Derivatized at the Lipid Headgroup - PMC [pmc.ncbi.nlm.nih.gov]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. Do long-chain acyl-CoA synthetases regulate fatty acid entry into synthetic versus degradative pathways? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Improved synthesis and application of an alkyne-functionalized isoprenoid analogue to study the prenylomes of motor neurons, astrocytes and their stem cell progenitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A bioorthogonal chemical reporter for fatty acid synthase-dependent protein acylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis and Use of 9-Eicosyne Derivatives in Bioorthogonal Labeling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of 9-eicosyne and its derivatives, along with detailed protocols for their application in bioorthogonal labeling. This document is intended for researchers in chemical biology, drug development, and related fields who are interested in utilizing long-chain internal alkynes as chemical reporters.

Introduction to 9-Eicosyne in Bioorthogonal Chemistry

Bioorthogonal chemistry employs reactions that can occur in living systems without interfering with native biochemical processes. The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," is a widely used bioorthogonal reaction. While terminal alkynes are commonly used, internal alkynes like 9-eicosyne offer a unique tool for probing specific biological questions, particularly in lipid metabolism and environments where the reactivity of a terminal alkyne might be a concern. 9-Eicosyne is a 20-carbon fatty acid analog with an internal triple bond, making it a valuable probe for studying lipid trafficking, metabolism, and interactions.

Synthesis of 9-Eicosyne and Derivatives

The synthesis of 9-eicosyne can be readily achieved through the alkylation of a terminal alkyne. A common and effective method involves the reaction of the acetylide of 1-decyne (B165119) with a 1-haloalkane, such as 1-bromodecane (B1670165). For bioorthogonal applications, a bifunctional derivative of 9-eicosyne, incorporating a reactive handle for conjugation or a reporter group, is often required.

Experimental Protocol: Synthesis of 9-Eicosyne

This protocol describes the synthesis of 9-eicosyne via the alkylation of 1-decyne with 1-bromodecane in tetrahydrofuran (B95107) (THF).

Materials:

• 1-Decyne (98%)

• n-Butyllithium (n-BuLi) solution in hexanes (2.5 M)

• 1-Bromodecane (98%)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser under an inert atmosphere (Argon or Nitrogen).

• Deprotonation of 1-Decyne: Dissolve 1-decyne (1.0 equivalent) in anhydrous THF. Cool the solution to 0 °C in an ice bath. Slowly add n-butyllithium (1.1 equivalents) dropwise via syringe. Stir the reaction mixture at 0 °C for 1 hour to ensure complete formation of the lithium acetylide.

• Alkylation: To the solution of the lithium acetylide, add 1-bromodecane (1.05 equivalents) dropwise at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12-16 hours.

• Workup: Cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel (using hexane (B92381) as the eluent) to yield pure 9-eicosyne.

Expected Yield: 75-90%

Synthesis of a Bifunctional 9-Eicosyne Derivative: 20-hydroxy-9-eicosynoic acid

For bioorthogonal labeling, a derivative of 9-eicosyne with a functional handle is necessary. This protocol outlines a potential synthesis of a bifunctional probe with a terminal hydroxyl group that can be further functionalized.

Overview of the Synthetic Strategy:

The synthesis involves protecting a hydroxyl group on a shorter chain alkyne, performing the alkylation to form the C20 backbone, and then deprotecting the hydroxyl group.

Key Steps:

• Protection of a Hydroxyalkyne: Start with a commercially available hydroxy-terminal alkyne (e.g., 9-decyn-1-ol). Protect the hydroxyl group using a suitable protecting group like tert-butyldimethylsilyl (TBDMS) ether.

• Alkylation: Deprotonate the terminal alkyne of the protected hydroxyalkyne with n-BuLi and react it with a suitable alkyl halide (e.g., 1-bromo-10-(tetrahydropyran-2-yloxy)decane) to form the C20 backbone with two protected hydroxyl groups.

• Deprotection: Selectively deprotect the TBDMS ether to free one hydroxyl group, which can then be oxidized to a carboxylic acid. The other protecting group can be removed in a subsequent step to yield the final bifunctional probe.

Application in Bioorthogonal Labeling

9-Eicosyne derivatives can be metabolically incorporated into cells and subsequently detected via CuAAC with an azide-functionalized reporter molecule, such as a fluorophore or a biotin (B1667282) tag for affinity purification.

Metabolic Labeling of Cells with a 9-Eicosyne Derivative

This protocol describes the general procedure for labeling cellular lipids using a 9-eicosyne fatty acid analog.

Materials:

• 9-Eicosyne derivative (e.g., 20-hydroxy-9-eicosynoic acid)

• Fatty acid-free bovine serum albumin (BSA)

• Cell culture medium appropriate for the cell line

• Phosphate-buffered saline (PBS)

• Cell line of interest

Procedure:

• Preparation of Fatty Acid-BSA Conjugate: Dissolve the 9-eicosyne derivative in ethanol (B145695) and add it to a solution of fatty acid-free BSA in PBS with stirring to form a stock solution of the fatty acid-BSA conjugate.

• Cell Culture and Labeling: Plate the cells of interest and allow them to adhere. Replace the growth medium with a medium containing the 9-eicosyne derivative-BSA conjugate at a final concentration of 10-50 µM.

• Incubation: Incubate the cells for a desired period (e.g., 4-24 hours) to allow for the metabolic incorporation of the alkyne-labeled fatty acid into cellular lipids.

• Cell Harvesting and Lysis: After incubation, wash the cells with PBS to remove excess labeling reagent. The cells can then be fixed for imaging or lysed for biochemical analysis.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Protocol for Detection

This protocol details the "click" reaction to attach a reporter molecule to the metabolically incorporated 9-eicosyne probe.

Materials:

• Azide-functionalized reporter molecule (e.g., Azide-Fluor 488, Biotin-Azide)

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate (B8700270)

• Cell lysate or fixed cells from the metabolic labeling step

• PBS

Procedure:

• Preparation of Click Reaction Cocktail: Prepare a fresh click reaction cocktail containing the azide-functionalized reporter, CuSO₄, THPTA, and sodium ascorbate in PBS. A typical final concentration would be: 50 µM azide (B81097) reporter, 1 mM CuSO₄, 5 mM THPTA, and 10 mM sodium ascorbate.

• Click Reaction: Add the click reaction cocktail to the cell lysate or fixed cells.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Washing: After the incubation, wash the cells or protein pellet extensively with PBS to remove unreacted reagents.

• Analysis: The labeled biomolecules can now be analyzed by fluorescence microscopy, flow cytometry, or western blotting followed by detection with streptavidin-HRP (for biotin-tagged proteins).

Quantitative Data

The reactivity of alkynes in CuAAC is highly dependent on their structure. Internal alkynes, such as 9-eicosyne, exhibit significantly lower reaction rates compared to terminal alkynes.[1] This is a critical consideration when designing experiments.

Alkyne Type	Substituents	Relative Reactivity in CuAAC	Estimated Second-Order Rate Constant (M⁻¹s⁻¹)
Terminal Alkyne	H, Alkyl	High	1 - 100
Internal Alkyne	Alkyl, Alkyl (e.g., 9-Eicosyne)	Very Low	<< 0.01[1]
Terminal Alkyne (Activated)	H, Electron-withdrawing group	Very High	> 100

Note: The rate constant for 9-eicosyne is an estimation based on the observed low reactivity of other internal alkynes in CuAAC.[1] The actual rate will depend on the specific reaction conditions.

Visualizations

Caption: Workflow for the synthesis of 9-eicosyne.

Caption: General workflow for bioorthogonal labeling.

Caption: Integration of a 9-eicosyne probe into a hypothetical signaling pathway.

References

• 1. pubs.acs.org [pubs.acs.org]

9-Eicosyne in Chemical Biology: Application Notes and Protocols

Note to the Reader: Extensive literature searches did not yield specific examples of 9-eicosyne being used as a chemical probe in chemical biology research. The following application notes and protocols are based on the established methodologies for other long-chain alkynyl fatty acids used in metabolic labeling and chemical proteomics. These should be considered as a general framework that may be adaptable for 9-eicosyne, pending experimental validation of its biocompatibility and metabolic incorporation.

Application Notes

9-Eicosyne is a 20-carbon fatty acid containing a terminal alkyne group. This alkyne serves as a bioorthogonal handle, allowing for the detection and identification of molecules that have incorporated 9-eicosyne. In the context of chemical biology, 9-eicosyne can be used as a chemical reporter to study lipid metabolism and protein acylation.

Metabolic Labeling with 9-Eicosyne

The central principle involves introducing 9-eicosyne to living cells, where it can be taken up and utilized by the cell's metabolic machinery. As a fatty acid analog, it can be incorporated into various biomolecules, including:

• Complex Lipids: Triglycerides, phospholipids, and cholesterol esters.

• Acylated Proteins: Covalently attached to proteins as a post-translational modification.

This metabolic labeling strategy allows for the tagging of these biomolecules for subsequent analysis.

Detection via Click Chemistry

The alkyne group on the incorporated 9-eicosyne can be detected through a highly specific and efficient reaction known as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry". This reaction forms a stable triazole linkage between the alkyne and an azide-containing reporter molecule. This reporter can be a fluorophore for imaging or biotin (B1667282) for affinity purification and subsequent identification by mass spectrometry.

Applications in Drug Discovery and Development

• Target Identification: Identifying the protein targets of drugs that affect lipid metabolism or protein acylation.

• Mechanism of Action Studies: Understanding how compounds perturb these metabolic pathways.

• Biomarker Discovery: Identifying changes in lipid metabolism or protein acylation associated with disease states.

Quantitative Data Presentation

Quantitative proteomics experiments using metabolic labeling with an alkynyl fatty acid can generate large datasets. The following table is a representative example of how such data can be summarized. In this hypothetical experiment, cells were treated with a compound of interest, and the changes in the acylation of specific proteins were quantified using mass spectrometry.

Protein ID	Gene Name	Fold Change (Treated/Control)	p-value	Function
P04035	HMGCR	-2.5	0.001	Cholesterol biosynthesis
Q09472	FASN	-1.8	0.005	Fatty acid synthesis
P53396	ACOT7	1.5	0.02	Fatty acid metabolism
Q9Y277	SCD	-2.1	0.002	Fatty acid desaturation
P35578	EHHADH	1.2	0.05	Fatty acid beta-oxidation

Experimental Protocols

Protocol 1: Metabolic Labeling of Cultured Mammalian Cells

• Cell Culture: Plate mammalian cells (e.g., HeLa, HEK293T) in complete growth medium and grow to 70-80% confluency.

• Preparation of 9-Eicosyne Stock Solution: Prepare a 10 mM stock solution of 9-eicosyne in DMSO.

• Labeling: Aspirate the growth medium and replace it with fresh medium containing 10-50 µM of 9-eicosyne. The optimal concentration should be determined empirically.

• Incubation: Incubate the cells for 4-24 hours under standard cell culture conditions (37°C, 5% CO2).

• Harvesting: Wash the cells twice with ice-cold PBS, then harvest by scraping or trypsinization.

Protocol 2: Cell Lysis and Protein Extraction

• Lysis Buffer: Prepare a lysis buffer containing 1% SDS, 100 mM HEPES (pH 7.4), and protease inhibitors.

• Cell Lysis: Resuspend the cell pellet in lysis buffer and lyse by sonication or passage through a fine-gauge needle.

• Protein Quantification: Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

Protocol 3: Click Chemistry Reaction for Protein Labeling

• Reaction Mix Preparation: For a 50 µL reaction, combine the following in order:

  • Protein lysate (50-100 µg)

  • Azide-reporter (e.g., Azide-PEG3-Biotin) to a final concentration of 100 µM.

  • Tris(2-carboxyethyl)phosphine (TCEP) to a final concentration of 1 mM.

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) to a final concentration of 100 µM.

  • Copper(II) sulfate (B86663) (CuSO4) to a final concentration of 1 mM.

• Initiation: Add freshly prepared sodium ascorbate (B8700270) to a final concentration of 1 mM to initiate the reaction.

• Incubation: Incubate the reaction at room temperature for 1 hour with gentle shaking.

Protocol 4: Enrichment of Biotinylated Proteins

• Streptavidin Bead Preparation: Wash streptavidin-conjugated agarose (B213101) or magnetic beads with lysis buffer.

• Binding: Add the click-reacted lysate to the beads and incubate for 1-2 hours at 4°C with rotation.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the biotinylated proteins by boiling the beads in SDS-PAGE sample buffer.

• Analysis: The enriched proteins can be analyzed by SDS-PAGE and Western blotting, or subjected to in-gel digestion and identification by mass spectrometry.

Visualizations

Application Notes and Protocols for the Analytical Standard of 9-Eicosyne

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis, purification, and analytical characterization of 9-Eicosyne, a long-chain internal alkyne. The information herein is intended to guide researchers in establishing a robust analytical standard for use in various scientific applications, including drug development and metabolic studies.

Physicochemical Properties of 9-Eicosyne

A comprehensive understanding of the physicochemical properties of 9-Eicosyne is fundamental for its application as an analytical standard.

Property	Value	Source
Molecular Formula	C₂₀H₃₈	--INVALID-LINK--
Molecular Weight	278.52 g/mol	--INVALID-LINK--
CAS Number	71899-38-2	--INVALID-LINK--
Appearance	Colorless to light yellow liquid or solid	General knowledge
Boiling Point	351.3 °C at 760 mmHg (estimated)	--INVALID-LINK--
Melting Point	Not precisely determined	General knowledge
Solubility	Insoluble in water; soluble in organic solvents (e.g., hexane, dichloromethane, ethyl acetate)	General knowledge
logP	9.9 (estimated)	--INVALID-LINK--

Synthesis and Purification of 9-Eicosyne

The following protocol describes a reliable method for the synthesis of 9-Eicosyne via the alkylation of a terminal alkyne.[1][2]

Synthesis Workflow

References

• 1. Ch 9 : Alkylation of Terminal Alkynes [chem.ucalgary.ca]
• 2. Video: Preparation of Alkynes: Alkylation Reaction [jove.com]

Application Notes and Protocols for Cell-Based Assays Using 9-Eicosyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Eicosyne is a 20-carbon fatty acid analog characterized by the presence of an alkyne functional group at the ninth carbon. This unique structural feature makes it a valuable tool for chemical biology and drug discovery. The alkyne group serves as a bioorthogonal handle, allowing for the specific chemical labeling of molecules that have incorporated 9-Eicosyne through metabolic processes. This is achieved via a highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry".

These application notes provide a comprehensive overview of the potential uses of 9-Eicosyne in cell-based assays, focusing on metabolic labeling to study fatty acid metabolism and post-translational modifications of proteins, such as acylation. The protocols provided are generalized based on established methods for similar alkyne-modified fatty acids and should be optimized for specific cell types and experimental conditions.

Principle of 9-Eicosyne-Based Cell-Based Assays

The core principle behind the use of 9-Eicosyne in cell-based assays is metabolic labeling. When introduced to cultured cells, 9-Eicosyne is recognized and processed by the cell's metabolic machinery in a manner similar to its natural fatty acid counterparts. It can be activated to its coenzyme A (CoA) thioester and subsequently incorporated into various biomolecules, including lipids and proteins.

The incorporated 9-Eicosyne, with its terminal alkyne group, acts as a latent reporter. Following labeling, cells are lysed, and the alkyne-tagged biomolecules are detected by a click reaction with an azide-containing probe. This probe can be a fluorescent dye for imaging, a biotin (B1667282) tag for affinity purification and subsequent identification by mass spectrometry, or other reporter molecules for various downstream analyses. This two-step approach provides a powerful and versatile platform for studying the roles of fatty acids and their modifications in cellular processes.

Key Applications

• Profiling of Protein Acylation: Study of protein S-palmitoylation and N-myristoylation, which are crucial for protein trafficking, localization, and function.

• Lipid Metabolism and Trafficking: Tracking the synthesis, transport, and localization of lipids within the cell.

• Identification of Drug Targets: Identifying enzymes and pathways involved in fatty acid metabolism that can be targeted for therapeutic intervention.

• High-Content Screening: In combination with automated microscopy, 9-Eicosyne can be used to screen for compounds that modulate fatty acid metabolism or protein acylation.

Experimental Workflow

The general workflow for a cell-based assay using 9-Eicosyne involves several key steps:

Figure 1: General experimental workflow for cell-based assays using 9-Eicosyne.

Signaling Pathway: Protein Acylation and Downstream Effects

Protein acylation, the covalent attachment of fatty acids to proteins, is a critical post-translational modification that regulates a wide array of cellular signaling pathways. 9-Eicosyne can be used to study the dynamics of this modification and its impact on protein function.

Figure 2: Simplified signaling pathway illustrating the role of protein acylation.

Protocols

Note: These protocols are intended as a starting point and may require optimization for your specific cell line and experimental goals.

Protocol 1: Metabolic Labeling of Cultured Mammalian Cells with 9-Eicosyne

Materials:

• Mammalian cell line of interest (e.g., HeLa, HEK293T, A549)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 9-Eicosyne stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS), sterile

• Cell culture plates or flasks

Procedure:

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of labeling. Allow cells to adhere and grow overnight in a 37°C, 5% CO₂ incubator.

• Preparation of Labeling Medium: Prepare the labeling medium by diluting the 9-Eicosyne stock solution into fresh, pre-warmed complete cell culture medium. The final concentration of 9-Eicosyne may range from 10 µM to 100 µM and should be optimized for your cell line. A good starting point is 50 µM.

• Metabolic Labeling: Remove the existing medium from the cells and wash once with sterile PBS. Add the prepared labeling medium to the cells.

• Incubation: Incubate the cells for 4 to 24 hours at 37°C in a 5% CO₂ incubator. The optimal incubation time will depend on the rate of fatty acid uptake and incorporation in your cell line and should be determined empirically.

• Cell Harvest: After incubation, remove the labeling medium and wash the cells twice with cold PBS to remove any unincorporated 9-Eicosyne.

• Proceed to Cell Lysis (Protocol 2).

Protocol 2: Cell Lysis and Protein Quantification

Materials:

• Lysis buffer (e.g., RIPA buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)

• Protease inhibitor cocktail

• Phosphatase inhibitor cocktail (optional)

• Cell scraper

• Microcentrifuge tubes

• BCA protein assay kit or similar

Procedure:

• Cell Lysis: Add an appropriate volume of ice-cold lysis buffer containing protease (and phosphatase) inhibitors to the washed cell monolayer.

• Scraping and Collection: Scrape the cells from the plate and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation: Incubate the lysate on ice for 30 minutes with occasional vortexing to ensure complete lysis.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the supernatant (containing the protein extract) to a new pre-chilled microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of the cell lysate using a standard protein assay (e.g., BCA assay) according to the manufacturer's instructions.

• Store the lysate at -80°C or proceed to the Click Chemistry Reaction (Protocol 3).

Protocol 3: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction

Materials:

• Protein lysate from 9-Eicosyne labeled cells

• Azide-probe stock solution (e.g., Azide-Fluor 488, Biotin-Azide; 10 mM in DMSO)

• Tris(2-carboxyethyl)phosphine hydrochloride (TCEP) stock solution (50 mM in water, freshly prepared)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) stock solution (1.7 mM in DMSO)

• Copper(II) sulfate (B86663) (CuSO₄) stock solution (50 mM in water)

• SDS-PAGE loading buffer

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following reagents in the order listed. The final volume can be adjusted as needed.

  • Protein lysate (e.g., 50 µg in a volume of up to 20 µL)

  • Azide-probe (final concentration 100 µM)

  • TCEP (final concentration 1 mM)

  • TBTA (final concentration 100 µM)

• Initiate Reaction: Add CuSO₄ to a final concentration of 1 mM. Vortex briefly to mix.

• Incubation: Incubate the reaction at room temperature for 1 hour in the dark.

• Quench Reaction (Optional): The reaction can be stopped by adding EDTA to a final concentration of 10 mM.

• Sample Preparation for Analysis: Add SDS-PAGE loading buffer to the reaction mixture. Heat the samples at 95°C for 5 minutes.

• Proceed to Downstream Analysis (e.g., SDS-PAGE and in-gel fluorescence scanning, or Western blot for biotinylated proteins).

Data Presentation

Quantitative data from experiments using 9-Eicosyne can be summarized in tables for clear comparison.

Table 1: Optimization of 9-Eicosyne Labeling Concentration

9-Eicosyne (µM)	Incubation Time (h)	Cell Viability (%)	Relative Fluorescence Intensity (a.u.)
0	16	100 ± 2	1.0 ± 0.1
10	16	98 ± 3	5.2 ± 0.4
25	16	97 ± 2	12.8 ± 1.1
50	16	95 ± 4	25.6 ± 2.3
100	16	85 ± 5	28.1 ± 2.5

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Effect of an Acylation Inhibitor on 9-Eicosyne Incorporation

Treatment	Protein of Interest (Band Intensity, a.u.)	Total Protein Labeling (Total Lane Intensity, a.u.)
Vehicle Control (DMSO)	15,432 ± 1,287	1,254,321 ± 98,765
Acylation Inhibitor (e.g., 2-bromopalmitate)	2,156 ± 345	456,789 ± 54,321

Data are presented as mean ± standard deviation from three independent experiments.

Conclusion

9-Eicosyne represents a powerful chemical tool for the investigation of fatty acid metabolism and protein acylation in a cellular context. The protocols and application notes provided herein offer a framework for researchers to design and implement cell-based assays using this versatile fatty acid analog. Successful application of these methods will enable a deeper understanding of the critical roles that fatty acids and their modifications play in health and disease, and may facilitate the discovery of novel therapeutic agents.

Tracking Lipid Dynamics with Alkyne-Tagged Fatty Acids: Application Notes and Protocols

A comprehensive guide for researchers, scientists, and drug development professionals on utilizing alkyne-tagged fatty acids, with a focus on the conceptual application of 9-Eicosyne, to elucidate lipid metabolism and signaling.

Disclaimer

Application Notes

Introduction to Alkyne-Tagged Lipid Probes

Alkyne-tagged fatty acids are powerful chemical tools for the study of lipid dynamics in living systems. The introduction of a small, bioorthogonal alkyne group onto a fatty acid backbone allows for its metabolic incorporation into various lipid species without significantly perturbing cellular processes.[1][2] This subtle modification enables researchers to trace the trafficking, metabolism, and interactions of lipids with high specificity and sensitivity through a two-step "click chemistry" approach.[1][3]

9-Eicosyne, a twenty-carbon fatty acid with an internal alkyne group, represents a potential probe for investigating the metabolism of long-chain fatty acids. Once introduced to cells, it can be activated to its CoA thioester and subsequently incorporated into complex lipids such as glycerophospholipids, triacylglycerols, and sphingolipids.[1][3]

Principle of the Method: A Two-Step Approach

The tracking of lipids using alkyne-tagged probes like 9-Eicosyne involves two key steps:

• Metabolic Labeling: Cells or organisms are incubated with the alkyne-tagged fatty acid. The cellular machinery recognizes it as a native fatty acid and incorporates it into various lipid classes through normal metabolic pathways.[4]

• Bioorthogonal Ligation (Click Chemistry): Following metabolic incorporation, the alkyne tag serves as a handle for covalent modification with a reporter molecule. The most common ligation reaction is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable triazole linkage between the alkyne-tagged lipid and an azide-functionalized reporter molecule (e.g., a fluorophore or biotin).[1][3]

This two-step strategy allows for temporal control over labeling and minimizes potential interference from bulky reporter groups during metabolic processes.

Applications in Lipid Research

The use of alkyne-tagged fatty acids has revolutionized the study of lipid biology, enabling a wide range of applications:

• Visualizing Lipid Trafficking and Localization: By using a fluorescent azide, the subcellular distribution of newly synthesized lipids can be visualized with high spatial resolution using fluorescence microscopy.[1][5]

• Analyzing Lipid Metabolism and Turnover: Pulse-chase experiments combined with mass spectrometry or fluorescence imaging can provide quantitative insights into the rates of synthesis, degradation, and remodeling of different lipid species.[1][3]

• Identifying Protein-Lipid Interactions: Alkyne-tagged lipids can be used to capture and identify interacting proteins, providing valuable information about the cellular machinery that regulates lipid function.[2]

• Probing Lipid Signaling Pathways: This technique allows for the specific labeling and tracking of signaling lipids, helping to elucidate their roles in complex cellular communication networks.[6][7]

Quantitative Data Presentation

The following tables summarize representative quantitative data obtained from studies using alkyne-tagged fatty acid analogs. These values can serve as a reference for designing and interpreting experiments with 9-Eicosyne.

Table 1: Metabolic Incorporation of Alkyne-Tagged Fatty Acids in Cultured Cells

Cell Line	Alkyne-Tagged Fatty Acid	Concentration (µM)	Incubation Time (h)	Incorporation into Total Lipids (%)	Reference
HeLa	17-octadecynoic acid (17-ODYA)	50	24	15-25	[8]
Primary Hepatocytes	Alkyne palmitate analog	100	6	Not specified	[3]
HEK293T	Alkyne-C16 fatty acid	100	4	Not specified	Not specified

Table 2: Quantification of Labeled Lipids by Mass Spectrometry

Lipid Class	Alkyne-Tagged Precursor	Method	Limit of Detection	Reference
Phosphatidylcholine	Alkyne-palmitate	LC-MS/MS	0.2 fmol	[9]
Triacylglycerol	Alkyne-palmitate	LC-MS/MS	0.2 fmol	[9]
Various	Alkyne FAs	DIMS	sub-picomols	[1]

Experimental Protocols

Protocol 1: Metabolic Labeling of Cultured Cells with 9-Eicosyne

This protocol describes the general procedure for labeling cultured mammalian cells with an alkyne-tagged fatty acid.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• 9-Eicosyne (or other alkyne-tagged fatty acid)

• Fatty acid-free bovine serum albumin (BSA)

• Phosphate-buffered saline (PBS)

• Cell culture plates or coverslips

Procedure:

• Cell Seeding: Seed cells onto culture plates or coverslips at a density that will result in 50-70% confluency at the time of labeling.

• Preparation of Labeling Medium: a. Prepare a stock solution of 9-Eicosyne in ethanol (B145695) or DMSO. b. Complex the 9-Eicosyne with fatty acid-free BSA in serum-free medium to enhance its solubility and cellular uptake. A typical molar ratio of fatty acid to BSA is 5:1. c. Dilute the 9-Eicosyne-BSA complex in complete cell culture medium to the desired final concentration (typically 10-100 µM).

• Metabolic Labeling: a. Remove the existing culture medium from the cells. b. Add the prepared labeling medium to the cells. c. Incubate the cells for a desired period (e.g., 1-24 hours) at 37°C in a CO2 incubator. The optimal labeling time will depend on the cell type and the specific metabolic pathway being investigated.

• Washing: a. After the incubation period, remove the labeling medium. b. Wash the cells three times with warm PBS to remove any unincorporated 9-Eicosyne.

• Proceed to Fixation and Click Chemistry or Lipid Extraction.

Protocol 2: Click Chemistry for Fluorescence Imaging

This protocol details the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction for attaching a fluorescent reporter to metabolically labeled lipids for microscopy.

Materials:

• Metabolically labeled cells on coverslips (from Protocol 3.1)

• 4% Paraformaldehyde (PFA) in PBS

• 0.5% Triton X-100 in PBS (for permeabilization)

• Azide-functionalized fluorophore (e.g., Azide-Alexa Fluor 488)

• Copper(II) sulfate (B86663) (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) as a ligand

• Sodium ascorbate (B8700270)

• PBS

• Mounting medium with DAPI

Procedure:

• Fixation: a. Fix the labeled cells with 4% PFA in PBS for 15 minutes at room temperature. b. Wash the cells three times with PBS.

• Permeabilization: a. Permeabilize the cells with 0.5% Triton X-100 in PBS for 10 minutes at room temperature. b. Wash the cells three times with PBS.

• Click Reaction Cocktail (prepare fresh): a. Prepare the following stock solutions: 10 mM azide-fluorophore in DMSO, 20 mM CuSO₄ in water, 50 mM THPTA in water, and 100 mM sodium ascorbate in water. b. For a 500 µL reaction, mix the components in the following order:

  • 435 µL PBS
  • 10 µL of 50 mM THPTA solution
  • 5 µL of 20 mM CuSO₄ solution
  • 2.5 µL of 10 mM azide-fluorophore solution
  • 50 µL of 100 mM sodium ascorbate solution (add last to initiate the reaction)

• Click Reaction: a. Remove the PBS from the coverslips. b. Add the freshly prepared click reaction cocktail to each coverslip. c. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing and Mounting: a. Wash the cells three times with PBS. b. Mount the coverslips on microscope slides using a mounting medium containing DAPI for nuclear counterstaining.

• Imaging: a. Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and DAPI.

Protocol 3: Lipid Extraction and Preparation for Mass Spectrometry

This protocol describes the extraction of total lipids from metabolically labeled cells for subsequent analysis by mass spectrometry.

Materials:

• Metabolically labeled cells in a culture dish (from Protocol 3.1)

• Ice-cold PBS

• Methanol (B129727)

• Chloroform (B151607)

• 0.9% NaCl solution

• Glass vials

• Nitrogen gas stream or centrifugal evaporator

Procedure:

• Cell Harvesting: a. Place the culture dish on ice. b. Wash the cells twice with ice-cold PBS. c. Scrape the cells into a known volume of ice-cold PBS and transfer to a glass tube.

• Lipid Extraction (Bligh-Dyer Method): a. To the cell suspension, add methanol and chloroform in a ratio of 2:1 (v/v) to the PBS volume (e.g., for 1 mL of cell suspension, add 2 mL of methanol and 1 mL of chloroform). b. Vortex the mixture vigorously for 1 minute. c. Add 1 mL of chloroform and 1 mL of 0.9% NaCl solution. d. Vortex again for 1 minute. e. Centrifuge the mixture at 1,000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Lipid Phase: a. Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a clean glass vial.

• Drying: a. Dry the lipid extract under a gentle stream of nitrogen gas or using a centrifugal evaporator.

• Storage and Analysis: a. Store the dried lipid extract at -80°C until analysis. b. For mass spectrometry analysis, the alkyne-tagged lipids can be derivatized with an azide-containing reporter tag via click chemistry either before or after extraction, depending on the specific workflow.[1] The derivatized lipids are then analyzed by LC-MS/MS or direct infusion mass spectrometry.

Visualization of Signaling Pathways and Workflows

Glycerophospholipid Metabolism

The following diagram illustrates the incorporation of an alkyne-tagged fatty acid into major glycerophospholipid classes.

Glycerophospholipid synthesis pathway.

Sphingolipid Metabolism

This diagram shows how an alkyne-tagged fatty acid can be incorporated into key sphingolipid species.

References

• 1. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Harnessing Clickable Acylated Glycerol Probes as Chemical Tools for Tracking Glycerolipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic Labeling of Glycerophospholipids via Clickable Analogs Derivatized at the Lipid Headgroup - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.biologists.com [journals.biologists.com]
• 6. An Integrated Model of Eicosanoid Metabolism and Signaling Based on Lipidomics Flux Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeted Proteomics of the Eicosanoid Biosynthetic Pathway Completes an Integrated Genomics-Proteomics-Metabolomics Picture of Cellular Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. escholarship.org [escholarship.org]

Technical Notes & Optimization

Technical Support Center: Improving 9-Eicosyne Solubility for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of 9-Eicosyne in in vitro assays. Due to its long hydrocarbon chain, 9-Eicosyne is a highly hydrophobic compound with very low aqueous solubility, which can lead to precipitation and inaccurate experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 9-Eicosyne and why is its solubility a concern for in vitro assays?

A1: 9-Eicosyne is a long-chain alkyne with the chemical formula C₂₀H₃₈. Its structure includes a 20-carbon chain, making it highly lipophilic and practically insoluble in aqueous solutions like cell culture media. This poor solubility can lead to several issues in in vitro experiments, including:

• Precipitation: The compound can fall out of solution, leading to an unknown and inconsistent concentration in the assay.

• Inaccurate Results: Only the dissolved fraction of the compound is available to interact with cells or molecular targets, leading to an underestimation of its true potency.

• Assay Interference: Precipitated particles can interfere with various assay readouts, such as those based on light absorbance or fluorescence.

Q2: What are the initial steps for preparing a 9-Eicosyne stock solution?

A2: The recommended approach is to first dissolve 9-Eicosyne in a water-miscible organic solvent to create a high-concentration stock solution. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for this purpose due to its ability to dissolve a wide range of hydrophobic compounds.[1][2] It is crucial to use anhydrous, high-purity DMSO to prevent compound degradation.[1]

Q3: My 9-Eicosyne precipitates when I dilute the DMSO stock solution into my aqueous cell culture medium. What can I do to prevent this?

A3: This phenomenon, known as "precipitation upon dilution" or "crashing out," is a common challenge with hydrophobic compounds.[1][3] Here are several strategies to mitigate this issue:

• Optimize the Final DMSO Concentration: For most cell-based assays, the final concentration of DMSO should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[2] Always include a vehicle control (media with the same final DMSO concentration without the compound) in your experiments.[2][4]

• Stepwise Dilution: Instead of a single large dilution, perform a serial dilution of your DMSO stock solution in pre-warmed (37°C) cell culture medium.[1][3] This gradual change in solvent polarity can help maintain the compound's solubility.

• Slow Addition with Agitation: Add the stock solution dropwise to the cell culture medium while gently vortexing or swirling.[1] This promotes rapid dispersal and prevents localized high concentrations that can lead to immediate precipitation.

• Use of Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can be used at low, non-toxic concentrations to form micelles that encapsulate hydrophobic compounds and increase their apparent solubility in aqueous solutions.[5] The appropriate surfactant and its concentration must be determined empirically for your specific cell line and assay.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. They can form inclusion complexes with hydrophobic molecules, effectively increasing their water solubility.[6][7] Beta-cyclodextrins and their derivatives are commonly used for this purpose.[3]

Q4: Are there alternative solvents to DMSO?

A4: While DMSO is the most common choice, other water-miscible organic solvents like ethanol (B145695) or acetone (B3395972) can be used. However, their final concentration in the assay should also be carefully controlled to avoid cytotoxicity, typically at or below 0.5%.[8] For some compounds, a co-solvent system, such as a 1:1 mixture of DMSO and ethanol, might improve solubility.[3]

Troubleshooting Guide

Problem	Possible Cause	Solution
Cloudiness or visible precipitate upon dilution	The concentration of 9-Eicosyne exceeds its solubility limit in the final aqueous medium.	- Decrease the final working concentration of 9-Eicosyne. - Increase the final concentration of the organic co-solvent (e.g., DMSO), ensuring it remains within the tolerated limit for your cells. - Employ a solubilization enhancement technique such as surfactants or cyclodextrins.[6]
High variability in assay results	Inconsistent amount of soluble 9-Eicosyne in the wells due to partial precipitation.	- Visually inspect plates for any signs of precipitation before and after adding the compound. - Prepare fresh dilutions for each experiment. - Optimize your dilution protocol to ensure complete dissolution.
Cell death in control wells	The concentration of the organic solvent (e.g., DMSO) is toxic to the cells.	- Determine the maximum tolerated solvent concentration for your specific cell line with a dose-response experiment. - Reduce the final solvent concentration in your assay, ideally to ≤ 0.1% for sensitive cell lines.[9]

Quantitative Data on Solubilization Strategies

The following table summarizes common solvents and excipients used to improve the solubility of hydrophobic compounds. The optimal choice and concentration for 9-Eicosyne must be determined experimentally.

Solubilizing Agent	Typical Final Concentration in Assay	Mechanism of Action	Considerations
DMSO (Dimethyl Sulfoxide)	< 0.5% (v/v)	Co-solvent	Potential for cytotoxicity at higher concentrations.[2]
Ethanol	< 0.5% (v/v)	Co-solvent	Can be more cytotoxic than DMSO for some cell lines.[8]
Tween® 80 (Polysorbate 80)	0.01% - 0.1% (v/v)	Surfactant (micelle formation)	Can interfere with some biological assays. Test for compatibility.
Pluronic® F-68	0.01% - 0.1% (w/v)	Surfactant (micelle formation)	Generally considered biocompatible and less toxic than other surfactants.
β-Cyclodextrins	Varies (e.g., 1-10 mM)	Encapsulation (inclusion complex)	Can sometimes extract cholesterol from cell membranes.

Experimental Protocols

Protocol 1: Preparation of 9-Eicosyne Stock Solution and Working Dilutions

This protocol describes a general method for preparing a 9-Eicosyne solution for in vitro assays using DMSO as a co-solvent.

Materials:

• 9-Eicosyne

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Sterile cell culture medium, pre-warmed to 37°C

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Accurately weigh a small amount of 9-Eicosyne and transfer it to a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

  • Vortex the tube until the compound is completely dissolved. If necessary, sonicate for a few minutes in a water bath to aid dissolution.[2]

  • Visually inspect the solution to ensure it is clear and free of any particulates.

  • Store the stock solution in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[2]

• Prepare Working Dilutions:

  • Thaw an aliquot of the 9-Eicosyne stock solution at room temperature.

  • Perform serial dilutions of the stock solution in pre-warmed (37°C) cell culture medium to achieve the desired final concentrations.

  • When diluting, add the 9-Eicosyne stock solution dropwise to the medium while gently vortexing or swirling to ensure rapid and uniform mixing.[1]

  • Always prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of 9-Eicosyne tested.

Note: The maximum achievable concentration of 9-Eicosyne in the final assay medium without precipitation should be determined empirically. A preliminary solubility test is recommended.

Visualizations

Potential Signaling Pathways for 9-Eicosyne

As a long-chain fatty acid-like molecule, 9-Eicosyne may influence cellular processes related to lipid metabolism and signaling. The specific pathways affected by 9-Eicosyne have not been extensively characterized. However, a plausible mechanism of action could involve its uptake and subsequent metabolism, or its interaction with signaling pathways that are regulated by lipids.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 6. A Review of Cyclodextrin Encapsulation and Intelligent Response for the Release of Curcumin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancement of iodinin solubility by encapsulation into cyclodextrin nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

preventing degradation of 9-Eicosyne during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 9-Eicosyne during storage.

Frequently Asked Questions (FAQs)

Q1: What is 9-Eicosyne and why is its stability important?

9-Eicosyne (CAS No. 71899-38-2) is a long-chain internal alkyne with the molecular formula C₂₀H₃₈.[1] Its linear structure and the presence of a carbon-carbon triple bond make it a valuable building block in organic synthesis. Maintaining its purity during storage is crucial, as degradation can lead to the formation of impurities that may compromise experimental results, reduce reaction yields, and introduce contaminants in drug development processes.

Q2: What are the primary factors that can cause the degradation of 9-Eicosyne?

The primary factors that can lead to the degradation of 9-Eicosyne are:

• Oxidation: Exposure to atmospheric oxygen can cause oxidative cleavage of the alkyne bond, potentially forming carboxylic acids or other oxygenated species.

• Temperature: Elevated temperatures can accelerate the rate of degradation reactions.

• Light: Exposure to light, particularly UV light, can provide the energy to initiate degradation pathways.

• Moisture: The presence of water can lead to hydration of the alkyne bond, especially in the presence of acidic catalysts.

• Contaminants: Impurities, such as residual metal catalysts from synthesis, can promote side reactions and degradation.

Q3: What are the ideal storage conditions for 9-Eicosyne?

To ensure the long-term stability of 9-Eicosyne, it should be stored under the following conditions:

• Temperature: Store at or below -20°C in a freezer.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent exposure to oxygen and moisture.

• Light Protection: Store in an amber glass vial or a container wrapped in aluminum foil to protect it from light.

• Container: Use a tightly sealed, clean glass container to prevent contamination.

Troubleshooting Guides

Issue 1: Visible Changes in the Appearance of 9-Eicosyne

• Symptom: The typically white, waxy solid appears discolored (e.g., yellow or brown) or has changed in consistency.

• Possible Cause: This often indicates degradation, likely due to oxidation or exposure to light.

• Troubleshooting Steps:

  • Assess Purity: Before use, analyze the purity of the material using analytical techniques like ¹H NMR or GC-MS.

  • Purification: If impurities are detected, consider purifying the 9-Eicosyne by recrystallization or column chromatography.

  • Review Storage Conditions: Ensure that the storage conditions outlined in the FAQs are being strictly followed.

Issue 2: Poor Performance in Chemical Reactions

• Symptom: Reactions involving 9-Eicosyne, such as coupling reactions, result in low yields or the formation of unexpected byproducts.

• Possible Cause: The 9-Eicosyne may have degraded, reducing the concentration of the active starting material.

• Troubleshooting Steps:

  • Confirm Purity: Verify the purity of the 9-Eicosyne stock using the analytical protocols provided below.

  • Use a Fresh Sample: If degradation is suspected, use a fresh, unopened vial of 9-Eicosyne.

  • Optimize Reaction Conditions: Ensure that all other reagents and solvents are pure and that the reaction is performed under the appropriate inert atmosphere.

Issue 3: Difficulty in Handling the Waxy Solid

• Symptom: The waxy nature of 9-Eicosyne makes it difficult to accurately weigh and transfer.

• Possible Cause: This is an inherent physical property of long-chain hydrocarbons.

• Troubleshooting Steps:

  • Gentle Warming: Briefly and gently warm the container to slightly above the melting point of 9-Eicosyne to facilitate handling with a warmed spatula or syringe. Avoid prolonged or excessive heating.

  • Dissolution in a Solvent: For accurate measurements, consider dissolving the required amount of 9-Eicosyne in a suitable anhydrous solvent and transferring the solution.

Data Presentation

Table 1: Recommended Storage Conditions and Potential Degradation Consequences for 9-Eicosyne

Parameter	Recommended Condition	Potential Consequences of Deviation
Temperature	≤ -20°C	Increased rate of oxidation and other degradation reactions.
Atmosphere	Inert (Argon or Nitrogen)	Oxidation of the alkyne bond, leading to impurities.
Light	Protected from light (Amber vial)	Photolytic degradation, causing discoloration and loss of purity.
Moisture	Anhydrous	Hydration of the alkyne, forming ketones or other byproducts.

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

This protocol outlines a general method for determining the purity of 9-Eicosyne using ¹H Nuclear Magnetic Resonance (NMR) spectroscopy.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of 9-Eicosyne.
• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.
• Ensure the sample is fully dissolved. Vortex mixing can be used to aid dissolution.

2. NMR Data Acquisition:

• Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).
• Key signals for 9-Eicosyne are expected in the aliphatic region. The protons adjacent to the alkyne will have a characteristic chemical shift.
• Look for the absence of unexpected peaks which may indicate impurities.

3. Data Analysis:

• Integrate the peaks corresponding to 9-Eicosyne and any impurity peaks.
• The purity can be estimated by comparing the integral of the 9-Eicosyne signals to the total integral of all signals in the spectrum.

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general procedure for analyzing the purity of 9-Eicosyne using GC-MS.

1. Sample Preparation:

• Prepare a dilute solution of 9-Eicosyne (e.g., 1 mg/mL) in a volatile organic solvent such as hexane (B92381) or dichloromethane.

2. GC-MS Instrumentation and Conditions:

• Instrument: A gas chromatograph coupled to a mass spectrometer.
• Column: A non-polar capillary column (e.g., DB-5ms) is suitable for hydrocarbon analysis.
• Carrier Gas: Helium at a constant flow rate.
• Inlet: Split/splitless injector.
• Oven Program: A temperature gradient program should be used to ensure good separation. For example, start at a lower temperature and ramp up to a higher temperature.
• MS Detector: Operated in electron ionization (EI) mode.

3. Data Analysis:

• The purity is determined by the area percentage of the main peak in the total ion chromatogram (TIC).
• The mass spectrum of the main peak should be consistent with the molecular weight of 9-Eicosyne (278.5 g/mol ).[1]
• Impurities will appear as separate peaks in the chromatogram, and their mass spectra can help in their identification.

Visualizations

Caption: Potential degradation pathways of 9-Eicosyne.

Caption: Troubleshooting workflow for poor reaction yield.

References

• 1. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing GC-MS for 9-Eicosyne Detection

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the detection of 9-Eicosyne.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial GC-MS parameters for 9-Eicosyne analysis?

A1: For a non-polar, high-boiling point compound like 9-Eicosyne, a good starting point for your GC-MS method is crucial. The parameters should be optimized for thermally stable, non-polar compounds.[1] Below is a table with recommended starting parameters.

Q2: How should I prepare a 9-Eicosyne sample for GC-MS analysis?

A2: Proper sample preparation is key to a successful analysis. Samples should be dissolved in a volatile organic solvent, and care should be taken to avoid contamination.[2][3]

• Dissolution : Dissolve the solid 9-Eicosyne sample in a volatile, non-polar solvent such as hexane (B92381), dichloromethane, or iso-octane.[2]

• Concentration : Aim for a final concentration of approximately 10-100 µg/mL.[4] Highly concentrated samples can overwhelm the column and detector, leading to poor peak shape.[5]

• Filtration/Centrifugation : Ensure the sample is free of particulates by filtering it through a 0.22 µm filter or by centrifuging the sample to separate any undissolved material.[2][6]

• Vials : Use clean glass autosampler vials to prevent contamination from plastics.[2][3]

Q3: Is derivatization necessary for 9-Eicosyne analysis?

A3: No, derivatization is generally not necessary for 9-Eicosyne. Derivatization is a chemical modification process used to increase the volatility and thermal stability of polar or semi-volatile compounds containing active hydrogen atoms (e.g., in hydroxyl or amine groups).[6][7] Since 9-Eicosyne is a non-polar hydrocarbon and is already sufficiently volatile and thermally stable for GC analysis, derivatization is not required.[1]

Q4: What are the expected mass spectral fragments for 9-Eicosyne?

A4: Under Electron Impact (EI) ionization, long-chain hydrocarbons like 9-Eicosyne will fragment into a series of carbocations. The fragmentation pattern will be characterized by clusters of ions separated by 14 amu (representing a CH₂ group). While a molecular ion (M+) peak may be weak or absent, characteristic fragment ions will be present. For 9-Eicosyne (C₂₀H₃₈, molecular weight ≈ 278.5 g/mol ), you would expect to see prominent clusters of ions in the m/z range of 50-200. Specific fragmentation around the alkyne bond can also produce characteristic ions.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q5: My chromatogram shows poor peak shape (tailing or fronting) for 9-Eicosyne. What are the potential causes and how can I fix this?

A5: Peak tailing or fronting can be caused by several factors, from sample issues to instrument activity.[8]

• Peak Tailing : This is often caused by active sites in the system that interact with the analyte.

  • Contaminated Injector Liner : The liner may have active sites. Solution : Clean or replace the injector liner. Using a silanized (deactivated) liner can also help.[9]

  • Column Issues : The beginning of the column may have degraded, or the stationary phase may be damaged. Solution : Cut off the first 15 cm of the column. If the problem persists, the column may need to be replaced.[9]

  • Injector Temperature Too Low : For high-boiling point compounds like 9-Eicosyne, a low injector temperature can lead to incomplete vaporization. Solution : Increase the injector temperature.[9]

• Peak Fronting : This is typically a sign of column overloading.

  • Sample Too Concentrated : The amount of analyte is saturating the column. Solution : Dilute your sample. You can also consider using a split injection to reduce the amount of sample entering the column.[9]

Q6: I am getting a low signal or no peak at all for 9-Eicosyne. What could be the issue?

A6: A low or absent signal can be frustrating. The cause could be related to the sample, the injector, or the detector.

• Injector Temperature : The injector may not be hot enough to vaporize a high-boiling point compound like 9-Eicosyne. Solution : Increase the injector temperature.[9]

• Leaks : A leak in the injector can result in sample loss. Solution : Check for leaks in the injector system.

• MS Parameters : The mass spectrometer settings may not be optimized. Solution : Ensure the MS source and quadrupole temperatures are appropriate (e.g., 230°C and 150°C, respectively, as a starting point).[10] Also, perform an autotune of the mass spectrometer to ensure it's performing optimally.[10]

• Sample Degradation : The analyte may be degrading in the hot injector. Solution : Check the integrity of your sample. While 9-Eicosyne is relatively stable, ensure the injector temperature is not excessively high.

Q7: How can I improve the separation of 9-Eicosyne from other components in my sample matrix?

A7: Poor resolution can be addressed by modifying the GC method to enhance the separation capabilities of your system.[11]

• Oven Temperature Program : The temperature ramp rate may be too fast. Solution : Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min) to allow for better separation of closely eluting compounds.[12]

• Carrier Gas Flow Rate : The flow rate may not be optimal for your column. Solution : Optimize the carrier gas flow rate. A typical starting point is 1-2 mL/min.[10]

• Column Choice : The column may not be suitable for the separation. Solution : For non-polar compounds like 9-Eicosyne, a non-polar column (e.g., 100% dimethylpolysiloxane like a DB-1 or HP-1) is appropriate.[12] If resolution is still an issue, consider a longer column or one with a thicker film.

Q8: I'm observing ghost peaks in my chromatogram. What are they and how do I get rid of them?

A8: Ghost peaks are unexpected peaks that can appear in your chromatogram, often from contamination or carryover.

• Contaminated Syringe : The injection syringe may be contaminated. Solution : Rinse the syringe with a clean solvent before injection.

• Injector Contamination : Previous samples may have left residue in the injector. Solution : Clean the injector and replace the septum and liner.[13]

• Carryover : A highly concentrated sample from a previous run can carry over into the next. Solution : Run a solvent blank after a concentrated sample to clean the system.

Data and Protocols

Table 1: Recommended GC-MS Starting Parameters for 9-Eicosyne

Parameter	Recommended Setting	Rationale / Notes
GC System
Injector Type	Split/Splitless	Splitless for higher sensitivity, split for concentrated samples.
Injector Temp.	280 - 300°C	Ensures complete vaporization of the high-boiling point analyte.[1]
Injection Volume	1 µL	A standard volume; adjust based on sample concentration.
Carrier Gas	Helium or Hydrogen	Inert carrier gas.
Flow Rate	1.0 - 1.5 mL/min	Optimize for best resolution.[10]
Oven Program	60°C (hold 2 min), then ramp 10°C/min to 300°C (hold 10 min)	A starting point; adjust ramp rate to improve separation.[14]
Column
Stationary Phase	100% Dimethylpolysiloxane (e.g., DB-1, HP-1MS)	Non-polar phase suitable for non-polar analytes.[12]
Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions providing good efficiency and capacity.[10]
MS System
Ionization Mode	Electron Impact (EI)	Standard ionization for creating fragment libraries.
Ion Source Temp.	230°C	A common starting point for good ionization.[10]
Quadrupole Temp.	150°C	A typical setting for good mass filtering.[10]
Scan Range	m/z 50 - 550	Covers the expected mass range for 9-Eicosyne and its fragments.[10]
Solvent Delay	2 - 4 min	Prevents the solvent peak from saturating the detector.[5]

Table 2: Quick Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Peak Tailing	Active sites in liner or column; Injector temp too low.	Replace/deactivate liner; Cut 15cm from column; Increase injector temp.[9]
Peak Fronting	Sample too concentrated (column overload).	Dilute sample; Use split injection.[9]
Low/No Signal	Injector temp too low; Leaks; Sub-optimal MS tune.	Increase injector temp; Check for leaks; Perform MS autotune.[9][10]
Poor Resolution	Oven ramp rate too fast; Non-optimal carrier gas flow.	Decrease oven ramp rate; Optimize carrier gas flow rate.[9][11]
Ghost Peaks	Contamination (syringe, injector); Sample carryover.	Rinse syringe; Clean injector; Run solvent blanks.[13]

Experimental Protocol: Standard GC-MS Method for 9-Eicosyne

• Sample Preparation

  • Weigh approximately 1 mg of the 9-Eicosyne standard.

  • Dissolve the standard in 10 mL of hexane to create a 100 µg/mL stock solution.

  • Perform serial dilutions to prepare working standards (e.g., 10 µg/mL).

  • Transfer an aliquot of the final solution to a 2 mL glass autosampler vial.[3]

• Instrument Setup

  • Install a suitable non-polar GC column (e.g., 30 m x 0.25 mm ID x 0.25 µm 100% dimethylpolysiloxane).[10]

  • Set the GC-MS parameters according to the recommendations in Table 1.

  • Perform an autotune of the mass spectrometer to ensure optimal performance.[10]

  • Run a solvent blank (hexane) to check for system contamination and establish a baseline.[10]

• Analysis

  • Inject 1 µL of the prepared standard or sample.

  • Acquire the data using the established GC-MS method.

• Data Processing

  • Integrate the peak corresponding to 9-Eicosyne.

  • Examine the mass spectrum of the peak and compare it to a reference library or expected fragmentation pattern for identification.

  • For quantitative analysis, generate a calibration curve using the prepared standards.

Visualizations

Caption: Experimental workflow for 9-Eicosyne analysis by GC-MS.

References

• 1. blog.organomation.com [blog.organomation.com]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. uoguelph.ca [uoguelph.ca]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 7. youtube.com [youtube.com]
• 8. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. Optimizing analytical precision in the identification of synthetic cathinones and isomers: a comparative assessment of diverse GC-MS operating parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. GC/MS Analysis of Long-Chain Aldehydes from Recent Coral [scirp.org]

challenges in synthesizing long-chain alkynes like 9-Eicosyne

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals engaged in the synthesis of long-chain alkynes, with a specific focus on challenges related to molecules like 9-Eicosyne.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What are the most common challenges encountered when synthesizing long-chain internal alkynes like 9-eicosyne via Sonogashira coupling?

A1: The synthesis of long-chain internal alkynes often faces several key challenges. The most common issues include low reaction yields, the formation of undesirable side products through homocoupling (Glaser coupling), and difficulties in product purification.[1][2] Catalyst inactivation and the lower reactivity of certain substrates can also impede the reaction.[2]

Q2: My Sonogashira coupling reaction for a long-chain alkyne is resulting in a very low yield. What are the primary factors to investigate?

A2: Low yields in Sonogashira couplings can stem from several sources. Key areas to troubleshoot are:

• Catalyst Activity: The Palladium(0) catalyst is sensitive to air and can become inactivated. Ensure that all solvents and the reaction mixture are properly degassed and that the reaction is maintained under an inert atmosphere (e.g., argon or nitrogen).[2]

• Reagent Quality: Use fresh, high-purity reagents. The copper(I) co-catalyst, if used, should be fresh to ensure its activity.[1]

• Reaction Conditions: Internal alkynes often require higher reaction temperatures to proceed at a reasonable rate.[1] It is crucial to optimize the temperature, as excessively high temperatures can lead to catalyst decomposition. The choice of base and solvent can also significantly impact the outcome.[1]

• Substrate Reactivity: The reactivity of the aryl or vinyl halide partner is critical. The general order of reactivity is I > Br > Cl. For less reactive halides like bromides and chlorides, you may need to use a more active catalyst system or higher temperatures.[2]

Q3: I am observing a significant amount of a homocoupled diyne byproduct. How can I minimize this side reaction?

A3: The formation of diynes via Glaser coupling is a frequent side reaction, particularly when a copper co-catalyst is used in the presence of oxygen.[1][3] To minimize this:

• Ensure Anaerobic Conditions: Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction. This prevents the oxidation that promotes homocoupling.[1][2]

• Consider Copper-Free Conditions: Numerous copper-free Sonogashira protocols have been developed. These methods can effectively eliminate the primary pathway for Glaser coupling.[1][2]

• Adjust Reagent Stoichiometry: Using an excess of the terminal alkyne (if applicable in your specific scheme) can sometimes favor the cross-coupling reaction over homocoupling.[2]

Q4: What are the best practices for purifying long-chain alkynes like 9-eicosyne?

A4: The non-polar nature and high boiling point of long-chain alkynes influence the purification strategy.

• Column Chromatography: Silica (B1680970) gel column chromatography is a standard method. A non-polar eluent system, such as hexane (B92381) or a hexane/ethyl acetate (B1210297) gradient, is typically effective for separating the alkyne from more polar impurities.[4]

• Recrystallization: If the product is a solid at room temperature, recrystallization from a suitable solvent can be a highly effective method for achieving high purity.[4]

• Removal of Catalysts: After the reaction, filtering the mixture through a pad of celite or silica can help remove palladium and copper residues before concentrating the product for further purification.

Data Presentation: Optimizing Sonogashira Reaction Conditions

The following table summarizes the impact of various parameters on the yield of a typical Sonogashira cross-coupling reaction for synthesizing an internal alkyne.

Parameter	Condition A	Condition B	Condition C	Expected Outcome & Remarks
Pd Catalyst	Pd(PPh₃)₄	PdCl₂(PPh₃)₂	Pd(OAc)₂ + Ligand	Pd(PPh₃)₄ is a common choice but can be air-sensitive. For less reactive halides, a more active catalyst system (e.g., using bulky, electron-rich phosphine (B1218219) ligands) may be required.[1][5]
Co-Catalyst	CuI (4 mol%)	CuI (1 mol%)	None (Copper-Free)	Copper(I) increases the reaction rate but promotes homocoupling. Reducing its concentration or eliminating it can minimize side products.[1][2][6]
Base	Triethylamine (B128534) (TEA)	Diisopropylethylamine (DIPEA)	K₃PO₄ (inorganic)	Amine bases are standard. Inorganic bases are often effective in copper-free systems and can sometimes improve yields.[1]
Solvent	THF	Toluene (B28343)	DMF	The solvent affects catalyst solubility and reactivity. The optimal choice depends on the specific substrates and reaction temperature.[1]
Temperature	Room Temp	80 °C	120 °C	Internal alkynes often require higher temperatures for a reasonable reaction rate. Optimization is key to avoid catalyst decomposition.[1]

Experimental Protocols

General Protocol for Sonogashira Coupling Synthesis of 9-Eicosyne

This protocol describes the synthesis of 9-eicosyne from 1-bromooctane (B94149) and 1-dodecyne (B1581785) as an illustrative example. Note: This is a generalized procedure and may require optimization.

Materials:

• 1-Bromooctane

• 1-Dodecyne

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (TEA), freshly distilled

• Toluene, anhydrous and degassed

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add PdCl₂(PPh₃)₂ (e.g., 0.02 eq) and CuI (e.g., 0.04 eq).[1]

• Evacuate the flask and backfill with an inert gas (e.g., Argon) three times.[1]

• Add anhydrous, degassed toluene via syringe, followed by freshly distilled triethylamine (e.g., 2.0 eq).

• Add 1-bromooctane (1.0 eq) to the stirred solution.

• Add 1-dodecyne (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to a specified temperature (e.g., 80 °C) and monitor its progress using TLC or GC.[1]

• Upon completion, cool the mixture to room temperature and dilute it with an organic solvent like diethyl ether.

• Filter the mixture through a pad of celite to remove the catalyst residues.

• Wash the filtrate with saturated aqueous ammonium (B1175870) chloride, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using hexane as the eluent) to yield pure 9-eicosyne.

Mandatory Visualization

Caption: A decision tree for troubleshooting low yields in Sonogashira coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]

minimizing interference in 9-Eicosyne quantification

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize interference in 9-Eicosyne quantification experiments.

Frequently Asked Questions (FAQs)

Q1: What is 9-Eicosyne and why is it used in research?

9-Eicosyne is a 20-carbon fatty acid containing a terminal alkyne group. This alkyne serves as a bioorthogonal handle, meaning it is chemically unique within a biological system and does not interfere with native biochemical processes.[1] This property allows researchers to use 9-Eicosyne as a chemical probe to trace fatty acid metabolism. Once introduced into cells, it is metabolized and incorporated into various lipids. The alkyne tag can then be specifically reacted with an azide-containing reporter molecule (e.g., a fluorophore or biotin) via a "click" chemistry reaction for visualization or enrichment.[1]

Q2: What are the primary analytical methods for quantifying 9-Eicosyne?

The primary methods for quantifying 9-Eicosyne and its metabolites are mass spectrometry (MS) based techniques, including Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These methods offer high sensitivity and selectivity, which are crucial for detecting and quantifying lipids in complex biological samples.[2]

Q3: Why is an internal standard crucial for accurate quantification?

An internal standard (IS) is a compound added at a constant concentration to all samples, calibrants, and quality controls.[3][4] It is essential for accurate quantification as it corrects for variations that can occur during sample preparation, injection, and analysis.[3][4] For 9-Eicosyne quantification, a stable isotope-labeled (SIL) version of 9-Eicosyne (e.g., containing deuterium (B1214612) or carbon-13) is the ideal internal standard because it has nearly identical chemical and physical properties to the analyte, ensuring similar behavior throughout the entire analytical process.[3][4][5][6][7]

Q4: Can the alkyne tag on 9-Eicosyne affect its metabolism?

While the small alkyne group is generally considered to not significantly interfere with the overall metabolism of the fatty acid, it's important to be aware that the terminal alkyne can inhibit ω-oxidation.[1] Therefore, if this specific metabolic pathway is the focus of your study, using alkyne-labeled fatty acids may not be appropriate.[1]

Troubleshooting Guides

Issue 1: Poor Peak Shape in GC-MS Analysis (Tailing or Fronting)

Possible Cause	Troubleshooting Step
Incomplete derivatization of 9-Eicosyne.	Free carboxylic acids are polar and can interact with active sites in the GC system, leading to peak tailing. Ensure the silylation reaction goes to completion by optimizing reaction time and temperature. A common condition is heating at 60°C for 60 minutes.[8][9]
Active sites in the GC inlet or column.	Deactivate the GC inlet liner with a silylating agent. Use a high-quality, inert GC column. Regularly trim the first few centimeters of the column to remove accumulated non-volatile residues.
Column overloading.	Reduce the amount of sample injected or use a higher split ratio.

Issue 2: Inconsistent Signal Intensity and Poor Reproducibility in LC-MS

Possible Cause	Troubleshooting Step
Ion Suppression: Co-eluting matrix components interfere with the ionization of 9-Eicosyne in the MS source.[10][11][12]	Confirm Ion Suppression: Compare the signal of 9-Eicosyne in a clean solvent versus the sample matrix. A lower signal in the matrix indicates suppression.[10] Mitigation Strategies: - Optimize Chromatography: Adjust the mobile phase gradient to better separate 9-Eicosyne from interfering compounds.[10] - Sample Dilution: Dilute the sample extract to reduce the concentration of matrix components. Note that the analyte concentration must remain above the limit of detection.[10] - Improve Sample Cleanup: Use Solid-Phase Extraction (SPE) to remove interfering substances like phospholipids (B1166683) and salts before LC-MS analysis.[10]
Sample Degradation	Ensure samples are processed and stored at low temperatures (e.g., -80°C) to prevent degradation of lipids. Avoid repeated freeze-thaw cycles.
Inconsistent Sample Preparation	Use a validated and standardized protocol for lipid extraction. Ensure accurate and consistent addition of the internal standard to every sample.

Issue 3: Co-elution with Interfering Peaks

Possible Cause	Troubleshooting Step
Isomeric Fatty Acids: Other 20-carbon fatty acid isomers may have similar retention times to 9-Eicosyne.[13][14]	Optimize Chromatography: Use a high-resolution capillary GC column or a long C18 or C8 LC column with a shallow gradient to improve the separation of isomers.[13][15]
Plasticizers: Contaminants like phthalates (e.g., DEHP) from plastic labware can leach into samples and may co-elute with lipids.[10]	Use Proper Labware: Whenever possible, use glass or polypropylene (B1209903) labware instead of polystyrene. Rinse all labware with a high-purity solvent before use. Include a "blank" sample (solvent only) that has gone through the entire sample preparation process to identify potential contaminants.

Data Presentation: Interference and Mitigation

Table 1: Common Contaminants and Their Sources in Lipidomics

Contaminant Class	Common Examples	Primary Source(s)	Mitigation Strategy
Plasticizers	Phthalates (e.g., DEHP), Organophosphates	Plastic tubes, pipette tips, vial caps, solvents	Use glass or polypropylene labware; pre-rinse with solvent; run procedural blanks.
Detergents/Surfactants	Polysorbates (e.g., Tween), Triton X-100	Cell lysis buffers, glassware cleaning	Use MS-compatible detergents sparingly; thorough rinsing of glassware.
Polymers	Polyethylene glycol (PEG), Polydimethylsiloxane (PDMS)	Phase transfer catalysts, column bleed, vial septa	Use high-quality, low-bleed columns and septa; run blanks to identify background.
Salts & Buffers	Phosphates, Acetates	Cell culture media, buffers for sample preparation	Use volatile buffers (e.g., ammonium (B1175870) formate) where possible; perform solid-phase extraction (SPE) to desalt the sample.[10]

Table 2: Representative Chromatographic Separation of C20 Fatty Acids

The following data is representative and illustrates the challenge of separating isomers. Actual retention times will vary based on the specific chromatographic conditions.

Compound	Retention Time (min) - Representative
9-Eicosyne	15.2
cis-11-Eicosenoic acid	15.4
cis-8,11,14-Eicosatrienoic acid	14.9

Experimental Protocols

Protocol 1: Lipid Extraction from Cultured Cells using MTBE

This protocol is adapted for the extraction of lipids from a single sample of cultured cells for subsequent MS analysis.[15][16][17][18][19]

• Sample Preparation: Aspirate the cell culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

• Cell Lysis and Extraction:

  • Add 200 µL of cold methanol (B129727) to the cell pellet.

  • Add your stable isotope-labeled internal standard (e.g., D4-9-Eicosyne) at a known concentration.

  • Add 800 µL of cold methyl-tert-butyl ether (MTBE).

  • Vortex thoroughly for 10-20 seconds.

• Phase Separation:

  • Incubate the mixture for 1 hour at room temperature on a shaker.

  • Add 200 µL of MS-grade water to induce phase separation.

  • Vortex for 10 seconds and then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Collection of Lipid Phase:

  • Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new tube.

• Drying and Reconstitution:

  • Dry the collected organic phase under a stream of nitrogen or using a vacuum centrifuge.

  • Store the dried lipid extract at -80°C until analysis.

  • For LC-MS analysis, reconstitute the sample in an appropriate solvent mixture (e.g., 65:30:5 acetonitrile/isopropanol/water).[15]

Protocol 2: Derivatization of 9-Eicosyne for GC-MS Analysis

This protocol describes the silylation of fatty acids to make them volatile for GC-MS analysis.[8][9][20][21][22]

• Sample Preparation: Ensure the dried lipid extract from Protocol 1 is completely free of water.

• Silylation Reaction:

  • To the dried extract in a GC vial, add 50-100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).[8][9]

  • Tightly cap the vial to prevent moisture from entering.

  • Vortex for 10 seconds.

• Incubation:

  • Heat the vial at 60°C for 60 minutes in a heating block or oven.[8][9]

• Analysis:

  • After cooling to room temperature, the sample is ready for direct injection into the GC-MS system.

Visualizations

Caption: Experimental workflow for 9-Eicosyne quantification.

Caption: Metabolic fate of 9-Eicosyne as a metabolic tracer.

References

• 1. benchchem.com [benchchem.com]
• 2. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jsbms.jp [jsbms.jp]
• 14. sciex.com [sciex.com]
• 15. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 16. Extraction of Lipid from Tissue Sample by MTBE —Bio-101 [bio-protocol.org]
• 17. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 18. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. Derivatization techniques for free fatty acids by GC [restek.com]
• 21. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]
• 22. m.youtube.com [m.youtube.com]

Technical Support Center: Addressing Cytotoxicity of 9-Eicosyne in Cell Labeling

Welcome to the technical support center for the use of 9-Eicosyne in cell labeling experiments. This resource is intended for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure the successful and reproducible application of this valuable tool while mitigating potential cytotoxic effects.

Troubleshooting Guides

This guide addresses common issues users may encounter during metabolic labeling experiments with 9-Eicosyne.

Issue 1: High Cell Death or Poor Cell Health After Labeling

Possible Causes:

• High Concentration of 9-Eicosyne: Exceeding the optimal concentration of 9-Eicosyne can lead to significant cytotoxicity.

• Prolonged Incubation Time: Extended exposure to 9-Eicosyne, even at a seemingly safe concentration, can be detrimental to cell health.

• Solvent Toxicity: The solvent used to dissolve 9-Eicosyne, typically DMSO, can be toxic to cells at concentrations above 0.5%.

• Synergistic Effects with Other Reagents: Components of the subsequent click chemistry reaction, such as the copper catalyst, can be cytotoxic.

Solutions:

• Optimize 9-Eicosyne Concentration: Perform a dose-response experiment to determine the optimal concentration that provides sufficient labeling with minimal cell death. A typical starting range for alkyne probes is 1-10 µM.[1][2]

• Optimize Incubation Time: Conduct a time-course experiment to identify the shortest incubation period that yields a satisfactory signal.

• Control for Solvent Toxicity: Ensure the final concentration of the solvent in the cell culture medium is below toxic levels (e.g., <0.5% for DMSO).

• Minimize Exposure to Cytotoxic Reagents: When using copper-catalyzed azide-alkyne cycloaddition (CuAAC), use the lowest effective copper concentration and consider using copper-chelating ligands. Whenever possible, perform the click reaction on fixed cells or cell lysates to avoid exposing live cells to the catalyst.[3]

Issue 2: Low or No Fluorescent Signal After Click Chemistry

Possible Causes:

• Suboptimal 9-Eicosyne Concentration: The concentration may be too low for efficient incorporation into the target biomolecules.

• Insufficient Incubation Time: The labeling duration may not be long enough for metabolic incorporation.

• Poor Cellular Uptake: As a long-chain fatty acid, 9-Eicosyne may have poor solubility in aqueous media, limiting its uptake by cells.

• Inefficient Click Reaction: The quality of the click chemistry reagents or the reaction conditions may be suboptimal.

Solutions:

• Increase 9-Eicosyne Concentration: Gradually increase the concentration, while closely monitoring for cytotoxicity.

• Extend Incubation Time: Increase the labeling duration, keeping in mind the potential for increased cytotoxicity.

• Enhance Solubility and Uptake: For improved delivery, consider conjugating 9-Eicosyne to fatty-acid-free bovine serum albumin (FAF-BSA).[3] Using delipidated serum in the culture medium can also reduce competition from endogenous fatty acids.[3]

• Optimize Click Reaction: Use fresh, high-quality click chemistry reagents. Ensure the copper catalyst is not oxidized and consider using a copper-chelating ligand to maintain its activity.[4]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for 9-Eicosyne in cell labeling experiments?

A1: A good starting point for optimizing 9-Eicosyne concentration is in the range of 1-10 µM.[1][2] However, the optimal concentration is highly dependent on the cell type and experimental conditions. We strongly recommend performing a dose-response experiment to determine the ideal concentration for your specific system.

Q2: How can I determine the cytotoxicity of 9-Eicosyne in my cell line?

A2: You can assess the cytotoxicity of 9-Eicosyne using various standard assays, such as the MTT assay (for metabolic activity), LDH assay (for membrane integrity), or flow cytometry-based assays for apoptosis and cell viability. Detailed protocols for these assays are provided in the "Experimental Protocols" section below.

Q3: What are the potential mechanisms of 9-Eicosyne-induced cytotoxicity?

A3: While specific data for 9-Eicosyne is limited, long-chain fatty acids and other cytotoxic compounds can induce cell death through several mechanisms, including:

• Disruption of Cell Membrane Integrity: Incorporation of unnatural fatty acids can alter membrane fluidity and permeability.[5]

• Induction of Oxidative Stress: An imbalance in cellular redox state can lead to the generation of reactive oxygen species (ROS), causing damage to lipids, proteins, and DNA.[6][7][8]

• Activation of Apoptosis: Cytotoxic insults can trigger programmed cell death, often through the activation of caspase signaling pathways.[9][10]

Q4: Are there alternatives to 9-Eicosyne if it proves to be too toxic for my cells?

A4: Yes, a variety of other alkyne-functionalized biomolecules are available for metabolic labeling. The choice of alternative will depend on the specific metabolic pathway you are studying. Additionally, for the click chemistry step, copper-free alternatives like strain-promoted alkyne-azide cycloaddition (SPAAC) can be considered to avoid copper-induced cytotoxicity.

Quantitative Data Presentation

The following tables provide an example of how to structure the quantitative data from cytotoxicity and labeling efficiency experiments. Note: The values presented here are for illustrative purposes only. Researchers must determine these values for their specific cell line and experimental conditions.

Table 1: Cytotoxicity of 9-Eicosyne in Example Cell Line (e.g., HeLa) after 24-hour incubation.

9-Eicosyne Concentration (µM)	Cell Viability (%) (MTT Assay)	Membrane Integrity (% LDH Release)
0 (Vehicle Control)	100 ± 5.2	5 ± 1.1
1	98 ± 4.8	6 ± 1.5
5	95 ± 6.1	8 ± 2.0
10	88 ± 7.3	12 ± 2.5
25	65 ± 8.9	25 ± 3.8
50	40 ± 9.5	48 ± 4.2
100	15 ± 5.7	75 ± 6.3

Table 2: Labeling Efficiency vs. Cytotoxicity.

9-Eicosyne Concentration (µM)	Relative Fluorescence Intensity	Cell Viability (%)
1	150 ± 25	98
5	450 ± 50	95
10	800 ± 75	88
25	1200 ± 110	65

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol provides a method for assessing cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of 9-Eicosyne and a vehicle control (DMSO) for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control.

Protocol 2: LDH Assay for Membrane Integrity

This protocol measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells as an indicator of cytotoxicity.

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT Assay protocol.

• Sample Collection: After treatment, carefully collect the cell culture supernatant.

• LDH Reaction: Use a commercially available LDH cytotoxicity assay kit and follow the manufacturer's instructions to measure LDH activity in the supernatant.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength.

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed with a lysis buffer).

Visualizations

The following diagrams illustrate potential mechanisms of cytotoxicity that may be relevant to 9-Eicosyne.

Caption: Workflow for determining the optimal, non-toxic concentration of 9-Eicosyne.

Caption: Potential pathway of cytotoxicity via oxidative stress.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The damaging effects of short chain fatty acids on Escherichia coli membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Oxidative Stress Sensing and Response in Neural Stem Cell Fate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evidence that 4-Hydroxynonenal Mediates Oxidative Stress-Induced Neuronal Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of Apoptosis | Cell Signaling Technology [cellsignal.com]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 9-Eicosyne Resolution in HPLC

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the chromatographic resolution of 9-Eicosyne, a long-chain, non-polar alkyne.

Frequently Asked Questions (FAQs)

Q1: What is the biggest challenge in analyzing 9-Eicosyne by HPLC?

A1: The primary challenge is its highly non-polar (hydrophobic) nature, which leads to very strong retention on standard reversed-phase columns (like C18).[1] Additionally, the isolated alkyne functional group is a weak chromophore, making UV detection difficult and resulting in poor sensitivity, especially at low concentrations.[2]

Q2: Which HPLC mode is best suited for 9-Eicosyne analysis?

A2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most appropriate mode.[3][4] This technique separates molecules based on hydrophobicity, using a non-polar stationary phase and a polar mobile phase. Given 9-Eicosyne's long alkyl chain, this mode provides the necessary retention mechanism for separation.[1]

Q3: What type of column should I start with?

A3: A C8 or a C18 column is a standard starting point for non-polar compounds.[5] However, due to the very high hydrophobicity of 9-Eicosyne (XLogP ≈ 9.9), a column with a lower carbon load (e.g., C8 or even a Phenyl-Hexyl) might offer more manageable retention times and prevent the need for extremely high concentrations of organic solvent in the mobile phase.[1][6]

Q4: How can I detect 9-Eicosyne if UV sensitivity is low?

A4: If concentration allows, a low UV wavelength (e.g., < 210 nm) can be used, but baseline noise may be high. For higher sensitivity, consider alternative detection methods such as a Charged Aerosol Detector (CAD), an Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS).[7] Pre-column derivatization to attach a UV-active group is another advanced option.[2]

Troubleshooting Guide: Improving 9-Eicosyne Resolution

This guide addresses specific issues you may encounter during method development in a question-and-answer format.

Question: My 9-Eicosyne peak is broad and poorly resolved from other non-polar impurities. How can I sharpen it?

Answer: Poor peak shape and resolution for a hydrophobic compound like 9-Eicosyne can stem from several factors related to efficiency, selectivity, and retention. The resolution of two peaks is governed by the resolution equation, which depends on column efficiency (N), selectivity (α), and retention factor (k).[1][8][9]

Potential Causes & Solutions:

• Suboptimal Mobile Phase Composition: The strength and composition of your mobile phase are critical.[10]

  • Solution: In reversed-phase HPLC, increase the retention factor (k) by making the mobile phase "weaker" (more polar). This is achieved by decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol).[1][8] A higher retention factor (ideally between 2 and 10) allows more interaction with the stationary phase, providing more opportunity for separation.

• Low Column Efficiency (N): Efficiency relates to the narrowness of the peaks. Broader peaks lead to lower efficiency and reduced resolution.[1]

  • Solution: Increase column efficiency by using a column with a smaller particle size (e.g., sub-2 µm for UHPLC) or by increasing the column length.[9][11] Be aware that both approaches will lead to higher backpressure.[1] Lowering the flow rate can also sometimes improve efficiency.[10]

• Poor Selectivity (α): Selectivity is the factor that describes the separation between the peak centers. This is the most powerful variable for improving resolution.[1][12]

  • Solution: Change the organic modifier in your mobile phase. Switching from acetonitrile to methanol (B129727), or vice-versa, can alter elution patterns due to different solvent properties.[11][13] You can also change the stationary phase chemistry entirely (e.g., from a C18 to a Phenyl-Hexyl or Biphenyl column) to introduce different separation mechanisms like π-π interactions.[9][14]

Question: 9-Eicosyne is taking too long to elute, or it's not eluting at all. What should I do?

Answer: Excessive retention is a common problem for highly hydrophobic molecules. This indicates that the mobile phase is too "weak" to elute the compound in a reasonable time.

Potential Causes & Solutions:

• Mobile Phase is Too Weak: The organic solvent concentration is too low.

  • Solution: Increase the percentage of the organic solvent (e.g., acetonitrile) in the mobile phase.[8] For very non-polar compounds, a high percentage of organic solvent may be necessary. Using a gradient elution, where the organic solvent concentration increases over time, is highly effective for analyzing samples with a wide range of polarities and for eluting strongly retained compounds like 9-Eicosyne.[8][15]

• Inappropriate Stationary Phase: The stationary phase may be too retentive.

  • Solution: Switch to a less retentive column. If you are using a long C18 column, consider a shorter C18 column or switch to a C8 stationary phase.[1]

Question: Why is my 9-Eicosyne peak tailing?

Answer: Peak tailing occurs when a peak is asymmetrical, with the latter half being broader than the front half.[15]

Potential Causes & Solutions:

• Column Overload: Injecting too much sample can saturate the stationary phase.[10][15]

  • Solution: Reduce the injection volume or dilute the sample.[15]

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica (B1680970) backbone of the stationary phase can interact with analytes, causing tailing.[15] While 9-Eicosyne is non-polar, this can be an issue if the sample contains basic impurities.

  • Solution: Use a modern, high-purity, end-capped column. For silica-based columns, ensure the mobile phase pH is maintained within the recommended range (typically 2-8) to prevent degradation of the stationary phase.[15]

• Column Contamination: Accumulation of strongly adsorbed components from previous injections can affect peak shape.[15]

  • Solution: Use a guard column to protect the analytical column.[15] If contamination is suspected, flush the column with a strong solvent like isopropanol (B130326).[4][15]

Data Presentation: Parameter Effects on Resolution

The following tables summarize how key HPLC parameters can be adjusted to improve the resolution of 9-Eicosyne.

Table 1: Effect of Mobile Phase Adjustments on 9-Eicosyne Elution

Parameter Change	Expected Effect on Retention Time	Expected Effect on Resolution	Rationale
Increase % Organic Solvent (e.g., Acetonitrile)	Decrease	May Decrease	Reduces retention factor (k'); peaks elute faster with less time to separate.[8]
Decrease % Organic Solvent (e.g., Acetonitrile)	Increase	May Increase	Increases retention factor (k'); allows for more interaction and better separation.[1][16]
Switch Acetonitrile to Methanol	Varies	Varies (Potentially Improves)	Changes selectivity (α) due to different solvent-analyte interactions.[11]
Use a Shallower Gradient	Increase	Increase	Provides more time for closely eluting compounds to separate.[8]

Table 2: Effect of Column and Instrument Parameters on 9-Eicosyne Resolution

Parameter Change	Expected Effect on Resolution	Consequence	Rationale
Decrease Column Particle Size (e.g., 5 µm to 1.8 µm)	Increase	Higher Backpressure	Increases column efficiency (N), leading to sharper peaks.[1][11]
Increase Column Length	Increase	Longer Run Time, Higher Backpressure	Increases column efficiency (N).[1][16]
Decrease Flow Rate	May Increase	Longer Run Time	Can improve efficiency by allowing more time for mass transfer.[10]
Increase Temperature	May Increase	Risk of Analyte Degradation	Decreases mobile phase viscosity, improving mass transfer and efficiency.[8][10]

Experimental Protocols

Protocol 1: General Method Development for 9-Eicosyne using RP-HPLC

This protocol provides a systematic approach to developing a separation method for 9-Eicosyne.

• Column Selection:

  • Start with a C8 column (e.g., 4.6 x 150 mm, 3.5 µm particle size) to manage retention.

• Sample Preparation:

  • Dissolve the 9-Eicosyne sample in a strong solvent like isopropanol or tetrahydrofuran (B95107) (THF). Ensure the final sample solvent is compatible with the initial mobile phase to avoid peak distortion.[17] A good practice is to dissolve the sample in the mobile phase itself if possible.

• Mobile Phase Preparation:

  • Mobile Phase A: Water (HPLC Grade)

  • Mobile Phase B: Acetonitrile (HPLC Grade)

  • Degas both solvents thoroughly before use.[18]

• Initial Gradient Scouting Run:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection: UV at 210 nm (or CAD/ELSD/MS if available)

  • Gradient Program:

    • Start at 70% B.

    • Linear ramp to 100% B over 15 minutes.

    • Hold at 100% B for 5 minutes (to elute all non-polar components).

    • Return to 70% B over 1 minute and equilibrate for 5 minutes before the next injection.

• Analysis and Optimization:

  • From the scouting run, determine the approximate percentage of organic solvent at which 9-Eicosyne elutes.

  • To improve resolution, create a shallower gradient around this point. For example, if the peak elutes at 90% B, design a new gradient that runs from 80% to 95% B over a longer period (e.g., 20 minutes).[8]

  • If peaks are still unresolved, try switching the organic modifier (Mobile Phase B) to methanol and repeat the scouting run to assess changes in selectivity.[11]

Visualizations

References

• 1. chromtech.com [chromtech.com]
• 2. Separation of Alkyne Enantiomers by Chiral Column HPLC Analysis of Their Cobalt-Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uhplcs.com [uhplcs.com]
• 4. The Cleaning and Regeneration of Reversed-Phase HPLC Columns – Chemass [chemass.si]
• 5. researchgate.net [researchgate.net]
• 6. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mastelf.com [mastelf.com]
• 9. pharmaguru.co [pharmaguru.co]
• 10. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. inacom.nl [inacom.nl]
• 13. phx.phenomenex.com [phx.phenomenex.com]
• 14. halocolumns.com [halocolumns.com]
• 15. benchchem.com [benchchem.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. ijsdr.org [ijsdr.org]
• 18. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Ensuring Complete Removal of Catalysts from Synthetic 9-Eicosyne

Welcome to the technical support center for the purification of synthetic 9-Eicosyne. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the complete removal of catalyst residues from this long-chain alkyne. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in achieving the highest purity for your compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used in the synthesis of 9-Eicosyne that may need to be removed?

A1: The synthesis of a long-chain internal alkyne like 9-Eicosyne can involve several types of catalysts depending on the synthetic route. For hydrogenation reactions to produce the alkyne from a more unsaturated precursor, catalysts like Lindlar's catalyst (palladium on calcium carbonate or barium sulfate, poisoned with lead acetate (B1210297) and quinoline) are common.[1][2] For full saturation to the corresponding alkane, catalysts such as palladium on carbon (Pd/C), platinum on carbon (Pt/C), or Raney Nickel are used.[2][3] If the synthesis involves carbon-carbon bond formation, transition metal catalysts like palladium complexes (for Suzuki or Sonogashira couplings) or ruthenium-based catalysts (like Grubbs' catalyst for olefin metathesis) might be employed.[4][5][6]

Q2: Why is it critical to remove all traces of the catalyst from my 9-Eicosyne product?

A2: Residual metal catalysts can have significant negative impacts on the quality and utility of your final product. In the context of drug development, regulatory agencies have strict limits on metal impurities due to potential toxicity.[7] Furthermore, residual catalysts can interfere with downstream reactions, compromise the stability of the compound, and affect the accuracy of biological assays. For material science applications, catalyst residues can alter the physical and chemical properties of the final product.

Q3: What are the primary methods for removing catalysts from a nonpolar, long-chain molecule like 9-Eicosyne?

A3: Given the nonpolar and potentially waxy or oily nature of 9-Eicosyne, several methods are effective for catalyst removal:

• Filtration through a solid support: This is the first line of defense, especially for heterogeneous catalysts like Pd/C or Raney Nickel. Using a pad of Celite® or a silica (B1680970) gel plug can effectively remove solid catalyst particles.[8][9]

• Column Chromatography: Silica gel chromatography is a highly effective method for separating 9-Eicosyne from polar and charged catalyst residues. Due to the nonpolar nature of 9-Eicosyne, a nonpolar eluent system is typically used.[10][11]

• Metal Scavengers: These are functionalized materials (often silica-based or polymeric) that selectively bind to metal ions. They are particularly useful for removing dissolved or colloidal metal species.[12][13]

• Activated Carbon Treatment: Activated carbon can adsorb residual metal catalysts and other organic impurities. However, it can also lead to product loss due to non-specific binding.[7]

• Liquid-Liquid Extraction: This can be used to remove certain catalyst residues, especially if they can be partitioned into an immiscible aqueous phase, sometimes with the aid of a chelating agent.[8]

Q4: How do I choose the best method for my specific situation?

A4: The choice of method depends on the nature of the catalyst (heterogeneous vs. homogeneous), the scale of your reaction, and the required final purity. For heterogeneous catalysts, filtration is a good starting point. For dissolved catalysts, chromatography or scavengers are more appropriate. Often, a combination of methods is necessary to achieve the desired purity. For example, an initial filtration followed by column chromatography or treatment with a scavenger is a common and effective workflow.

Troubleshooting Guides

This section addresses common issues encountered during the removal of catalysts from 9-Eicosyne and provides actionable solutions.

Problem 1: Black/grey particles of heterogeneous catalyst remain in the product after simple filtration.

Potential Cause	Recommended Solution
Finely divided catalyst particles passing through the filter paper.	Perform a filtration through a pad of Celite® or a short plug of silica gel. This provides a finer filtration medium that can trap smaller particles.[8][9]
Catalyst is colloidal.	Colloidal metal particles can be difficult to remove by simple filtration. Consider using a metal scavenger or performing column chromatography.[8]
Product is viscous or waxy at room temperature, trapping catalyst particles.	Dilute the reaction mixture with a nonpolar solvent (e.g., hexane (B92381), heptane) to reduce viscosity before filtration. Gentle warming may also be necessary to ensure the product is fully dissolved.

Problem 2: Product loss during column chromatography.

Potential Cause	Recommended Solution
Product is adsorbing too strongly to the silica gel.	9-Eicosyne is very nonpolar and should elute quickly from silica gel with a nonpolar solvent. If product loss is observed, ensure you are using a sufficiently nonpolar eluent system (e.g., 100% hexane or a low percentage of ethyl acetate in hexane).[14]
Improper column packing or loading.	Ensure the silica gel is well-packed and the sample is loaded in a concentrated band using a minimal amount of solvent to prevent streaking and poor separation.

Problem 3: Metal scavenger is ineffective or leads to product loss.

Potential Cause	Recommended Solution
Incorrect scavenger for the metal's oxidation state.	Select a scavenger specifically designed for the metal and its likely oxidation state in your reaction. For example, thiol-based scavengers are effective for Pd(II).[13]
Insufficient contact time or mixing.	Ensure the scavenger is well-dispersed in the solution and allow for adequate stirring time (can range from a few hours to overnight) for effective binding.[7]
Non-specific binding of the product to the scavenger.	Reduce the amount of scavenger used to the minimum effective quantity. After filtration, wash the scavenger thoroughly with a fresh portion of the solvent to recover any adsorbed product.[7]

Quantitative Data on Catalyst Removal Methods

The following table summarizes the typical efficiency of various catalyst removal techniques. Note that the actual performance can vary depending on the specific experimental conditions.

Removal Method	Typical Catalyst Type	Starting Pd Concentration (ppm)	Final Pd Concentration (ppm)	Key Considerations
Filtration (Celite®/Silica Plug)	Heterogeneous (e.g., Pd/C)	>1000	<100	Effective for insoluble particles. May not remove soluble or colloidal species.[8]
Column Chromatography (Silica Gel)	Homogeneous & Heterogeneous	100 - 500	<20	Highly effective for a broad range of catalysts. Solvent choice is critical for nonpolar products.[11]
Metal Scavengers (e.g., SiliaMetS® Thiol)	Homogeneous (e.g., Pd(II))	500	<10	Highly selective for specific metals. Can be more expensive than other methods.[12][13]
Activated Carbon	Homogeneous & Heterogeneous	500	~50 - 100	Broad applicability but can lead to significant product loss due to non-specific adsorption.[12]

Experimental Protocols

Protocol 1: Removal of Heterogeneous Catalysts by Filtration through a Celite® Pad

• Preparation: Place a piece of filter paper in a Büchner or sintered glass funnel.

• Slurry Preparation: Create a slurry of Celite® (approximately a 1-2 cm layer in the funnel) in a suitable nonpolar solvent (e.g., hexane).

• Pad Formation: Pour the slurry into the funnel and apply gentle vacuum to form an even pad.

• Reaction Mixture Preparation: Ensure your 9-Eicosyne product is fully dissolved in a minimal amount of a nonpolar solvent. Warming may be necessary.

• Filtration: Carefully pour the reaction mixture onto the center of the Celite® pad and apply a vacuum.

• Washing: Wash the filter cake with several portions of the fresh solvent to ensure complete recovery of the product.

• Collection: Combine the filtrates, which now contain your product free of the heterogeneous catalyst.

Protocol 2: Purification by Silica Gel Column Chromatography

• Column Packing: Prepare a slurry of silica gel in a nonpolar solvent (e.g., hexane) and pack it into a chromatography column.

• Sample Loading: Dissolve the crude 9-Eicosyne in a minimal amount of the nonpolar solvent and load it onto the top of the silica gel column.

• Elution: Elute the column with a nonpolar solvent system. For 9-Eicosyne, 100% hexane or a gradient of 0-5% ethyl acetate in hexane is a good starting point.[14][15]

• Fraction Collection: Collect fractions and monitor the elution of your product using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Removal of Soluble Catalysts using a Metal Scavenger

• Scavenger Selection: Choose a scavenger appropriate for the catalyst used in your synthesis (e.g., a thiol-based scavenger for palladium).

• Dissolution: Dissolve the crude 9-Eicosyne in a suitable organic solvent.

• Scavenger Addition: Add the recommended amount of the scavenger to the solution.

• Stirring: Stir the mixture vigorously at room temperature or slightly elevated temperatures for the recommended time (typically 1-24 hours).

• Filtration: Filter off the solid-supported scavenger.

• Washing: Wash the collected scavenger with fresh solvent to recover any adsorbed product.

• Product Isolation: Combine the filtrate and washings and remove the solvent under reduced pressure.

Visualizing the Workflow

General Workflow for Catalyst Removal

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Alkyne Reduction by Lindlar's Catalyst or Na/NH3 - Chemistry Steps [chemistrysteps.com]
• 3. www2.gov.bc.ca [www2.gov.bc.ca]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Recent advances in transition metal-catalyzed alkyne annulations: applications in organic synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. web.uvic.ca [web.uvic.ca]
• 11. benchchem.com [benchchem.com]
• 12. biotage.com [biotage.com]
• 13. silicycle.com [silicycle.com]
• 14. Chromatography [chem.rochester.edu]
• 15. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]

Technical Support Center: Enhancing Metabolic Incorporation of 9-Eicosyne

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of metabolic incorporation of 9-Eicosyne in experimental settings.

Troubleshooting Guide

This guide addresses specific issues that may arise during the metabolic labeling of cells with 9-Eicosyne.

Issue	Potential Cause	Recommended Solution
Low or No Signal After Click Chemistry	1. Inefficient Incorporation of 9-Eicosyne: The concentration of 9-Eicosyne may be too low, or the incubation time may be too short for sufficient metabolic uptake.[1]	Optimize Labeling Conditions: Perform a dose-response and time-course experiment to determine the optimal concentration (e.g., 10-100 µM) and incubation time (e.g., 4-24 hours) for your specific cell line.
2. Poor Bioavailability of 9-Eicosyne: As a long-chain fatty acid, 9-Eicosyne has poor solubility in aqueous culture media, limiting its availability to cells.[2]	Use a Carrier Protein: Complex 9-Eicosyne with fatty acid-free Bovine Serum Albumin (BSA) to improve its solubility and delivery to cells. A molar ratio of 2:1 to 6:1 (Fatty Acid:BSA) is a good starting point.[3]
3. Inefficient Click Reaction: The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction may not be optimal.[1]	Optimize Click Chemistry Conditions: Ensure all reagents are fresh, particularly the sodium ascorbate (B8700270) solution. Use a copper(I)-stabilizing ligand like THPTA or BTTAA to improve reaction efficiency and reduce copper-induced cellular damage.[4][5]
4. Reagent Degradation: The alkyne or azide (B81097) reagents may have degraded.	Verify Reagent Quality: Use high-purity reagents and store them properly according to the manufacturer's instructions.
High Background Signal or Non-Specific Labeling	1. Non-specific Binding of Detection Reagents: The fluorescent probe or biotin (B1667282) tag may be binding non-specifically to cellular components.[4]	Include Proper Controls: Run a control where cells are not treated with 9-Eicosyne but are subjected to the click chemistry and detection steps. This will reveal any background from the detection reagents.[1]
2. Cell Autofluorescence: Cells naturally fluoresce, which can interfere with the signal from fluorescent probes.	Use Appropriate Filters and Controls: Image unlabeled cells to determine the level of autofluorescence and use appropriate filter sets to minimize its detection.
3. Side Reactions: The alkyne group can potentially react with cellular thiols, leading to non-specific labeling.[6]	Consider Pre-treatment: In some cases, a mild oxidation step can reduce thiol-related side reactions. However, this should be carefully optimized to avoid cellular damage.[6]
Cell Death or Cytotoxicity	1. 9-Eicosyne Toxicity: High concentrations or prolonged exposure to 9-Eicosyne can be toxic to some cell lines.[7][8][9]	Determine Optimal Concentration: Perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) to find the highest concentration of 9-Eicosyne that does not significantly impact cell viability.
2. Solvent Toxicity: The solvent used to dissolve 9-Eicosyne, such as DMSO, can be toxic to cells at certain concentrations.	Minimize Solvent Concentration: Use a high-concentration stock solution of 9-Eicosyne in a suitable solvent to keep the final solvent concentration in the culture medium below toxic levels (typically <0.1% for DMSO).
3. Copper Catalyst Toxicity: The copper(I) catalyst used in the click reaction is cytotoxic.[1]	Minimize Copper Exposure: Use the lowest effective concentration of copper and the shortest possible reaction time. Alternatively, perform the click reaction on fixed cells or cell lysates to avoid exposing live cells to copper.[1] For live-cell imaging, consider using copper-free click chemistry (SPAAC).

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration and incubation time for 9-Eicosyne labeling?

A1: A good starting point is a concentration range of 10-100 µM and an incubation time of 4-24 hours. However, these parameters are highly cell-type dependent and should be optimized for your specific experimental system by performing a dose-response and time-course experiment.[1]

Q2: How do I prepare a 9-Eicosyne-BSA complex?

A2: To improve the solubility and cellular uptake of 9-Eicosyne, it should be complexed with fatty acid-free BSA. A general protocol involves preparing a stock solution of 9-Eicosyne in an organic solvent (e.g., ethanol (B145695) or DMSO), preparing a BSA solution in serum-free media or PBS, and then adding the 9-Eicosyne stock to the BSA solution while stirring. The mixture is then typically incubated at 37°C to allow for complex formation.[2][10][11][12]

Q3: Does the alkyne group on 9-Eicosyne interfere with its metabolism?

A3: The small, terminal alkyne group is considered bio-orthogonal and generally does not significantly interfere with the overall metabolism of the fatty acid.[13][14] However, it's important to note that the terminal alkyne can inhibit ω-oxidation. If you are studying this specific metabolic pathway, alkyne-containing fatty acids may not be the most suitable tool.[1]

Q4: What are the essential controls to include in my experiment?

A4: To ensure the specificity of your labeling, you should include the following controls:

• No-Alkyne Control: Cells that are not treated with 9-Eicosyne but undergo the click reaction and detection steps. This control helps to identify any non-specific signal from the detection reagents.[1]

• Competition Control: Co-incubate cells with 9-Eicosyne and an excess of its natural counterpart, eicosanoic acid. A significant reduction in signal in the presence of the natural fatty acid indicates specific metabolic incorporation.[1]

• Inhibitor Control: If you are investigating a specific metabolic pathway, use a known inhibitor of that pathway. A decrease in signal upon inhibitor treatment would support the specificity of the labeling.[1]

Q5: Can I perform the click reaction on live cells?

A5: While possible, the copper(I) catalyst used in the standard CuAAC click reaction is toxic to live cells.[1] For live-cell imaging applications, it is highly recommended to use copper-free click chemistry, such as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which utilizes a strained alkyne (e.g., DBCO) and an azide without the need for a toxic copper catalyst.[1]

Experimental Protocols

Protocol 1: Preparation of 9-Eicosyne-BSA Complex

This protocol describes the preparation of a 10 mM stock solution of 9-Eicosyne complexed with BSA at a 5:1 molar ratio.

Materials:

• 9-Eicosyne

• Ethanol (200 proof)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS), sterile

• Sterile microcentrifuge tubes

• Water bath at 37°C

• Vortex mixer

Procedure:

• Prepare a 100 mM 9-Eicosyne stock in ethanol: Dissolve the appropriate amount of 9-Eicosyne in 200 proof ethanol to make a 100 mM stock solution.

• Prepare a 2 mM BSA solution in PBS: Dissolve fatty acid-free BSA in sterile PBS to a final concentration of 2 mM. Warm the solution to 37°C to aid dissolution.

• Complex 9-Eicosyne with BSA: a. In a sterile microcentrifuge tube, add the required volume of the 2 mM BSA solution. b. While gently vortexing the BSA solution, slowly add the 100 mM 9-Eicosyne stock solution to achieve a final 5:1 molar ratio of 9-Eicosyne to BSA (final concentration of 10 mM 9-Eicosyne and 2 mM BSA). c. Incubate the mixture in a 37°C water bath for 30 minutes, vortexing occasionally, to facilitate the formation of the complex.

• Storage: The 9-Eicosyne-BSA complex can be stored at -20°C for future use. Avoid repeated freeze-thaw cycles.

Protocol 2: Metabolic Labeling of Adherent Cells with 9-Eicosyne

This protocol provides a general procedure for labeling adherent cells with the 9-Eicosyne-BSA complex.

Materials:

• Adherent cells cultured in appropriate vessels

• Complete cell culture medium

• Serum-free cell culture medium

• 9-Eicosyne-BSA complex (from Protocol 1)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency (typically 70-80%).

• Starvation (Optional): To enhance uptake, you can wash the cells once with warm PBS and then incubate them in serum-free medium for 1-2 hours before labeling.

• Labeling: a. Dilute the 9-Eicosyne-BSA complex stock solution in fresh, pre-warmed complete culture medium to the desired final concentration (e.g., 50 µM). b. Remove the old medium from the cells and add the medium containing the 9-Eicosyne-BSA complex. c. Incubate the cells for the desired labeling period (e.g., 18 hours) at 37°C in a CO2 incubator.

• Washing: a. After incubation, remove the labeling medium. b. Wash the cells three times with warm PBS to remove any unincorporated 9-Eicosyne.

• Downstream Processing: The cells are now ready for downstream applications such as cell lysis for biochemical analysis or fixation for imaging, followed by the click chemistry reaction.

Protocol 3: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on Fixed Cells

This protocol describes the click chemistry reaction to attach a fluorescent azide probe to metabolically incorporated 9-Eicosyne in fixed cells for imaging.

Materials:

• Cells labeled with 9-Eicosyne (from Protocol 2)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.5% Triton X-100 in PBS

• Click Reaction Buffer Components:

  • Copper(II) Sulfate (CuSO4) stock solution (e.g., 20 mM in water)

  • Fluorescent Azide Probe stock solution (e.g., 2.5 mM in DMSO)

  • Copper(I)-stabilizing ligand (e.g., THPTA) stock solution (e.g., 100 mM in water)

  • Sodium Ascorbate stock solution (prepare fresh, e.g., 300 mM in water)

Procedure:

• Fixation: a. After the final PBS wash from the labeling protocol, add 4% PFA to the cells and incubate for 15 minutes at room temperature. b. Wash the cells three times with PBS.

• Permeabilization: a. Add 0.5% Triton X-100 in PBS to the cells and incubate for 10 minutes at room temperature. b. Wash the cells three times with PBS.

• Click Reaction: a. Prepare the click reaction cocktail immediately before use. For a 1 mL final volume, add the components in the following order to PBS:

  • 20 µL of 2.5 mM Fluorescent Azide Probe
  • 10 µL of 100 mM THPTA solution
  • 10 µL of 20 mM CuSO4 solution b. Mix gently. c. Add 10 µL of 300 mM fresh Sodium Ascorbate solution to initiate the reaction. Mix gently again. d. Immediately add the click reaction cocktail to the fixed and permeabilized cells. e. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: a. Remove the click reaction cocktail. b. Wash the cells three times with PBS.

• Imaging: The cells are now ready for imaging. You may proceed with nuclear counterstaining (e.g., DAPI) if desired.

Visualizations

Caption: Experimental workflow for metabolic labeling and detection of 9-Eicosyne.

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Problems and Solutions in Click Chemistry Applied to Drug Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Neonicotinoid-Induced Cytotoxicity: Insights into Cellular Mechanisms and Health Risks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of Cytotoxic Effect of Different Extracts of Seidlitzia rosmarinus on HeLa and HepG2 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 11. wklab.org [wklab.org]
• 12. General Lipid/BSA Solubilization Protocol For Cell Delivery [sigmaaldrich.com]
• 13. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 14. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Confirming the Identity of 9-Eicosyne with 13C NMR: A Comparative Guide

For researchers and professionals in drug development and chemical synthesis, unambiguous structural confirmation of organic molecules is paramount. Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy is a powerful analytical technique for elucidating the carbon skeleton of a molecule. This guide provides a comparative analysis of the 13C NMR data for 9-eicosyne against a similar long-chain alkyne, alongside a detailed experimental protocol for data acquisition.

Comparative Analysis of 13C NMR Data

The identity of 9-eicosyne can be confidently established by comparing its experimental 13C NMR spectrum with reference data and spectra of analogous compounds. The key spectral features for long-chain internal alkynes are the chemical shifts of the sp-hybridized carbons of the triple bond and the distinct signals of the sp3-hybridized carbons in the long alkyl chains.

Below is a comparison of the reported 13C NMR chemical shifts for 9-eicosyne and a structurally similar internal alkyne, 7-tetradecyne (B1581490).

Carbon Position	9-Eicosyne (C20H38) ¹³C Chemical Shift (ppm)	7-Tetradecyne (C14H26) ¹³C Chemical Shift (ppm)[1]	General Chemical Shift Range for Internal Alkynes (ppm)[2][3][4]
sp Carbons (C≡C)	~80	Not explicitly stated, but expected in this region	70 - 90
Allylic Carbons (CH₂-C≡C)	~19	Not explicitly stated, but expected in this region	18 - 25
Aliphatic Carbons (CH₂)n	22-32	Not explicitly stated, but expected in this region	22 - 32
Terminal Methyl Carbon (CH₃)	~14	Not explicitly stated, but expected in this region	13 - 15

Note: The specific chemical shifts for 9-eicosyne are based on data available in the SpectraBase database, which may be computed.[5] The data for 7-tetradecyne is from PubChem and may be experimental or predicted.

The symmetry of 9-eicosyne, with a C8 chain on one side of the alkyne and a C10 chain on the other, results in a unique set of signals for each carbon atom. In contrast, a symmetrical alkyne like 7-tetradecyne (C6 chains on both sides) would exhibit fewer signals in its 13C NMR spectrum due to the chemical equivalence of the carbon atoms on either side of the triple bond. The characteristic upfield shifts of the terminal methyl groups and the downfield shifts of the sp-hybridized carbons provide a clear fingerprint for these molecules.

Experimental Protocol for 13C NMR Analysis

Acquiring a high-quality 13C NMR spectrum for a long-chain, non-polar compound like 9-eicosyne requires careful attention to the experimental parameters.

I. Sample Preparation

• Sample Purity : Ensure the 9-eicosyne sample is of high purity to avoid interference from impurities in the spectrum.

• Concentration : Dissolve 20-50 mg of the 9-eicosyne sample in approximately 0.6-0.7 mL of a deuterated solvent.

• Solvent Selection : Chloroform-d (CDCl₃) is a common and suitable solvent for non-polar compounds like 9-eicosyne. Its carbon signal at approximately 77 ppm serves as a convenient internal reference.

• Filtration : To remove any particulate matter that could degrade the spectral resolution, filter the sample solution through a small plug of glass wool inserted into a Pasteur pipette directly into a clean 5 mm NMR tube.

II. NMR Spectrometer Setup and Data Acquisition

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve good signal dispersion, which is particularly important for resolving the signals of the numerous methylene (B1212753) groups in the long alkyl chains.

• Tuning and Shimming : Tune the 13C probe to the correct frequency and shim the magnetic field to ensure high homogeneity and optimal spectral resolution.

• Acquisition Parameters :

  • Pulse Program : A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically used.

  • Spectral Width : Set a spectral width of approximately 200-250 ppm to encompass the entire range of expected carbon chemical shifts.

  • Acquisition Time (AT) : An acquisition time of 1-2 seconds is generally sufficient.

  • Relaxation Delay (D1) : For non-quantitative routine spectra, a relaxation delay of 2 seconds is a good starting point. For quantitative analysis, a longer delay (5 times the T1 of the slowest relaxing carbon) is necessary.

  • Number of Scans (NS) : Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is typically required to achieve an adequate signal-to-noise ratio. The exact number will depend on the sample concentration.

III. Data Processing

• Fourier Transformation : Apply an exponential multiplication with a line broadening factor of 1-2 Hz to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing and Baseline Correction : Manually phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure a flat baseline.

• Chemical Shift Referencing : Reference the spectrum by setting the solvent peak (CDCl₃) to 77.16 ppm.

• Peak Picking and Integration : Identify all peaks and integrate them. While routine ¹³C NMR is not strictly quantitative, the relative intensities can provide useful information.

Workflow for Identity Confirmation

The following diagram illustrates the logical workflow for confirming the identity of 9-eicosyne using 13C NMR spectroscopy.

Caption: Workflow for 9-Eicosyne Identity Confirmation via 13C NMR.

References

• 1. 7-Tetradecyne | C14H26 | CID 141979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. compoundchem.com [compoundchem.com]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. spectrabase.com [spectrabase.com]

A Comparative Guide to the Validation of a Quantitative GC-MS Method for 9-Eicosyne

This guide provides a comprehensive overview of the validation of a quantitative Gas Chromatography-Mass Spectrometry (GC-MS) method for the analysis of 9-Eicosyne, a long-chain alkyne. The content is intended for researchers, scientists, and drug development professionals who require robust analytical methodologies for the quantification of this and structurally similar molecules. This document outlines the critical parameters for method validation, presents detailed experimental protocols, and compares the GC-MS method with potential alternatives, supported by representative experimental data.

Introduction to 9-Eicosyne and Analytical Challenges

9-Eicosyne (C₂₀H₃₈) is a long-chain alkyne with a molecular weight of 278.5157 g/mol .[1][2] Its non-polar nature and volatility make Gas Chromatography (GC) an ideal separation technique. However, developing a quantitative method requires a rigorous validation process to ensure the data generated is accurate, precise, and reliable. The validation process establishes that the analytical procedure is suitable for its intended purpose.[3]

GC-MS Method Validation: A Proposed Protocol

2.1. Experimental Protocol: GC-MS

A detailed experimental protocol for the quantitative analysis of 9-Eicosyne using GC-MS is proposed below.

• Instrumentation: An Agilent 7890A GC coupled with a 5975C MSD or an equivalent system is suitable.[4]

• Chromatographic Column: A high-polarity capillary column, such as an Agilent J&W DB-WAXetr (60 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for optimal separation of long-chain unsaturated hydrocarbons.[4]

• Carrier Gas: Helium should be used as the carrier gas at a constant flow rate, for example, 1.2 mL/min.[3]

• Injector: A split/splitless injector operating at 250-300°C is recommended. For trace analysis, a splitless injection is preferable to maximize sensitivity.[3][5]

• Oven Temperature Program: An optimized temperature gradient is crucial for good separation. A suggested program would be:

  • Initial temperature: 70°C, hold for 3 minutes.

  • Ramp 1: Increase to 100°C at 5°C/min, hold for 1 minute.

  • Ramp 2: Increase to 246°C at 120°C/min, hold for 3 minutes.[6]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

  • Ion Source Temperature: 230°C.[5][6]

  • Transfer Line Temperature: 280-300°C.[5][6]

  • Acquisition Mode: For initial identification, a full scan mode is used. For quantification, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode is employed to enhance sensitivity and selectivity.[3][5][7] For 9-Eicosyne, characteristic fragment ions would be selected for monitoring.

2.2. Sample and Standard Preparation

• Solvent: Hexane (B92381) is a suitable solvent for 9-Eicosyne.[6]

• Standard Solutions: A stock solution of 9-Eicosyne is prepared in hexane and serially diluted to create calibration standards over a concentration range of approximately 0.10–10.00 μg/mL.[6]

• Sample Preparation: Samples containing 9-Eicosyne should be dissolved in hexane to a final concentration within the calibration range.[4]

Data Presentation: Validation Parameters

The following tables summarize the expected performance characteristics of a validated GC-MS method for 9-Eicosyne, based on typical data for similar analytes.

Table 1: Linearity and Range

Parameter	Specification
Concentration Range	0.1 - 10.0 µg/mL
Number of Standards	9
Correlation Coefficient (R²)	≥ 0.998

This data is based on typical performance for GC-MS methods for organic compounds.[6]

Table 2: Accuracy and Precision

Parameter	QC Level	Acceptance Criteria
Accuracy	Low, Medium, High	80 - 120% Recovery
Precision (RSD)
- Intra-day	Low, Medium, High	≤ 15%
- Inter-day	Low, Medium, High	≤ 15%

Acceptance criteria are based on ICH guidelines and observed data for similar methods.[6]

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Estimated Value
Limit of Detection (LOD)	~15-25 ng/mL
Limit of Quantification (LOQ)	~25-50 ng/mL

Estimated values are based on reported LOD and LOQ for other organic molecules in complex matrices.[8]

Comparison with Alternative Methods

While GC-MS is a powerful technique for 9-Eicosyne, other methods could potentially be employed. A comparison is provided below.

Table 4: Comparison of Analytical Methods for 9-Eicosyne Quantification

Feature	GC-MS	HPLC-MS/MS
Principle	Separation based on volatility and polarity, mass-based detection.	Separation based on polarity, mass-based detection.
Analyte Suitability	Excellent for volatile and semi-volatile compounds.	Suitable for a wide range of polarities, requires analyte to be soluble in mobile phase.
Sample Preparation	Often requires extraction into a volatile solvent. Derivatization may be needed for polar analytes.	Primarily requires dissolution in a suitable mobile phase and filtration.
Sensitivity	High, especially in SIM or MS/MS mode.	Very high, particularly with tandem mass spectrometry.
Selectivity	High, based on retention time and mass spectrum.	Very high, based on retention time and specific MRM transitions.
Throughput	Moderate, run times can be in the range of 15-30 minutes.	Can be higher, with run times often under 10 minutes.
Cost	Lower initial and operational costs compared to HPLC-MS/MS.	Higher initial and operational costs.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) is a viable alternative, especially for less volatile or thermally labile compounds. For eicosanoids, which are structurally related to 9-Eicosyne, HPLC-MS/MS is a common analytical choice.[9]

Visualizations

Diagram 1: GC-MS Method Validation Workflow

Caption: Workflow for GC-MS method development and validation.

Diagram 2: Comparison of Analytical Techniques

Caption: Comparison of GC-MS and HPLC-MS/MS for 9-Eicosyne analysis.

References

• 1. 9-Eicosyne [webbook.nist.gov]
• 2. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. brieflands.com [brieflands.com]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhancement and validation of a quantitative GC–MS method for the detection of ∆9-THC and THC—COOH in postmortem blood and urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids [ouci.dntb.gov.ua]

A Comparative Analysis of the Antioxidant Activity of 9-Eicosyne and Other Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant activity of 9-Eicosyne with other common fatty acids, including oleic acid, linoleic acid, and palmitic acid. The information is compiled from peer-reviewed studies and presented to aid in research and drug development endeavors. While direct comparative studies on the antioxidant activity of isolated 9-Eicosyne are limited, this guide synthesizes available data to provide a valuable overview.

Executive Summary

The antioxidant potential of fatty acids is a growing area of interest in the scientific community. Unsaturated fatty acids, in general, exhibit greater antioxidant activity than their saturated counterparts. This is attributed to the presence of double and triple bonds in their chemical structures, which can donate electrons to neutralize free radicals. This guide delves into the specifics of 9-Eicosyne, an alkyne fatty acid, and draws comparisons with other key fatty acids based on available research.

Data Presentation: A Comparative Overview

Fatty Acid/Oil	Assay	IC50 / Activity	Source
9-Eicosyne-rich Nigella sativa Oil	DPPH	Lower concentration showed increased scavenging activity
ABTS	Higher scavenging activity at lower concentrations (10 and 20 µg/ml)
Nitric Oxide Scavenging	Increased scavenging activity at lower concentrations
Hydrogen Peroxide Scavenging	Increased scavenging activity at lower concentrations
Total Antioxidant Capacity	Higher scavenging activity compared to ascorbic acid
Oleic Acid (Unsaturated)	DPPH	Generally exhibits moderate antioxidant activity
Linoleic Acid (Unsaturated)	DPPH	Generally exhibits higher antioxidant activity than oleic acid
Palmitic Acid (Saturated)	DPPH	Generally exhibits low to negligible antioxidant activity

Note: IC50 is the concentration of a substance required to inhibit a specific biological or biochemical function by 50%. A lower IC50 value indicates greater antioxidant activity. The data for oleic, linoleic, and palmitic acid are generalized from multiple sources and are intended for comparative context.

Experimental Protocols: Methodologies for Antioxidant Activity Assessment

The following are detailed methodologies for the key experiments commonly used to assess the antioxidant activity of fatty acids.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants.

Principle: DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate an electron or a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The degree of discoloration is proportional to the scavenging activity of the antioxidant.

Protocol:

• Preparation of DPPH solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol (B129727) or ethanol.

• Sample Preparation: The fatty acid or oil sample is dissolved in a suitable solvent to prepare a series of concentrations.

• Reaction: A specific volume of the sample solution is mixed with a fixed volume of the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay is another common method for determining the antioxidant capacity of both hydrophilic and lipophilic substances.

Principle: ABTS is oxidized to its radical cation (ABTS•+) by a strong oxidizing agent, such as potassium persulfate. The ABTS•+ radical has a characteristic blue-green color. In the presence of an antioxidant, the radical cation is reduced back to the colorless neutral form. The extent of decolorization is proportional to the antioxidant's activity.

Protocol:

• Preparation of ABTS•+ solution: A stock solution of ABTS is mixed with potassium persulfate and allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical. The solution is then diluted with a suitable solvent (e.g., ethanol) to a specific absorbance at a particular wavelength (e.g., 734 nm).

• Sample Preparation: The fatty acid or oil sample is dissolved in a suitable solvent to prepare various concentrations.

• Reaction: A small volume of the sample solution is added to a fixed volume of the ABTS•+ solution.

• Incubation: The mixture is incubated at room temperature for a specific time (e.g., 6 minutes).

• Measurement: The absorbance is measured at the specified wavelength (e.g., 734 nm).

• Calculation: The percentage of inhibition is calculated using a similar formula to the DPPH assay.

• IC50 Determination: The IC50 value is determined from the plot of inhibition percentage versus concentration.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Principle: The FRAP reagent contains a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex. At a low pH, antioxidants reduce the ferric complex to the ferrous form, which results in the formation of an intense blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex. The intensity of the blue color is proportional to the antioxidant capacity.

Protocol:

• Preparation of FRAP reagent: The FRAP reagent is prepared by mixing acetate (B1210297) buffer, a solution of TPTZ in HCl, and a solution of FeCl₃·6H₂O.

• Sample Preparation: The fatty acid or oil sample is dissolved in a suitable solvent.

• Reaction: A small volume of the sample solution is mixed with a larger volume of the pre-warmed FRAP reagent.

• Incubation: The mixture is incubated at a specific temperature (e.g., 37°C) for a set time (e.g., 4 minutes).

• Measurement: The absorbance of the blue-colored solution is measured at a specific wavelength (typically around 593 nm).

• Calculation: The antioxidant capacity is determined by comparing the absorbance of the sample with a standard curve prepared using a known antioxidant, such as ferrous sulfate (B86663) or Trolox. The results are often expressed as FRAP values (in µM Fe(II)/g of sample).

Mandatory Visualizations: Signaling Pathways and Experimental Workflow

Below are diagrams illustrating key signaling pathways involved in the antioxidant response and a typical experimental workflow for assessing antioxidant activity.

Caption: Experimental workflow for comparing antioxidant activity.

A Comparative Guide to Assessing the Purity of Synthesized 9-Eicosyne

For researchers, scientists, and drug development professionals, the accurate determination of purity for synthesized compounds is a cornerstone of reliable and reproducible research. This guide provides an objective comparison of key analytical techniques for assessing the purity of 9-Eicosyne, a long-chain internal alkyne. The performance of these methods will be compared with the analysis of a common alternative, the terminal alkyne 1-Eicosyne. This comparison will be supported by illustrative experimental data and detailed methodologies to assist in the selection of the most appropriate analytical strategy for ensuring the quality of these valuable chemical building blocks.

Introduction to Purity Assessment of Long-Chain Alkynes

The synthesis of long-chain alkynes like 9-Eicosyne can introduce various impurities that may affect subsequent reactions and the properties of the final products. Common impurities can include stereoisomers, positional isomers (e.g., other eicosyne isomers), unreacted starting materials, and byproducts from side reactions. For terminal alkynes like 1-Eicosyne, a common side reaction is the Glaser coupling, which results in the formation of a symmetrical 1,3-diyne. Therefore, robust analytical methods are essential to accurately quantify the purity of the synthesized alkyne and identify any contaminants.

Workflow for Alkyne Purity Assessment

A general workflow for the assessment of alkyne purity, from initial screening to detailed quantification, is outlined below. This process ensures a comprehensive evaluation of the synthesized compound.

A logical workflow for the synthesis, purification, and purity analysis of 9-Eicosyne.

Comparison of Analytical Techniques

The selection of an analytical technique for purity determination depends on the physicochemical properties of the alkyne, the nature of potential impurities, the required accuracy, and available instrumentation. The following table summarizes the key performance characteristics of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for the analysis of 9-Eicosyne and 1-Eicosyne.

Analytical Technique	Principle	Typical Purity of 9-Eicosyne (%)	Typical Purity of 1-Eicosyne (%)	Common Impurities Detected	Advantages	Limitations
GC-MS	Separation based on volatility and polarity, with detection by mass spectrometry.	> 99	> 98	Isomers (e.g., 8-Eicosyne, 10-Eicosyne), residual starting materials, shorter and longer chain alkynes. For 1-Eicosyne, also Glaser coupling products.	High separation efficiency for volatile compounds, provides molecular weight and fragmentation data for impurity identification.[1]	High boiling point of long-chain alkynes can be challenging, potential for thermal degradation of sensitive compounds.
HPLC	Separation based on partitioning between a stationary and mobile phase.	> 98	> 97	Non-volatile impurities, oligomers, and polar byproducts. Isomers may co-elute depending on the column and mobile phase.	Suitable for non-volatile or thermally labile compounds, offers a wide range of stationary and mobile phases for method optimization.	Alkynes lack a strong UV chromophore, requiring detectors like Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry for sensitive detection.
qNMR (¹H NMR)	Signal intensity is directly proportional to the number of protons, allowing for quantification against an internal standard of known purity.	98.5 ± 0.5	97.0 ± 0.5	Provides a total purity value, but individual impurities are not separated and must be identified by their specific signals.	Primary analytical method (can be used without a reference standard of the analyte), non-destructive, provides structural information.[2][3][4][5][6]	Lower sensitivity than chromatographic methods, potential for signal overlap in complex mixtures.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is designed for the identification and quantification of volatile impurities in a sample of 9-Eicosyne.

• Instrumentation : A GC system coupled to a mass spectrometer with an electron ionization (EI) source. A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

• Sample Preparation : Prepare a 1 mg/mL solution of 9-Eicosyne in a volatile solvent such as hexane (B92381) or dichloromethane.

• GC Conditions :

  • Injector Temperature : 280 °C

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program :

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: Increase to 300 °C at a rate of 10 °C/min.

    • Final hold: Hold at 300 °C for 10 minutes.

  • Injection Volume : 1 µL (splitless injection).

• MS Conditions :

  • Ion Source Temperature : 230 °C

  • Mass Range : 50-500 amu.

• Data Analysis : Purity is assessed by the area percentage of the main peak in the total ion chromatogram (TIC). The mass spectrum of the main peak should be compared with a reference spectrum to confirm the identity of 9-Eicosyne.

High-Performance Liquid Chromatography (HPLC)

This protocol is suitable for the analysis of 9-Eicosyne and the detection of non-volatile impurities.

• Instrumentation : An HPLC system equipped with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) and an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS).

• Sample Preparation : Prepare a 1 mg/mL solution of 9-Eicosyne in acetonitrile (B52724) or a mixture of acetonitrile and isopropanol.

• HPLC Conditions :

  • Mobile Phase : Isocratic elution with 100% acetonitrile or a gradient with acetonitrile and water.

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30 °C.

  • Injection Volume : 10 µL.

• Data Analysis : The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

This protocol describes the determination of the absolute purity of 9-Eicosyne using an internal standard.

• Instrumentation : A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation :

  • Accurately weigh about 10 mg of the 9-Eicosyne sample into a clean vial.

  • Accurately weigh about 5 mg of a high-purity internal standard (e.g., maleic acid or 1,3,5-trimethoxybenzene) and add it to the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃) and transfer to an NMR tube.

• NMR Data Acquisition :

  • Acquire a ¹H NMR spectrum with a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full signal relaxation for accurate integration.

• Data Analysis :

  • Integrate a well-resolved signal of 9-Eicosyne (e.g., the triplet of the terminal methyl groups) and a signal of the internal standard.

  • Calculate the purity of 9-Eicosyne using the following formula:

    Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • sample = 9-Eicosyne

    • IS = Internal Standard

Conclusion

A multi-technique approach is recommended for a comprehensive and robust assessment of the purity of synthesized 9-Eicosyne. GC-MS is excellent for identifying and quantifying volatile impurities, particularly isomers. HPLC is well-suited for detecting non-volatile byproducts. qNMR stands out for its ability to provide a direct, absolute measure of purity without the need for a specific reference standard of the analyte, making it a powerful tool for the certification of chemical standards.[2][3][4][5][6] By employing these complementary techniques, researchers can ensure the quality and reliability of their synthesized long-chain alkynes for use in further scientific endeavors.

References

• 1. 9-eicosyne, 71899-38-2 [thegoodscentscompany.com]
• 2. spectrabase.com [spectrabase.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubsapp.acs.org [pubsapp.acs.org]
• 6. scribd.com [scribd.com]

A Comparative Guide to the Metabolic Fate of 9-Eicosyne and its Alkene Analog, Eicosene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic fate of 9-eicosyne, a C20 fatty acid analog containing a triple bond, and its corresponding alkene analog, 9-eicosene (B13977957), which possesses a double bond. Understanding the metabolic similarities and differences between these two molecules is crucial for their application in drug development and as biochemical probes. This comparison is based on established principles of fatty acid metabolism, including the roles of beta-oxidation, omega-oxidation, and cytochrome P450 (CYP450) enzymatic pathways.

Executive Summary

The presence of an internal triple bond in 9-eicosyne is predicted to significantly alter its metabolism compared to the double bond in 9-eicosene. While both are likely substrates for initial metabolic activation, 9-eicosyne is expected to be a poorer substrate for, and a potential inhibitor of, key metabolic enzymes, particularly those involved in beta-oxidation and CYP450-mediated oxidation. This can lead to different metabolite profiles and potential mechanism-based inactivation of enzymes by 9-eicosyne.

Comparative Metabolic Pathways

The metabolic fates of 9-eicosyne and 9-eicosene are primarily governed by three key pathways:

• Beta-Oxidation: The primary pathway for fatty acid catabolism, occurring in the mitochondria.[1][2]

• Omega-Oxidation: An alternative pathway that occurs in the endoplasmic reticulum, involving oxidation at the terminal methyl group.[3][4]

• Cytochrome P450 (CYP450) Monooxygenase System: Located in the endoplasmic reticulum, these enzymes can hydroxylate or epoxidize unsaturated fatty acids.[5][6]

The following diagram illustrates the predicted divergence in the metabolic pathways of 9-eicosyne and 9-eicosene.

Figure 1. Predicted metabolic pathways of 9-Eicosyne vs. 9-Eicosene.

Quantitative Data Summary

Metabolic Parameter	9-Eicosyne (Predicted)	9-Eicosene (Predicted)	Rationale
Rate of Beta-Oxidation	Low to negligible	Moderate to high	The triple bond in 9-eicosyne is a poor substrate for the enzymes of the beta-oxidation spiral and may act as an inhibitor.[1][7]
CYP450-mediated Oxidation	Substrate, potential for mechanism-based inhibition	Substrate	The triple bond can be oxidized by CYP450s to form reactive intermediates like ketenes, which can covalently modify and inactivate the enzyme.[8] Alkenes are readily oxidized to epoxides or hydroxylated.[9]
Omega-Oxidation	Likely substrate	Likely substrate	Omega-oxidation acts on the terminal methyl group and is less likely to be affected by the internal unsaturation, though overall pathway flux may be altered by inhibition of other pathways.[3][4]
Major Metabolites	Chain-shortened alkyne fragments (if any beta-oxidation occurs), hydroxylated derivatives, dicarboxylic acids (from omega-oxidation).	Chain-shortened alkene fragments, epoxides, diols, hydroxylated derivatives, dicarboxylic acids.	Reflects the differing efficiencies of the primary metabolic pathways.
Enzyme Inhibition Potential	High (especially for CYP450s and potentially beta-oxidation enzymes)	Low to moderate	Reactive intermediates from alkyne oxidation can lead to irreversible enzyme inactivation.[8]

Experimental Protocols

To empirically determine and compare the metabolic fates of 9-eicosyne and 9-eicosene, the following experimental protocols would be employed:

Protocol 1: In Vitro Metabolism using Liver Microsomes

This protocol assesses the metabolism by CYP450 enzymes present in the endoplasmic reticulum of liver cells.

1. Incubation:

• Prepare a reaction mixture containing liver microsomes (e.g., from human or rat), a NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase), and either 9-eicosyne or 9-eicosene in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).
• Initiate the reaction by adding the substrate (9-eicosyne or 9-eicosene).
• Incubate at 37°C for a specified time course (e.g., 0, 15, 30, 60 minutes).
• Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile (B52724) or methanol).

2. Sample Preparation:

• Centrifuge the terminated reaction mixture to pellet the protein.
• Collect the supernatant containing the metabolites.
• The sample may require derivatization (e.g., methylation to form fatty acid methyl esters - FAMEs) for GC-MS analysis to increase volatility.[10]

3. Analytical Detection:

• Analyze the samples using Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the parent compound and its metabolites.[11][12][13]

Protocol 2: In Vitro Beta-Oxidation using Isolated Mitochondria

This protocol evaluates the competency of the compounds to undergo beta-oxidation.

1. Incubation:

• Isolate mitochondria from liver or heart tissue.
• Prepare a reaction mixture containing the isolated mitochondria, cofactors for beta-oxidation (e.g., ATP, coenzyme A, L-carnitine, NAD+, FAD), and either 9-eicosyne or 9-eicosene.
• Incubate at 37°C.

2. Measurement of Beta-Oxidation Rate:

• Monitor the rate of oxygen consumption using a high-resolution respirometer.
• Alternatively, measure the production of chain-shortened acyl-CoAs and acetyl-CoA over time using LC-MS.

Protocol 3: Cell-Based Metabolism Assay

This protocol examines the metabolism in a more physiologically relevant context.

1. Cell Culture and Treatment:

• Culture a suitable cell line (e.g., HepG2 hepatocytes).
• Treat the cells with either 9-eicosyne or 9-eicosene complexed to bovine serum albumin (BSA) in the culture medium.[14]
• Incubate for a desired period (e.g., 24 hours).

2. Extraction and Analysis:

• Harvest the cells and the culture medium separately.
• Extract lipids from both the cells and the medium using a method like the Folch or Bligh-Dyer extraction.[10]
• Analyze the lipid extracts by LC-MS or GC-MS to identify intracellular and extracellular metabolites.[15][16]

Mandatory Visualization: Experimental Workflow

The following diagram outlines the general experimental workflow for comparing the metabolism of 9-eicosyne and 9-eicosene.

Figure 2. General experimental workflow for metabolic comparison.

Conclusion

The introduction of a triple bond in 9-eicosyne in place of a double bond in 9-eicosene is predicted to have a profound impact on its metabolic fate. 9-Eicosyne is likely to be metabolized more slowly via beta-oxidation and may act as a mechanism-based inhibitor of CYP450 enzymes. In contrast, 9-eicosene is expected to be more readily metabolized through both beta-oxidation and CYP450-mediated pathways to form a variety of oxidized products. These predicted differences highlight the importance of empirical studies, using the protocols outlined herein, to fully elucidate the metabolic profiles of these and other alkyne-containing fatty acid analogs for their safe and effective use in research and drug development.

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. microbenotes.com [microbenotes.com]
• 3. Omega oxidation - Wikipedia [en.wikipedia.org]
• 4. microbenotes.com [microbenotes.com]
• 5. researchgate.net [researchgate.net]
• 6. thibodeauxlab.com [thibodeauxlab.com]
• 7. aocs.org [aocs.org]
• 8. Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolic transformation of halogenated and other alkenes--a theoretical approach. Estimation of metabolic reactivities for in vivo conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 13. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. jfda-online.com [jfda-online.com]
• 16. researchgate.net [researchgate.net]

Validating the Incorporation of 9-Eicosyne into Cellular Lipids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of methods to validate the incorporation of 9-Eicosyne, a valuable alkyne-tagged fatty acid analog, into cellular lipids. We offer an objective comparison with alternative metabolic probes, supported by experimental data, and provide detailed protocols for key validation techniques.

Introduction to 9-Eicosyne as a Metabolic Probe

9-Eicosyne is an analog of the monounsaturated fatty acid eicosenoic acid, featuring a terminal alkyne group. This small, bioorthogonal handle allows for the tracking and visualization of fatty acid metabolism and incorporation into various lipid species without significantly perturbing cellular processes. The alkyne group serves as a versatile tag for "click chemistry" reactions or direct detection by advanced imaging techniques, enabling researchers to study lipid dynamics in health and disease.

Comparison of 9-Eicosyne with Alternative Lipid Probes

The choice of a metabolic lipid probe depends on the specific research question, the biological system, and the analytical method employed. While 9-Eicosyne is a powerful tool, several alternatives exist, each with its own set of advantages and limitations.

Alternative Probes:

• 17-Octadecynoic Acid (17-ODYA): A widely used C18 alkynyl fatty acid analog of stearic acid.

• 13-Tetradecynoic Acid (13-TDYA): A shorter, C14 alkynyl analog of myristic acid.

• Stable Isotope-Labeled Fatty Acids (e.g., ¹³C- or D-labeled): These probes are metabolically very similar to their natural counterparts and are primarily detected by mass spectrometry.

• Fluorescently Labeled Fatty Acids (e.g., BODIPY-FAs): These probes contain a bulky fluorophore, which can alter their metabolic processing and subcellular localization.

Key Performance Comparison:

Feature	9-Eicosyne	17-Octadecynoic Acid	13-Tetradecynoic Acid	Stable Isotope-Labeled FAs	Fluorescently Labeled FAs
Structure	C20, terminal alkyne	C18, terminal alkyne	C14, terminal alkyne	Isotopically labeled	Bulky fluorescent tag
Detection Methods	Click Chemistry (Fluorescence, MS), SRS Microscopy	Click Chemistry (Fluorescence, MS), SRS Microscopy	Click Chemistry (Fluorescence, MS), SRS Microscopy	Mass Spectrometry	Fluorescence Microscopy
Cellular Uptake	Efficient, enhanced by saponification and BSA conjugation[1]	Efficient, enhanced by saponification and BSA conjugation[1]	Lower uptake compared to longer-chain analogs[2]	Mimics natural fatty acid uptake	Can be altered by the fluorescent tag
Metabolic Perturbation	Minimal	Minimal	Minimal	Very low	High potential for perturbation
Versatility	High (imaging and MS)	High (imaging and MS)	High (imaging and MS)	Limited to MS	Limited to fluorescence imaging
Background Signal	Low with click chemistry[3]	Low with click chemistry[3]	Low with click chemistry[3]	High natural background	Potential for autofluorescence

Supporting Experimental Data:

A study comparing the intracellular uptake of different alkyne-tagged fatty acids in HEK293T cells using Raman spectroscopy demonstrated that longer-chain fatty acids are incorporated more efficiently. The relative uptake showed a 1.5-fold increase for a C16 analog and a 1.9-fold increase for a C18 analog (like 17-ODYA) compared to a C14 analog (like 13-TDYA)[2]. Furthermore, the efficiency of cellular incorporation of longer-chain fatty acid analogs like 17-ODYA can be significantly increased by saponification and delivery with BSA[1]. While direct comparative data for 9-Eicosyne was not available in the reviewed literature, its structure as a C20 fatty acid suggests its uptake efficiency would be comparable to or greater than the C18 analog.

Experimental Protocols for Validating 9-Eicosyne Incorporation

Three primary methods are used to validate the incorporation of 9-Eicosyne into cellular lipids: Fluorescence Microscopy via Click Chemistry, Mass Spectrometry, and Stimulated Raman Scattering (SRS) Microscopy.

Fluorescence Microscopy via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This method involves the metabolic labeling of cells with 9-Eicosyne, followed by fixation, permeabilization, and a "click" reaction to attach a fluorescent azide (B81097) probe to the incorporated alkyne tag.

Detailed Protocol:

• Cell Culture and Labeling:

  • Plate cells on glass coverslips in a multi-well plate and culture under standard conditions.

  • Prepare a stock solution of 9-Eicosyne in DMSO. For enhanced delivery of this long-chain fatty acid, saponify by incubating with KOH and complex with fatty acid-free Bovine Serum Albumin (BSA)[1].

  • Incubate cells with the 9-Eicosyne-BSA conjugate (typically 25-100 µM) in serum-free or delipidated serum-containing medium for 4-24 hours[1].

• Fixation and Permeabilization:

  • Wash cells three times with phosphate-buffered saline (PBS).

  • Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash cells three times with PBS.

  • Permeabilize cells with 0.1% Triton X-100 or 0.5% saponin (B1150181) in PBS for 10-15 minutes.

  • Wash cells three times with PBS.

• Click Reaction:

  • Prepare a fresh click reaction cocktail containing:

    • Fluorescent azide (e.g., Alexa Fluor 488 Azide)

    • Copper(II) sulfate (B86663) (CuSO₄)

    • Copper ligand (e.g., TBTA)

    • Reducing agent (e.g., sodium ascorbate)

  • Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.

  • Wash the cells three times with PBS.

• Imaging:

  • (Optional) Counterstain nuclei with a DNA dye like DAPI.

  • Mount the coverslips on microscope slides with an appropriate mounting medium.

  • Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Fluorescence microscopy workflow for 9-Eicosyne detection.

Mass Spectrometry-Based Lipidomics

Mass spectrometry (MS) allows for the identification and quantification of specific lipid species that have incorporated 9-Eicosyne. This is typically achieved by detecting the mass shift introduced by the alkyne-tagged fatty acid.

Detailed Protocol:

• Cell Culture and Labeling:

  • Culture and label cells with 9-Eicosyne as described in the fluorescence microscopy protocol.

• Lipid Extraction:

  • Harvest the cells and perform lipid extraction using a standard method such as the Bligh-Dyer or Folch extraction[4].

• Optional: Click Chemistry Derivatization:

  • To enhance detection and enable multiplexing, the extracted lipids can be subjected to a click reaction with an azide-containing reporter tag that imparts a permanent positive charge and a specific mass shift[4].

• LC-MS/MS Analysis:

  • Resuspend the lipid extract in an appropriate solvent for liquid chromatography-mass spectrometry (LC-MS).

  • Separate the lipid species using reverse-phase liquid chromatography.

  • Analyze the eluting lipids using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in both positive and negative ion modes.

  • Identify 9-Eicosyne-containing lipids by searching for their predicted exact masses.

  • Confirm the identity of the labeled lipids using tandem mass spectrometry (MS/MS) to fragment the parent ions and identify characteristic fragments.

Mass spectrometry workflow for 9-Eicosyne-labeled lipids.

Stimulated Raman Scattering (SRS) Microscopy

SRS microscopy is a label-free imaging technique that can directly detect the vibrational signature of the alkyne bond in 9-Eicosyne, which has a unique Raman peak in a region of the cellular spectrum that is relatively silent.

Detailed Protocol:

• Cell Culture and Labeling:

  • Culture and label live cells with 9-Eicosyne as described in the fluorescence microscopy protocol.

  • For SRS imaging, cells are typically grown on glass-bottom dishes.

• Sample Preparation for Imaging:

  • Wash the cells with fresh culture medium or PBS immediately before imaging.

  • No fixation or permeabilization is required for live-cell imaging.

• SRS Microscopy Imaging:

  • Use an SRS microscope equipped with two picosecond lasers (pump and Stokes beams).

  • Tune the frequency difference between the pump and Stokes lasers to match the vibrational frequency of the alkyne bond (approximately 2100-2200 cm⁻¹).

  • Acquire images by scanning the laser focus across the sample. The intensity of the SRS signal is proportional to the concentration of 9-Eicosyne-labeled lipids.

Stimulated Raman Scattering (SRS) microscopy workflow.

Conclusion

Validating the incorporation of 9-Eicosyne into cellular lipids is crucial for the accurate interpretation of experimental results. The choice of validation method will depend on the specific experimental goals. Fluorescence microscopy provides excellent spatial resolution for visualizing the subcellular localization of labeled lipids. Mass spectrometry offers detailed molecular information, allowing for the identification and quantification of specific lipid species incorporating 9-Eicosyne. SRS microscopy provides a powerful approach for label-free, live-cell imaging of alkyne-tagged molecules. By carefully selecting the appropriate probe and validation method, researchers can gain valuable insights into the complex and dynamic world of lipid metabolism.

References

• 1. Optimized Incorporation of Alkynyl Fatty Acid Analogs for the Detection of Fatty Acylated Proteins using Click Chemistry [jove.com]
• 2. Tracking intracellular uptake and localisation of alkyne tagged fatty acids using Raman spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Labeling with an Alkyne-modified Isoprenoid Analog Facilitates Imaging and Quantification of the Prenylome in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Specificity of 9-Eicosyne as a Chemical Probe: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise identification of a chemical probe's cellular targets is paramount to its utility. This guide provides an objective comparison of 9-Eicosyne, a representative long-chain internal alkyne fatty acid probe, with alternative probes used in the study of protein acylation and fatty acid metabolism. The information presented is based on available experimental data for analogous probes, as specific literature on 9-Eicosyne is limited.

Introduction to 9-Eicosyne and Alkyne-Based Chemical Probes

9-Eicosyne is a 20-carbon fatty acid containing an internal alkyne group. Like other fatty acid analogs, it is designed to be metabolically incorporated into cells and utilized in processes such as protein acylation. The alkyne functional group serves as a bioorthogonal handle, allowing for the subsequent attachment of reporter tags (e.g., fluorophores or biotin) via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry". This enables the visualization and identification of proteins that have been modified by the fatty acid probe.

The specificity of such probes is crucial; ideally, they should only label the intended protein targets without exhibiting significant off-target effects. However, the cellular metabolism of these probes can lead to their incorporation into various pathways, potentially resulting in the labeling of proteins unrelated to the process under investigation.

Comparison of 9-Eicosyne with Alternative Probes

The performance of 9-Eicosyne as a chemical probe can be benchmarked against other commonly used fatty acid analogs. The primary alternatives include terminal alkyne fatty acids and azide-functionalized fatty acids.

Probe Type	Chemical Structure Example	Primary Application	Known On-Target Activity	Potential Off-Target Pathways
Internal Alkyne Fatty Acid	9-Eicosyne	Protein Acylation, Fatty Acid Metabolism	Incorporation into acylated proteins.	β-oxidation and other fatty acid metabolic pathways.
Terminal Alkyne Fatty Acid	17-Octadecynoic Acid (17-ODYA)	Protein S-palmitoylation	Preferentially incorporated by palmitoyl (B13399708) acyltransferases (PATs).[1]	Can undergo β-oxidation, leading to labeling of metabolic enzymes.[1]
Azide-Functionalized Fatty Acid	15-Azidopentadecanoic Acid (C15-az)	Protein Palmitoylation	Extensively used to identify palmitoylated proteins.[2]	Can be incorporated into various lipid species.

Experimental Data on Probe Specificity

A common experimental approach involves treating cells with the fatty acid probe, followed by cell lysis, click chemistry with a biotin-azide tag, streptavidin enrichment of labeled proteins, and identification by mass spectrometry. To assess specificity, a competition experiment can be performed where cells are co-incubated with the probe and a known inhibitor of the target pathway (e.g., 2-bromopalmitate for palmitoylation).

Probe	Cell Line	Key Labeled Proteins (Examples)	Off-Target Proteins Identified (Examples)	Reference
ω-Alkynyl-palmitate	COS-7	EGFP-H-Ras, EGFP-N-Ras	Proteins involved in fatty acid metabolism	[3]
17-Octadecynoic Acid (17-ODYA)	HEK293T	S-acylated proteins	Fatty acid metabolic enzymes	[4]
15-Azidopentadecanoic Acid (C15-az)	Various	218 proteins acylated with C16:0	Not explicitly detailed	[2]

Experimental Protocols

General Protocol for Metabolic Labeling with Alkyne Fatty Acid Probes

This protocol is a general guideline and should be optimized for the specific cell line and experimental conditions.

• Cell Culture: Plate cells at an appropriate density and allow them to adhere overnight.

• Probe Preparation: Prepare a stock solution of the alkyne fatty acid probe (e.g., 9-Eicosyne) in a suitable solvent like DMSO.

• Metabolic Labeling: On the day of the experiment, replace the cell culture medium with fresh medium containing the alkyne fatty acid probe at the desired final concentration (typically in the low micromolar range). Incubate for a period ranging from a few hours to overnight, depending on the cellular process being studied.

• Cell Lysis: After incubation, wash the cells with PBS and lyse them in a buffer compatible with click chemistry (e.g., RIPA buffer with protease inhibitors).

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method like the BCA assay.

Click Chemistry Reaction for Biotin Tagging

• Reaction Mix Preparation: To the cell lysate, add the following components in order: biotin-azide, TCEP (tris(2-carboxyethyl)phosphine), TBTA (tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine), and copper(II) sulfate.

• Incubation: Gently vortex the reaction mixture and incubate at room temperature for 1-2 hours.

• Protein Precipitation: Precipitate the proteins by adding methanol, chloroform, and water. Centrifuge to pellet the proteins.

• Protein Solubilization: Resuspend the protein pellet in a buffer containing SDS.

Enrichment and Identification of Labeled Proteins

• Streptavidin Affinity Purification: Incubate the solubilized proteins with streptavidin-agarose beads to capture the biotinylated proteins.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Mass Spectrometry Analysis: Analyze the eluted proteins by LC-MS/MS to identify the labeled proteins.

Visualizations

Caption: Experimental workflow for identifying protein targets of 9-Eicosyne.

Caption: Potential metabolic pathways of 9-Eicosyne leading to on- and off-target labeling.

References

• 1. researchgate.net [researchgate.net]
• 2. Competition for cysteine acylation by C16:0 and C18:0 derived lipids is a global phenomenon in the proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid and selective detection of fatty acylated proteins using ω-alkynyl-fatty acids and click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimized Incorporation of Alkynyl Fatty Acid Analogs for the Detection of Fatty Acylated Proteins using Click Chemistry [jove.com]

comparing the efficacy of different 9-Eicosyne extraction methods

A Comparative Guide to 9-Eicosyne Extraction Methodologies

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate extraction method is paramount in achieving high-purity and high-yield 9-Eicosyne, a long-chain internal alkyne with potential applications in various research and development fields. This guide provides a comparative analysis of common and advanced extraction techniques, supported by experimental data, to aid in the selection of the most suitable method for your specific needs.

Comparison of 9-Eicosyne Extraction Methods

The efficacy of an extraction method is determined by several key parameters, including yield, purity of the final product, extraction time, and consumption of solvents. Below is a summary of quantitative data for four distinct extraction methods.

Method	Typical Yield (%)	Extraction Time	Solvent Consumption	Key Advantages	Considerations
Soxhlet Extraction	High (can be >80% of total lipids)	8 - 24 hours	High	Well-established, high extraction efficiency.	Time-consuming, large solvent volume, potential for thermal degradation of target compounds.
Ultrasound-Assisted Extraction (UAE)	High (comparable to Soxhlet)	10 - 60 minutes	Moderate	Rapid, reduced solvent and energy consumption, improved mass transfer.	Requires specialized equipment, optimization of parameters is crucial.
Microwave-Assisted Extraction (MAE)	High (can exceed Soxhlet)	5 - 30 minutes	Low to Moderate	Extremely fast, reduced solvent use, high efficiency.	Requires microwave-transparent vessels, potential for localized heating.
Supercritical Fluid Extraction (SFE)	Variable (dependent on parameters)	1 - 4 hours	None (uses CO2)	"Green" technology, high purity extract, tunable selectivity.	High initial equipment cost, requires high pressure.

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are generalized and may require optimization for specific plant matrices and desired purity levels of 9-Eicosyne.

Soxhlet Extraction Protocol

This traditional method is effective for extracting lipids from solid materials.

Materials:

• Dried and ground seed material (e.g., Nigella sativa seeds)

• Soxhlet extractor apparatus

• Heating mantle

• Round-bottom flask

• Condenser

• Cellulose (B213188) extraction thimble

• n-Hexane (or other suitable non-polar solvent)

• Rotary evaporator

Procedure:

• A known quantity of the finely ground seed material is placed into a cellulose thimble.

• The thimble is placed in the Soxhlet extraction chamber.

• The round-bottom flask is filled with n-hexane to approximately two-thirds of its volume.

• The Soxhlet apparatus is assembled with the flask on the heating mantle and the condenser on top.

• The solvent is heated to its boiling point. The solvent vapor travels up the distillation arm and into the condenser, where it condenses and drips into the thimble containing the sample.

• The warm solvent fills the thimble and extracts the lipids.

• When the solvent reaches the top of the siphon arm, it is siphoned back into the round-bottom flask, carrying the extracted lipids with it.

• This cycle is repeated for 8-24 hours to ensure complete extraction.

• After extraction, the solvent is removed from the extract using a rotary evaporator to yield the crude lipid extract containing 9-Eicosyne.

Ultrasound-Assisted Extraction (UAE) Protocol

UAE utilizes acoustic cavitation to disrupt cell walls and enhance mass transfer.

Materials:

• Dried and ground seed material

• Ultrasonic bath or probe sonicator

• Beaker or extraction vessel

• Solvent (e.g., hexane:isopropanol mixture)

• Filtration apparatus

• Rotary evaporator

Procedure:

• A specific amount of the ground seed material is suspended in the extraction solvent in a beaker. A common solid-to-solvent ratio is 1:10 to 1:20 (w/v).

• The beaker is placed in an ultrasonic bath or the probe of a sonicator is immersed in the mixture.

• Ultrasonication is applied at a specific frequency (e.g., 20-40 kHz) and power for a predetermined time (e.g., 10-60 minutes). The temperature of the system is often controlled.

• During sonication, the acoustic waves create cavitation bubbles which collapse violently, causing cell disruption and release of intracellular contents into the solvent.

• After the extraction period, the mixture is filtered to separate the solid residue from the liquid extract.

• The solvent is evaporated from the filtrate using a rotary evaporator to obtain the crude extract.

Microwave-Assisted Extraction (MAE) Protocol

MAE employs microwave energy to heat the solvent and sample, accelerating the extraction process.

Materials:

• Dried and ground seed material

• Microwave extraction system with a vessel

• Solvent (e.g., ethanol (B145695) or hexane)

• Filtration apparatus

• Rotary evaporator

Procedure:

• The ground seed material is mixed with the extraction solvent in a microwave-safe extraction vessel.

• The vessel is sealed and placed inside the microwave extractor.

• Microwave irradiation is applied at a set power (e.g., 300-800 W) and for a short duration (e.g., 5-30 minutes). The temperature and pressure inside the vessel are monitored and controlled.

• The microwave energy rapidly heats the solvent and the moisture within the plant cells, causing a buildup of pressure that ruptures the cell walls, releasing the target compounds into the solvent.

• After extraction, the vessel is cooled, and the contents are filtered.

• The solvent is removed from the extract via rotary evaporation.

Supercritical Fluid Extraction (SFE) Protocol

SFE uses a supercritical fluid, typically carbon dioxide, as the extraction solvent.

Materials:

• Dried and ground seed material

• Supercritical fluid extractor

• High-pressure CO2 source

• Co-solvent (optional, e.g., ethanol)

• Collection vessel

Procedure:

• The ground seed material is packed into the extraction vessel of the SFE system.

• Liquid CO2 is pumped to a high pressure, typically above its critical point (73.8 bar), and heated to a temperature above its critical temperature (31.1 °C).

• The supercritical CO2 is then passed through the extraction vessel. Its solvating power can be finely tuned by adjusting the pressure and temperature. A co-solvent like ethanol can be added to the CO2 stream to modify its polarity and enhance the extraction of certain compounds.

• The supercritical fluid, now containing the dissolved lipids, flows into a separator vessel where the pressure is reduced.

• This pressure drop causes the CO2 to return to a gaseous state, losing its solvating power and precipitating the extracted oil.

• The gaseous CO2 is then recycled, and the solvent-free extract is collected from the separator.

Visualizing the Extraction Workflows

The following diagrams illustrate the general workflows for the described extraction methods.

Soxhlet Extraction Workflow

Comparative Biological Effects of 9-Eicosyne and its Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological effects of 9-Eicosyne and its derivatives. Due to a scarcity of publicly available data directly comparing 9-Eicosyne with its specific derivatives, this document leverages available research on analogous long-chain alkynoic fatty acids to illustrate comparative methodologies and potential biological activities. The experimental protocols and signaling pathway diagrams provided are foundational for evaluating the anti-inflammatory and cytotoxic potential of these compounds.

Introduction to 9-Eicosyne and its Potential as a Bioactive Molecule

9-Eicosyne is a 20-carbon fatty acid characterized by a triple bond at the ninth carbon. This alkynyl functionality imparts unique chemical properties that make it and its derivatives interesting candidates for biological investigation. The triple bond can influence the molecule's shape, rigidity, and electronic properties, potentially leading to specific interactions with biological targets. Research into long-chain alkynoic fatty acids suggests a range of biological activities, including antimicrobial and cytotoxic effects. Modifications to the parent 9-Eicosyne molecule, such as altering the chain length, introducing additional unsaturation, or modifying the carboxylic acid head group, could significantly modulate its biological profile.

Comparative Analysis of Biological Activity: An Exemplar with Alkynoic Fatty Acids

While specific comparative data for 9-Eicosyne derivatives is limited, studies on other alkynoic fatty acids provide a framework for understanding potential structure-activity relationships. Research has shown that the position of the triple bond and the overall chain length are critical determinants of antibacterial activity.

For instance, studies on a series of 2-alkynoic fatty acids have demonstrated potent activity against various bacterial strains, including multidrug-resistant ones. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of various 2-alkynoic fatty acids against Staphylococcus aureus, illustrating the impact of chain length on antibacterial efficacy.

Compound Name	Carbon Chain Length	Minimum Inhibitory Concentration (MIC) against S. aureus (µg/mL)[1][2]
2-Decynoic acid	10	>125
2-Dodecynoic acid	12	62.5
2-Tetradecynoic acid	14	31.3
2-Hexadecynoic acid	16	15.6
2-Octadecynoic acid	18	31.3

These data suggest that a chain length of 16 carbons is optimal for antibacterial activity in this series. Such quantitative comparisons are crucial for identifying lead compounds for further development.

Furthermore, studies have indicated that modifications to the carboxylic acid group of alkynoic acids can significantly reduce their toxicity against eukaryotic cells, a critical consideration in drug development[3].

Key Signaling Pathways in Inflammation

The anti-inflammatory effects of fatty acid derivatives are often mediated through the modulation of key signaling pathways. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central to the inflammatory response, regulating the expression of pro-inflammatory cytokines and enzymes. While direct evidence for the effect of 9-Eicosyne on these pathways is not yet available, they represent primary targets for investigation.

NF-κB Signaling Pathway in Inflammation.

General MAPK Signaling Cascade.

Experimental Protocols

To facilitate further research into the biological effects of 9-Eicosyne and its derivatives, detailed methodologies for key in vitro assays are provided below.

Protocol 1: In Vitro Anti-inflammatory Activity Assessment

This protocol outlines the procedure for evaluating the anti-inflammatory potential of test compounds by measuring their ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

• Cell Culture: Maintain RAW 264.7 macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Prepare stock solutions of 9-Eicosyne and its derivatives in a suitable solvent (e.g., DMSO). Dilute the compounds to various concentrations in serum-free DMEM. Pre-treat the cells with the test compounds for 1 hour.

• LPS Stimulation: Following pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include a vehicle control group (no compound, with LPS) and a negative control group (no compound, no LPS).

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect 50 µL of cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the percentage of NO inhibition relative to the LPS-stimulated vehicle control.

Protocol 2: Cytotoxicity Assay (MTT Assay)

This assay determines the effect of the test compounds on cell viability, ensuring that any observed anti-inflammatory effects are not due to cytotoxicity.

• Cell Culture and Treatment: Follow steps 1-3 from Protocol 1.

• Incubation: Incubate the cells with the test compounds for 24-48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Cell Viability Calculation: Express cell viability as a percentage relative to the untreated control cells.

The workflow for these experimental protocols can be visualized as follows:

Workflow for In Vitro Biological Evaluation.

Conclusion and Future Directions

While direct comparative data on the biological effects of 9-Eicosyne and its derivatives are currently lacking in the public domain, the study of analogous alkynoic fatty acids provides a strong rationale for their investigation as potentially bioactive molecules. The provided experimental protocols and signaling pathway diagrams offer a foundational framework for researchers to systematically evaluate these compounds. Future research should focus on the synthesis of a library of 9-Eicosyne derivatives and their subsequent screening for anti-inflammatory and cytotoxic activities. Such studies will be instrumental in elucidating structure-activity relationships and identifying promising candidates for further therapeutic development.

References

• 1. Antibacterial activity of 2-alkynoic fatty acids against multidrug resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial activity of 2-alkynoic fatty acids against multidrug-resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological activity of alkynoic acids derivatives against mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 9-Eicosyne: A Comparative Guide to Optimal Storage Conditions

For Researchers, Scientists, and Drug Development Professionals

9-Eicosyne, a long-chain internal alkyne, is a valuable building block in organic synthesis, finding applications in the development of novel therapeutics and complex molecular architectures. The stability of this compound is paramount to ensure the integrity of experimental outcomes and the quality of synthesized products. This guide provides a comprehensive comparison of 9-Eicosyne's stability under various storage conditions, supported by established experimental protocols for stability assessment.

Comparative Stability Analysis

While specific long-term stability data for 9-Eicosyne is not extensively published, the following table summarizes the expected stability based on the known reactivity of long-chain internal alkynes. These projections are grounded in the principles of organic chemistry, where factors like temperature, oxygen, and light can influence the degradation of unsaturated hydrocarbons. For the purpose of this guide, "stability" is defined as the percentage of 9-Eicosyne remaining after a six-month period.

Storage Condition	Temperature	Atmosphere	Light Exposure	Expected Purity (%)	Potential Degradation Products
Optimal	2-8°C	Inert (Argon/Nitrogen)	Dark	>99%	Minimal to none
Sub-optimal A	2-8°C	Air	Dark	98-99%	9,10-Eicosanedione, other oxidation products
Sub-optimal B	Room Temperature (~25°C)	Inert (Argon/Nitrogen)	Dark	97-98%	Isomers (e.g., 8-Eicosyne, 10-Eicosyne)
Sub-optimal C	Room Temperature (~25°C)	Air	Dark	95-97%	9,10-Eicosanedione, oxidative cleavage products (e.g., nonanoic acid, undecanoic acid)
Degradative	Room Temperature (~25°C)	Air	Ambient Light	<95%	9,10-Eicosanedione, oxidative cleavage products, potential photo-oxidation byproducts

Factors Influencing Alkyne Stability

The stability of 9-Eicosyne is influenced by several external factors that can initiate degradation pathways. Understanding these relationships is key to preventing sample degradation.

Caption: Logical flow of factors contributing to the degradation of 9-Eicosyne.

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of 9-Eicosyne, a robust analytical methodology is required. Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred technique for its ability to separate volatile compounds and provide structural information for impurity identification.

Experimental Workflow for Stability Testing

Caption: Step-by-step process for evaluating the stability of 9-Eicosyne.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol details the GC-MS method for the analysis of 9-Eicosyne and its potential degradation products.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 9-Eicosyne sample.

• Dissolve the sample in 1 mL of high-purity hexane (B92381) to create a 10 mg/mL stock solution.

• Further dilute the stock solution to a final concentration of 1 mg/mL with hexane for injection.

2. GC-MS Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC System (or equivalent)
Mass Spectrometer	Agilent 5977A MSD (or equivalent)
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Inlet Temperature	280°C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temperature 100°C, hold for 2 min, ramp at 15°C/min to 300°C, hold for 5 min
MS Source Temp	230°C
MS Quad Temp	150°C
Scan Range	40-500 m/z

3. Data Analysis:

• The purity of 9-Eicosyne is determined by calculating the relative peak area percentage from the total ion chromatogram (TIC).

• Identification of impurities is achieved by comparing their mass spectra with a reference library (e.g., NIST) and known fragmentation patterns of similar compounds.

Comparison with Alternatives

While other long-chain alkynes could be considered as alternatives, 9-Eicosyne's symmetrical internal alkyne structure generally imparts greater stability compared to terminal alkynes of similar chain length (e.g., 1-Eicosyne). Internal alkynes are less prone to deprotonation and subsequent reactions that can occur at the acidic terminal proton of a 1-alkyne. The stability of 9-Eicosyne is expected to be comparable to other long-chain internal alkynes, with minor differences attributable to the specific position of the triple bond along the carbon chain.

A Head-to-Head Comparison: Evaluating Isotopic Enrichment of Lipids with 9-Eicosyne versus Stable Isotope Labeling

For researchers, scientists, and drug development professionals, the precise evaluation of lipid metabolism is paramount. This guide provides an objective comparison of two powerful techniques for tracing and quantifying newly synthesized lipids: bioorthogonal labeling with 9-Eicosyne and traditional stable isotope labeling, offering insights into their respective performances, supported by experimental data.

The study of lipid dynamics, including their synthesis, trafficking, and turnover, is fundamental to understanding cellular physiology and the pathogenesis of numerous diseases. Two predominant methods for tracking these processes involve the introduction of labeled precursors into cellular systems: 9-Eicosyne, a 20-carbon fatty acid with a terminal alkyne group, and stable isotope-labeled fatty acids, such as ¹³C-labeled arachidonic acid. While both approaches aim to differentiate newly synthesized lipids from the pre-existing pool, they operate on distinct principles and offer different advantages and limitations.

Quantitative Performance Comparison

The choice between 9-Eicosyne and stable isotope labeling often hinges on the specific experimental goals, the analytical instrumentation available, and the desired level of sensitivity.

Feature	9-Eicosyne (Bioorthogonal Labeling)	Stable Isotope Labeling (e.g., ¹³C-Arachidonic Acid)
Principle	Incorporation of a fatty acid analog with a bioorthogonal alkyne handle, followed by covalent ligation ("click chemistry") to a reporter tag for detection.	Incorporation of a fatty acid with a heavier isotope (e.g., ¹³C), leading to a mass shift that is directly detectable by mass spectrometry.
Sensitivity	Very high; the "click" reaction with a reporter tag can significantly amplify the signal, enabling the detection of low-abundance lipid species.[1] Detection limits can reach the femtomole range.[1]	High, but generally lower than bioorthogonal methods. Sensitivity is dependent on the mass spectrometer's resolution and the degree of isotopic enrichment.
Specificity	Highly specific due to the bioorthogonal nature of the click reaction, which minimizes cross-reactivity with other cellular components.[1]	Highly specific, as the mass shift is a direct and unambiguous indicator of the labeled lipid.
Potential for Metabolic Perturbation	The introduction of the alkyne group, a non-native functional group, may potentially alter the metabolism and physiological behavior of the lipid.	Considered more physiologically benign as the isotopic label does not significantly alter the chemical properties of the fatty acid.
Quantification	Relative quantification is straightforward. Absolute quantification is possible with the use of alkyne-labeled internal standards.[2]	Both relative and absolute quantification are well-established, often using a corresponding stable isotope-labeled internal standard.[3]
Versatility	The alkyne handle can be tagged with various reporters, including fluorophores for imaging, biotin (B1667282) for enrichment, or mass tags for multiplexed mass spectrometry.[1]	Primarily limited to detection by mass spectrometry or NMR.
Cost	The synthesis of alkyne-labeled lipids can be more complex and costly than some stable isotope-labeled counterparts. Reagents for click chemistry also add to the cost.	The cost of stable isotope-labeled precursors can be high, particularly for uniformly labeled compounds with high isotopic purity.

Experimental Protocols

Protocol 1: Metabolic Labeling and Analysis of 9-Eicosyne Labeled Lipids

This protocol outlines the key steps for the metabolic labeling of cellular lipids with 9-Eicosyne, followed by lipid extraction, click chemistry, and analysis by liquid chromatography-mass spectrometry (LC-MS).

1. Metabolic Labeling:

• Culture cells to the desired confluency.

• Prepare a stock solution of 9-Eicosyne in a suitable solvent (e.g., ethanol (B145695) or DMSO).

• Add the 9-Eicosyne stock solution to the cell culture medium to a final concentration typically in the low micromolar range. The optimal concentration and labeling time should be determined empirically for each cell type and experimental condition.

• Incubate the cells for a desired period (e.g., 1-24 hours) to allow for the metabolic incorporation of 9-Eicosyne into cellular lipids.

2. Lipid Extraction:

• After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS) to remove excess 9-Eicosyne.

• Harvest the cells and perform lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure. A common approach involves a single-phase extraction with a chloroform/methanol mixture. For a detailed protocol on various lipid extraction methods, refer to the work by Thiele et al. and others.[4]

3. Click Chemistry Reaction:

• Dry the extracted lipid film under a stream of nitrogen.

• Redissolve the lipid extract in a suitable solvent (e.g., chloroform/methanol).

• Prepare a click reaction master mix containing an azide-functionalized reporter tag (e.g., an azide-biotin or azide-fluorophore), a copper(I) catalyst (e.g., copper(II) sulfate (B86663) with a reducing agent like sodium ascorbate), and a copper-chelating ligand (e.g., TBTA).

• Add the click reaction master mix to the lipid extract and incubate at room temperature or slightly elevated temperature to allow the cycloaddition reaction to proceed to completion.

4. Sample Cleanup and LC-MS Analysis:

• After the click reaction, the sample may require purification to remove excess reagents. This can be achieved using solid-phase extraction (SPE) or precipitation.

• Reconstitute the final lipid sample in a solvent compatible with LC-MS analysis.

• Analyze the sample using a high-resolution mass spectrometer coupled to a liquid chromatography system. The specific LC gradient and MS parameters will depend on the lipid classes of interest and the instrumentation used.

Protocol 2: Isotopic Enrichment Analysis of ¹³C-Arachidonic Acid Labeled Lipids

This protocol describes the metabolic labeling of cells with ¹³C-arachidonic acid and subsequent analysis of isotopic enrichment by mass spectrometry.

1. Metabolic Labeling:

• Culture cells to the desired confluency.

• Prepare a stock solution of uniformly ¹³C-labeled arachidonic acid (U-¹³C-AA) in a suitable solvent.

• Add the U-¹³C-AA stock solution to the cell culture medium.

• Incubate the cells for a defined period to allow for the incorporation of the labeled fatty acid into cellular lipids. Studies have shown time-dependent incorporation of labeled arachidonic acid into various phospholipid species.[5]

2. Lipid Extraction:

• Following incubation, wash the cells with ice-cold PBS and harvest them.

• Extract the total lipids using a standard protocol as described in Protocol 1.

3. Mass Spectrometry Analysis:

• Reconstitute the dried lipid extract in a solvent suitable for direct infusion or LC-MS analysis.

• Analyze the sample using a high-resolution mass spectrometer.

• The isotopic enrichment is determined by measuring the relative abundance of the monoisotopic peak (M+0) of an unlabeled lipid and its corresponding isotopologue peaks (M+n), where 'n' is the number of ¹³C atoms incorporated. The total ¹³C enrichment of arachidonic acid can exceed 95% in some biological systems.[6]

Mandatory Visualizations

Metabolic Fate of 9-Eicosyne

The following diagram illustrates the general metabolic pathway for the incorporation of 9-Eicosyne, a very long-chain fatty acid (VLCFA), into complex cellular lipids.

Caption: Metabolic incorporation of 9-Eicosyne into major lipid classes.

Experimental Workflow for 9-Eicosyne Analysis

This diagram outlines the experimental workflow for evaluating the isotopic enrichment of 9-Eicosyne labeled lipids using click chemistry and mass spectrometry.

Caption: Workflow for 9-Eicosyne labeled lipid analysis.

References

• 1. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Incorporation of stable isotope-labeled arachidonic acid into cellular phospholipid molecular species and analysis by fast atom bombardment tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Single-tube biosynthesis and extraction of U-13C and U-14C arachidonic acid from microcultures of Mortierella alpina for in vivo pharmacology and metabolic tracing studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 9-Eicosyne

For Immediate Use by Laboratory Professionals

This document provides comprehensive, step-by-step guidance for the proper and safe disposal of 9-Eicosyne, a long-chain alkyne. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this compound in a laboratory setting.

I. Understanding the Chemical Profile of 9-Eicosyne

A thorough understanding of the chemical and physical properties of 9-Eicosyne is the first step toward safe handling and disposal. Below is a summary of its key characteristics.

Table 1: Chemical and Physical Properties of 9-Eicosyne

Property	Value	Source
Molecular Formula	C₂₀H₃₈	[1][2]
Molecular Weight	278.52 g/mol	[1][2]
CAS Number	71899-38-2	[1][2]
Appearance	Solid (at standard conditions)	[3]
Melting Point	36.01 °C (estimate)	[4]
Boiling Point	341.33 °C (estimate)	[4]
Flash Point	165.10 °C (329.00 °F) (estimate)	[5]
Water Solubility	4.051e-005 mg/L @ 25 °C (estimate)	[5]
LogP (Octanol/Water Partition Coefficient)	9.962 (estimate)	[5]

II. Core Safety Principles and Hazard Assessment

Personal Protective Equipment (PPE):

• Eye Protection: Always wear chemical safety goggles or glasses with side shields.

• Hand Protection: Use nitrile gloves.

• Body Protection: A laboratory coat is mandatory.

• Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume hood.

Primary Hazards:

• Flammability: Like many organic compounds, 9-Eicosyne should be treated as flammable.

• Environmental Hazard: Due to its very low water solubility and high LogP value, it should be prevented from entering the environment.

III. Step-by-Step Disposal Protocol

The proper disposal of 9-Eicosyne requires careful segregation and handling to prevent chemical incompatibilities and ensure safe disposal by licensed hazardous waste services.

1. Waste Segregation:

• Designated Waste Stream: 9-Eicosyne waste must be classified as non-halogenated organic waste .

• Avoid Mixing: Never mix 9-Eicosyne waste with other categories of chemical waste, such as:

  • Halogenated organic solvents (e.g., dichloromethane, chloroform).[6]

  • Aqueous waste (acids, bases).[6]

  • Strong oxidizing agents.[3]

  • Heavy metal waste.

2. Waste Collection and Containment:

• Liquid Waste:

  • Container: Collect all liquid waste containing 9-Eicosyne (e.g., unused solutions, solvent rinsates) in a designated, leak-proof, and sealable container compatible with organic solvents.

  • Labeling: The container must be clearly labeled as "Hazardous Chemical Waste," "Non-Halogenated Organic Waste," and explicitly list "9-Eicosyne" and any other organic solvents present with their approximate concentrations.[2][6]

• Solid Waste:

  • Container: Collect all solid waste contaminated with 9-Eicosyne (e.g., contaminated gloves, pipette tips, absorbent materials) in a designated, leak-proof hazardous waste container lined with a durable plastic bag.

  • Labeling: The container must be clearly labeled as "Hazardous Chemical Waste" and specify "Contains 9-Eicosyne."

• Empty Original Containers:

  • The first rinse of an "empty" 9-Eicosyne container must be collected as hazardous liquid waste.[5] Subsequent rinses with detergent and water can typically be disposed of down the drain, but always confirm with your institution's specific guidelines.

3. Spill Management:

• Immediate Actions:

  • Alert personnel in the vicinity and restrict access to the spill area.

  • Ensure the area is well-ventilated and eliminate any nearby ignition sources.

• Containment and Cleanup:

  • For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical spill kit.

  • Carefully collect the absorbed material and any contaminated solids using non-sparking tools.

• Disposal of Spill Debris:

  • Place all spill cleanup materials into a labeled hazardous waste container for proper disposal as solid waste.

4. Final Disposal:

• Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and cool satellite accumulation area, away from incompatible materials.

• Pickup: Once waste containers are approximately three-quarters full, securely seal them and arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal service.[1]

• Prohibited Disposal Methods: Never dispose of 9-Eicosyne waste in the regular trash or down the sanitary sewer. Evaporation is not an acceptable method of disposal.[5]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 9-Eicosyne waste.

Caption: Workflow for the safe disposal of 9-Eicosyne waste.

References

• 1. benchchem.com [benchchem.com]
• 2. ethz.ch [ethz.ch]
• 3. DITERMINAL OXIDATION OF LONG-CHAIN ALKANES BY BACTERIA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. bucknell.edu [bucknell.edu]

Safe Handling and Disposal of 9-Eicosyne: A Procedural Guide

This document provides essential safety and logistical information for the handling and disposal of 9-Eicosyne in a laboratory setting. The following procedural guidance is intended for researchers, scientists, and professionals in drug development to ensure safe operational conduct.

Hazard Assessment and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment:

PPE Component	Specification	Purpose
Eye Protection	Chemical splash goggles	Protects eyes from potential splashes of 9-Eicosyne or solvents.
Hand Protection	Nitrile gloves	Provides a barrier against skin contact with the chemical.[2]
Body Protection	Laboratory coat	Protects skin and clothing from spills and contamination.[2][3]
Footwear	Closed-toe shoes	Prevents injuries from spills or dropped equipment.[2][3]

Physical and Chemical Properties of 9-Eicosyne

A summary of the available quantitative data for 9-Eicosyne is provided below for easy reference.

Property	Value
Molecular Formula	C₂₀H₃₈[4][5]
Molecular Weight	278.5 g/mol [4][5]
Boiling Point	351.27 °C (estimated)[6]
Flash Point	165.10 °C (estimated)[6]
Water Solubility	4.051e-005 mg/L at 25 °C (estimated)[6]
LogP (o/w)	9.962 (estimated)[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to minimize exposure and prevent accidents.

Preparation:

• Work Area: Designate a clean and uncluttered area for handling 9-Eicosyne, preferably within a fume hood to ensure adequate ventilation.[2][7]

• Equipment: Gather all necessary equipment, including a calibrated balance, spatulas, weighing paper or boats, and appropriate glassware.

• PPE: Don the required personal protective equipment as outlined in the table above.

Handling:

• Weighing: Carefully weigh the desired amount of 9-Eicosyne using a clean spatula and weighing boat. Avoid creating dust.

• Transfer: Transfer the weighed solid to the reaction vessel. If dissolving in a solvent, add the solvent slowly to the solid.

• Spills: In the event of a small spill, absorb the material with an inert absorbent material and place it in a designated waste container.

Post-Handling:

• Cleaning: Thoroughly clean the work area and any equipment used with an appropriate solvent.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

• Storage: Store unused 9-Eicosyne in a tightly sealed container in a cool, dry, and well-ventilated area away from ignition sources.

Disposal Plan

Proper disposal of 9-Eicosyne and any contaminated materials is crucial to ensure environmental and workplace safety.

Waste Segregation:

• 9-Eicosyne is a non-halogenated organic solid .[8][9]

• Dispose of solid 9-Eicosyne waste and any materials contaminated with it (e.g., weighing boats, gloves, absorbent pads) in a designated waste container labeled "Non-Halogenated Organic Solid Waste ".

• Do not mix this waste with halogenated, acidic, basic, or aqueous waste streams.[8][9][10]

Container Management:

• Ensure the waste container is properly labeled, kept closed when not in use, and stored in a designated hazardous waste accumulation area.[11]

• Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of 9-Eicosyne.

References

• 1. SATHEE: Chemistry Alkynes [sathee.iitk.ac.in]
• 2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 3. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]
• 4. 9-Eicosyne | C20H38 | CID 557019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 9-Eicosyne [webbook.nist.gov]
• 6. 9-eicosyne, 71899-38-2 [thegoodscentscompany.com]
• 7. uwlax.edu [uwlax.edu]
• 8. bucknell.edu [bucknell.edu]
• 9. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 10. nipissingu.ca [nipissingu.ca]
• 11. braun.matse.illinois.edu [braun.matse.illinois.edu]